Enzaprost

Core Science & Biosynthesis

The Luteolytic Mechanism of Dinoprost (PGF2α): A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Dinoprost, the tromethamine salt of the naturally occurring prostaglandin F2α (PGF2α), is a potent luteolytic agent widely used in reproductive medicine. Its primary mechanism of action involves the targeted regression of the corpus luteum (CL), a transient endocrine gland essential for the establishment and maintenance of early pregnancy. This process, termed luteolysis, is characterized by a rapid decline in progesterone synthesis (functional luteolysis) followed by the structural demise of the luteal tissue via apoptosis (structural luteolysis). This guide provides an in-depth examination of the molecular and cellular signaling cascades initiated by dinoprost, summarizes key quantitative data from seminal studies, details common experimental protocols for investigating luteolysis, and presents visual diagrams of the core pathways.

Introduction to Luteolysis and the Role of Dinoprost

The corpus luteum is formed from the remnants of the ovarian follicle following ovulation. Its principal function is the production of progesterone, a steroid hormone critical for preparing the endometrium for implantation and supporting pregnancy.[1] In the absence of pregnancy, the CL must regress to allow for the initiation of a new estrous or menstrual cycle. This regression is triggered by the release of PGF2α from the endometrium.[1] Dinoprost, as an exogenous PGF2α, mimics this natural process to induce controlled luteolysis.[2]

The overall process of PGF2α-induced luteolysis is a complex, two-phase event:

• Functional Luteolysis: Characterized by a rapid and dramatic decrease in progesterone secretion from the luteal cells.[1]

• Structural Luteolysis: Involves the programmed cell death (apoptosis) of luteal cells, leading to the physical degradation and involution of the CL.[1]

Core Mechanism of Action: Molecular Signaling

The luteolytic actions of dinoprost are initiated by its binding to a specific, high-affinity G-protein coupled receptor known as the Prostaglandin F Receptor (FP receptor) located on the plasma membrane of luteal cells.[3]

FP Receptor Activation and G-Protein Coupling

The FP receptor is classically coupled to the Gq/11 family of G-proteins.[3] The binding of dinoprost induces a conformational change in the receptor, leading to the activation of Gq. This activation initiates a cascade of intracellular signaling events.

The Phospholipase C (PLC) Pathway and Second Messengers

Activated Gq stimulates the enzyme phospholipase C (PLC). PLC, in turn, hydrolyzes the membrane phospholipid phosphatidylinositol 4,5-bisphosphate (PIP2) into two critical second messengers:

• Inositol 1,4,5-trisphosphate (IP3): A soluble molecule that diffuses into the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum (ER). This binding triggers the release of stored calcium (Ca²⁺) into the cytosol, leading to a rapid and significant increase in intracellular calcium concentration.[4]

• Diacylglycerol (DAG): Remains in the plasma membrane and, in conjunction with the elevated intracellular Ca²⁺, activates Protein Kinase C (PKC).

The following diagram illustrates this primary signaling cascade.

Caption: Dinoprost-FP Receptor Gq/PLC Signaling Cascade.

Downstream Effects: Functional and Structural Luteolysis

The activation of PKC and the surge in intracellular Ca²⁺ orchestrate the functional and structural regression of the corpus luteum.

Inhibition of Progesterone Synthesis (Functional Luteolysis)

The acute effect of dinoprost is the cessation of progesterone production. This is achieved through multiple mechanisms:

• PKC-mediated Inhibition: Activated PKC can phosphorylate and inhibit key enzymes and transport proteins involved in steroidogenesis, such as the Steroidogenic Acute Regulatory (StAR) protein, which is the rate-limiting step in progesterone synthesis.

• Calcium-Mediated Effects: Elevated intracellular calcium can disrupt mitochondrial function, where key steps of steroidogenesis occur, and can activate Ca²⁺/calmodulin-dependent protein kinases that may negatively regulate steroidogenic gene expression.[4]

Induction of Apoptosis (Structural Luteolysis)

Sustained PGF2α signaling triggers programmed cell death, leading to the physical involution of the CL. This process involves the activation of intrinsic and extrinsic apoptotic pathways.[5]

• Intrinsic (Mitochondrial) Pathway: PGF2α signaling leads to an increased ratio of the pro-apoptotic protein BAX to the anti-apoptotic protein BCL-2.[5] This shift promotes mitochondrial outer membrane permeabilization, leading to the release of cytochrome c and the subsequent activation of caspase-9 and the executioner caspase-3.

• Extrinsic (Death Receptor) Pathway: PGF2α can upregulate the expression of Fas ligand (FasL) and its receptor (Fas) on luteal cells.[5] The binding of FasL to Fas initiates a signaling cascade that directly activates caspase-8, which in turn can activate caspase-3.

• Endoplasmic Reticulum (ER) Stress: The massive release of calcium from the ER can induce ER stress, which is another potent trigger for apoptosis.

Activated caspase-3 is the final executioner, cleaving numerous cellular substrates and leading to the characteristic morphological changes of apoptosis, including DNA fragmentation and the formation of apoptotic bodies.[6]

References

• 1. resources.revvity.com [resources.revvity.com]
• 2. demeditec.com [demeditec.com]
• 3. Radioimmunoassay of progesterone, 17-hydroxyprogesterone, estradiol-17beta and prostaglandin F in human corpus luteum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. TUNEL staining [abcam.com]
• 5. Prostaglandin F2alpha-mediated activation of apoptotic signaling cascades in the corpus luteum during apoptosis: involvement of caspase-activated DNase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Caspase-3 is a pivotal mediator of apoptosis during regression of the ovarian corpus luteum - PubMed [pubmed.ncbi.nlm.nih.gov]

PGF2α Signaling in Uterine Smooth Muscle: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Prostaglandin F2α (PGF2α) is a pivotal lipid mediator that governs uterine smooth muscle (myometrium) physiology, particularly its profound contractile and pro-inflammatory responses essential for parturition. PGF2α exerts its effects by binding to the G-protein coupled FP receptor (PTGFR), initiating a complex network of intracellular signaling cascades. The canonical pathway involves the coupling of the FP receptor to Gαq proteins, which subsequently activates Phospholipase C (PLC), leading to the generation of inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). This results in a sharp increase in intracellular calcium concentration ([Ca²⁺]i), a primary trigger for myometrial contraction. Beyond this core axis, PGF2α signaling diverges to activate multiple other pathways, including Mitogen-Activated Protein Kinase (MAPK), Phosphoinositide 3-Kinase (PI3K), and transcription factors such as Nuclear Factor-kappa B (NF-κB) and Nuclear Factor of Activated T-cells (NFAT). These pathways collectively regulate not only the contractile machinery but also a pro-inflammatory environment and the expression of key uterine activation proteins (UAPs) like Connexin 43 and the Oxytocin Receptor. This guide provides an in-depth examination of these signaling pathways, presents quantitative data and detailed experimental protocols, and visualizes the intricate molecular interactions that define the functional role of PGF2α in the myometrium.

Introduction

Prostaglandin F2α (PGF2α) is a potent uterotonic agent that plays an indispensable role in female reproductive physiology, from menstruation and luteolysis to the initiation and progression of labor.[1] In the context of parturition, PGF2α is more than a simple contractile agonist; it is a critical signaling molecule that helps transform the quiescent uterus of gestation into the highly active and inflammatory state required for delivery.[1][2] Its actions are mediated through a complex and highly regulated signaling network within uterine smooth muscle cells (myocytes). Understanding this network is paramount for developing therapeutic strategies to manage obstetric complications such as preterm labor and labor dystocia. This technical guide dissects the core signaling pathways initiated by PGF2α in the myometrium, providing a resource for researchers and drug development professionals.

The PGF2α Receptor (FP Receptor)

The actions of PGF2α are initiated by its binding to a specific cell surface receptor known as the FP receptor, or PTGFR.[1] The FP receptor is a member of the G-protein coupled receptor (GPCR) superfamily, characterized by seven transmembrane domains.[3] In human myometrial cells, the FP receptor primarily couples to the Gαq subunit of the heterotrimeric G protein complex.[1][2][3] This coupling is the first step in the canonical signaling cascade. There is also evidence suggesting that the FP receptor can couple to Gαi proteins, which may contribute to the regulation of specific downstream events like COX-2 expression.[4][5]

Core Signaling Cascade: The Gαq-PLC-Ca²⁺ Axis

The most well-established signaling pathway activated by PGF2α in uterine smooth muscle is the Gαq-Phospholipase C (PLC) pathway.[1][2]

• Gαq Activation : Upon PGF2α binding, the FP receptor undergoes a conformational change, activating the associated Gαq protein by promoting the exchange of GDP for GTP.

• PLCβ Activation : The activated α-subunit of Gαq stimulates the membrane-bound enzyme Phospholipase Cβ (PLCβ).[1][3]

• Second Messenger Generation : PLCβ catalyzes the hydrolysis of the membrane phospholipid phosphatidylinositol 4,5-bisphosphate (PIP2) into two crucial second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1][2]

• IP3-Mediated Ca²⁺ Release : IP3, being water-soluble, diffuses through the cytoplasm and binds to specific IP3 receptors (IP3R) located on the membrane of the sarcoplasmic reticulum (SR), the primary intracellular calcium store.[2][3] This binding opens the IP3R channels, causing a rapid release of stored Ca²⁺ into the cytoplasm.[1]

• DAG-Mediated PKC Activation : DAG remains in the plasma membrane and, in conjunction with the elevated cytosolic Ca²⁺, activates members of the Protein Kinase C (PKC) family.[1][3] Activated PKC can then phosphorylate a wide range of cellular proteins, influencing numerous downstream pathways.

References

• 1. PGF2α modulates the output of chemokines and pro-inflammatory cytokines in myometrial cells from term pregnant women through divergent signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PGF2α induces a pro-labour phenotypical switch in human myometrial cells that can be inhibited with PGF2α receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rep.bioscientifica.com [rep.bioscientifica.com]
• 4. Prostaglandin F2α requires activation of calcium-dependent signalling to trigger inflammation in human myometrium - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Influence of Enzaprost® (Dinoprost) on Oxytocin Receptor Expression: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Enzaprost®, the commercial formulation of dinoprost, a synthetic analogue of prostaglandin F2α (PGF2α), is a potent luteolytic agent widely used in veterinary and human medicine to synchronize estrus and induce parturition. Its mechanism of action extends beyond luteolysis, significantly impacting uterine contractility. A key aspect of this is its interplay with the oxytocin signaling system. This technical guide provides an in-depth analysis of the effect of Enzaprost® on oxytocin receptor (OXTR) expression, detailing the underlying signaling pathways and providing comprehensive experimental protocols for further research.

Introduction

The coordinated contraction of the myometrium during parturition is a complex process orchestrated by a symphony of hormonal and molecular signals. Among the key players are prostaglandins and oxytocin. Prostaglandin F2α, the active component of Enzaprost®, not only directly stimulates myometrial contractions but also sensitizes the uterus to oxytocin by upregulating the expression of its receptor, the OXTR. This guide synthesizes current research to provide a detailed understanding of this critical interaction.

Quantitative Data on Oxytocin Receptor Expression Following PGF2α Treatment

Table 1: Effect of PGF2α on Oxytocin Receptor (OTR) mRNA Expression in Human Myometrial Smooth Muscle Cells
Treatment	Fold Change in OTR mRNA Expression (vs. Control)
PGF2α (10⁻⁷ M)	Significant Increase
Source: Synthesized from data in Reproduction (2015) 149(1):139-46[1]

Table 2: Time-Dependent Upregulation of OXTR mRNA in MYLA Cells Treated with PGF2α (1 µM)
Time Point	Relative OXTR mRNA Expression (Log2 Fold Change vs. Vehicle Control)
1 hour	~0.5
3 hours	~1.0
6 hours	~1.5
12 hours	~2.0
24 hours	~2.5
48 hours	~3.0
Source: Data interpreted from RNA-Sequencing results in Frontiers in Physiology (2023)

Signaling Pathways of Enzaprost® (PGF2α) Leading to Upregulation of Oxytocin Receptor Expression

Enzaprost® exerts its effects by binding to the Prostaglandin F2α receptor (FP receptor), a G-protein coupled receptor. Activation of the FP receptor initiates a cascade of intracellular signaling events that ultimately converge on the nucleus to modulate gene expression, including that of the oxytocin receptor.

The primary signaling pathway involves the activation of Phospholipase C (PLC), which leads to the generation of inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺), while DAG activates Protein Kinase C (PKC).[1] Furthermore, studies have implicated the involvement of other downstream pathways including the Phosphatidylinositol 3-kinase (PI3K), p38 Mitogen-Activated Protein Kinase (p38 MAPK), and Calcineurin/Nuclear Factor of Activated T-cells (NFAT) signaling pathways in the PGF2α-mediated upregulation of OXTR.[1]

PGF2α Signaling Pathway for OXTR Upregulation

Experimental Protocols

This section provides detailed methodologies for key experiments to investigate the effect of Enzaprost® on oxytocin receptor expression.

Cell Culture and Treatment

• Cell Line: Primary human myometrial smooth muscle cells (HMSMCs) are a relevant in vitro model.

• Culture Conditions: Culture cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

• Treatment:

  • Seed cells in appropriate culture plates and allow them to reach 70-80% confluency.

  • Starve the cells in serum-free medium for 24 hours prior to treatment.

  • Treat cells with varying concentrations of Dinoprost (e.g., 10⁻⁹ to 10⁻⁶ M) or vehicle (control) for specified time points (e.g., 1, 6, 12, 24, 48 hours).

Experimental Workflow: Cell Culture and Treatment

RNA Isolation and Quantitative Real-Time PCR (qRT-PCR)

• RNA Isolation: Isolate total RNA from treated and control cells using a commercially available RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize first-strand cDNA from 1 µg of total RNA using a reverse transcription kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad).

• qRT-PCR:

  • Perform qRT-PCR using a suitable real-time PCR system.

  • Use primers specific for the human oxytocin receptor gene (OXTR) and a housekeeping gene (e.g., GAPDH) for normalization.

  • A typical reaction mixture includes: 10 µL of 2x SYBR Green Supermix, 1 µL of forward primer (10 µM), 1 µL of reverse primer (10 µM), 2 µL of cDNA, and nuclease-free water to a final volume of 20 µL.

  • Cycling conditions: 95°C for 3 min, followed by 40 cycles of 95°C for 10 s and 60°C for 30 s.

• Data Analysis: Calculate the relative expression of OXTR mRNA using the 2-ΔΔCt method.

Protein Extraction and Western Blotting

• Protein Extraction: Lyse cells in RIPA buffer containing protease and phosphatase inhibitors. Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C and collect the supernatant.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE and Transfer:

  • Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

  • Separate the proteins on a 10% SDS-polyacrylamide gel.

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against OXTR (e.g., rabbit anti-OXTR, 1:1000 dilution) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP, 1:5000 dilution) for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection system and image the blot.

• Data Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Experimental Workflow: Western Blotting

Conclusion

The available evidence strongly indicates that Enzaprost® (PGF2α) plays a significant role in modulating the uterine environment by upregulating the expression of oxytocin receptors. This action, mediated through a complex network of intracellular signaling pathways, enhances the sensitivity of the myometrium to oxytocin, thereby contributing to the potentiation of uterine contractions. The data and protocols presented in this guide offer a comprehensive resource for researchers and professionals in the field of reproductive biology and pharmacology, facilitating further investigation into the intricate mechanisms governing parturition and providing a basis for the development of novel therapeutic strategies.

References

• 1. Prostaglandin F2α regulates the expression of uterine activation proteins via multiple signalling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacodynamics of Enzaprost (Dinoprost) in Bovine Models: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacodynamics of Enzaprost (dinoprost), a synthetic analogue of the naturally occurring prostaglandin F2α (PGF2α), in bovine models. Enzaprost is a potent luteolytic agent widely utilized in cattle for the synchronization of estrus, treatment of reproductive disorders, induction of parturition, and termination of pregnancy.[1][2][3][4][5][6] This document delves into the molecular mechanisms of action, physiological effects, and key experimental findings related to the use of Enzaprost in bovine species.

Core Pharmacodynamic Actions: Luteolysis and Myometrial Contraction

Enzaprost's primary pharmacodynamic effects in bovine models are the regression of the corpus luteum (luteolysis) and the stimulation of uterine smooth muscle contractions (uterotonic effect).[1][3][7]

Luteolysis: The corpus luteum (CL) is a transient endocrine structure essential for producing progesterone, the hormone crucial for establishing and maintaining pregnancy.[8] In the absence of a viable embryo, the uterus releases PGF2α, initiating the regression of the CL.[9] Enzaprost mimics this natural process, inducing luteolysis when a functional corpus luteum is present (at least five days after ovulation).[10][11][12] This action leads to a rapid decline in progesterone levels, allowing the animal to return to estrus and ovulate, typically within two to four days post-treatment.[2][5]

Uterine Contraction: Enzaprost is a potent stimulator of myometrial smooth muscle fibers.[1][6] This uterotonic effect is beneficial for the treatment of uterine infections like chronic metritis and pyometra, as it aids in the expulsion of uterine contents.[3][13] It is also the mechanism behind its use for the induction of parturition and abortion.[1][2]

Molecular Signaling Pathways

The interaction of Enzaprost with its G-protein coupled receptor (PTGFR) on bovine luteal and myometrial cells triggers a cascade of intracellular signaling events.[9]

Luteolytic Signaling Cascade

The binding of PGF2α to its receptor on large luteal cells initiates a complex signaling pathway leading to both functional and structural luteolysis.[9]

• Classic Gαq/11 Pathway: Activation of the Gαq/11 protein stimulates phospholipase C (PLC), leading to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG).[14] This results in an increase in intracellular calcium (Ca2+) and the activation of protein kinase C (PKC).[14][15]

• MAPK and Cytokine Activation: The initial signaling events further activate mitogen-activated protein kinase (MAPK) signaling cascades, including the extracellular signal-regulated kinase (ERK) pathway.[14] This leads to the expression of early response genes like FOS and JUN and the production of pro-inflammatory cytokines.[14] These cytokines play a crucial role in inhibiting progesterone secretion and promoting apoptosis.[14]

• Cell Death Pathways: PGF2α induces luteal cell death through both apoptosis and necroptosis.[8][16]

  • Apoptosis: This involves the activation of caspase enzymes, such as CASP3 and CASP8, and the regulation of pro- and anti-apoptotic proteins like BAX and BCL2.[8][16]

  • Necroptosis: PGF2α also upregulates genes involved in programmed necrosis, including receptor-interacting protein kinase 1 (RIPK1), RIPK3, and mixed lineage kinase domain-like (MLKL).[16]

PGF2α-induced luteolytic signaling cascade in bovine luteal cells.

Quantitative Pharmacodynamic Data

The administration of Enzaprost leads to predictable and quantifiable changes in hormonal profiles and reproductive parameters in bovine models.

Table 1: Luteolytic Efficacy of Enzaprost (25 mg Dinoprost)

Parameter	Observation	Time Post-Treatment	Reference
Onset of Luteolysis	Significant decrease in progesterone concentration	12-24 hours	[17]
Complete Luteolysis	Progesterone concentration <1.0 ng/mL or <40% of initial concentration	48 hours	[18]
Return to Estrus	Estrus behavior observed	2 to 4 days	[2]
Ovulation	Ovulation occurs following estrus	2 to 4 days	[2][5]

Table 2: Comparative Efficacy of Dinoprost and Cloprostenol on Luteolysis

Parameter	Dinoprost (25 mg)	Cloprostenol (500 µg)	P-value	Reference
Interval to Luteolysis (h)	32.6 ± 2.7 (single injection)	23.5 ± 2.2 (single injection)	<0.05	[17]
Conception Rate	38.6%	46.6%	0.13	[19]
Pregnancy Rate	31.4%	39.2%	0.14	[19]

Note: While some studies suggest a faster decrease in progesterone with cloprostenol, others report inconsistent effects on luteolysis, estrous response, and pregnancy rates when comparing the two analogues.[20]

Experimental Protocols

Standardized protocols are essential for evaluating the pharmacodynamics of Enzaprost in bovine models.

Protocol for Assessing Luteolytic Response

This protocol is designed to quantify the effect of Enzaprost on progesterone concentrations and the timing of luteolysis.

Experimental workflow for assessing the luteolytic response to Enzaprost.

Methodology Details:

• Animal Selection: Healthy, cycling dairy or beef cows are selected. The stage of the estrous cycle is confirmed to be in the mid-luteal phase (day 7-10) via ultrasonography to ensure the presence of a functional corpus luteum.[17]

• Baseline Sampling: A blood sample is collected via jugular or coccygeal venipuncture immediately before treatment (0h) to determine the baseline progesterone concentration.[18][21]

• Treatment Administration: A single intramuscular (IM) or subcutaneous (SC) injection of 25 mg dinoprost is administered.[10][21][22]

• Serial Blood Sampling: Blood samples are collected at predetermined intervals post-treatment (e.g., every 12 or 24 hours for up to 72 or 96 hours) to monitor the decline in progesterone.[18][23]

• Hormone Analysis: Plasma or serum progesterone concentrations are quantified using validated radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: The time to luteolysis is determined as the point at which progesterone concentrations fall below a defined threshold (e.g., <1.0 ng/mL).[18]

Protocol for Evaluating Uterine Contractility

This protocol outlines a method to measure the uterotonic effects of Enzaprost.

Methodology Details:

• Animal Preparation: Postpartum cows are typically used for these studies.[24] A non-invasive, digital intrauterine pressure (IUP) recording technique can be employed under farm conditions.[24]

• Catheter Placement: A transcervical open-tip catheter is inserted into the uterus for pressure measurement.[24]

• Baseline Recording: A baseline recording of myometrial contractions is taken to establish the frequency, amplitude, and area under the curve of spontaneous contractions.

• Treatment and Recording: Following the administration of Enzaprost, IUP changes are continuously recorded to quantify the drug-induced changes in uterine contractility.

• Data Analysis: The changes in the frequency, amplitude, and duration of uterine contractions post-treatment are compared to the baseline recordings.

Pharmacokinetics and Metabolism

Enzaprost (dinoprost) is rapidly absorbed following intramuscular or subcutaneous injection.[1][21] It has an extremely short half-life in the blood, on the order of minutes.[10][11][12][22] The primary metabolite is 13,14-dihydro-15-keto-prostaglandin F2α (PGFM), which has a longer half-life and is often measured to assess the systemic exposure to dinoprost.[21] Near complete clearance of dinoprost occurs after one or two passages through the lungs or liver, and there is no accumulation of the drug or its residues in the blood following repeated daily injections.[10]

Clinical Applications and Dosing Regimens

The pharmacodynamic properties of Enzaprost underpin its various clinical applications in bovine reproduction.

Table 3: Recommended Dosages of Enzaprost (Dinoprost) for Various Indications

Indication	Recommended Dose	Administration Notes	Reference
Estrus Synchronization	25 mg (5 mL)	Two injections 10-12 days apart for fixed-time AI.	[2][5][10]
Treatment of Sub-estrus	25 mg (5 mL)	A single injection in cows with a functional CL.	[2][5]
Induction of Abortion	25 mg (5 mL)	Effective until day 120 of gestation.	[1][2][5]
Induction of Parturition	25 mg (5 mL)	Administer on or after day 270 of gestation.	[1][2][5]
Treatment of Pyometra	25 mg (5 mL)	May be repeated after 10-12 days if necessary.	[2][5][11]

Conclusion

Enzaprost (dinoprost) is a cornerstone of reproductive management in bovine medicine. Its potent and predictable pharmacodynamic effects on the corpus luteum and myometrium, driven by well-characterized signaling pathways, allow for effective control over the bovine estrous cycle and management of various reproductive conditions. A thorough understanding of its mechanisms of action, quantitative effects, and appropriate experimental evaluation is critical for its optimal use in both clinical practice and further research and development.

References

• 1. vmd.defra.gov.uk [vmd.defra.gov.uk]
• 2. ruminants.ceva.com [ruminants.ceva.com]
• 3. ruminants.ceva.co.uk [ruminants.ceva.co.uk]
• 4. vmd.defra.gov.uk [vmd.defra.gov.uk]
• 5. Clinical particulars - Enzaprost® 5 mg/ml Solution for injection for cattle and pig [noahcompendium.co.uk]
• 6. assets.hpra.ie [assets.hpra.ie]
• 7. ruminants.ceva.com.gr [ruminants.ceva.com.gr]
• 8. Effects of prostaglandin F2α (PGF2α) on cell-death pathways in the bovine corpus luteum (CL) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Patterns of Gene Expression in the Bovine Corpus Luteum Following Repeated Intrauterine Infusions of Low Doses of Prostaglandin F2alpha - PMC [pmc.ncbi.nlm.nih.gov]
• 10. assets.hpra.ie [assets.hpra.ie]
• 11. Lutalyse® Injection [dailymed.nlm.nih.gov]
• 12. zoetisus.com [zoetisus.com]
• 13. drugs.com [drugs.com]
• 14. Early transcriptome responses of the bovine midcycle corpus luteum to prostaglandin F2α includes cytokine signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 17. researchgate.net [researchgate.net]
• 18. Efficacy of an injection of dinoprost tromethamine when given subcutaneously on luteal regression in lactating Holstein cows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. vetcoaticook.ca [vetcoaticook.ca]
• 20. iosrjournals.org [iosrjournals.org]
• 21. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 22. zoetisus.com [zoetisus.com]
• 23. animal-reproduction.org [animal-reproduction.org]
• 24. Characteristics of bovine early puerperal uterine contractility recorded under farm conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the Uterotonic Properties of Dinoprost: A Technical Guide

Abstract

Dinoprost, the naturally occurring form of Prostaglandin F2α (PGF2α), is a potent uterotonic agent utilized clinically for the induction of labor and control of postpartum hemorrhage. Its profound effects on myometrial smooth muscle are mediated through a well-defined signaling cascade initiated by its interaction with a specific G-protein coupled receptor. This technical guide provides an in-depth examination of the pharmacological properties of dinoprost, detailing its mechanism of action, receptor binding kinetics, and functional potency. Furthermore, it outlines standardized experimental protocols for the in vitro assessment of its uterotonic activity and presents key quantitative data in a structured format to aid in comparative analysis and future research endeavors.

Introduction

Dinoprost (PGF2α) is a member of the prostanoid family of lipid compounds, which are synthesized from arachidonic acid via the cyclooxygenase (COX) pathway. It plays a critical physiological role in reproductive processes, particularly in regulating uterine function. The primary uterotonic action of dinoprost involves the stimulation of powerful, coordinated contractions of the myometrium, the smooth muscle layer of the uterus. This document serves as a technical resource for professionals in the field of pharmacology and drug development, offering a consolidated overview of the core science underpinning the uterotonic effects of dinoprost.

Mechanism of Action and Signaling Pathway

The uterotonic effects of dinoprost are initiated by its specific binding to the Prostaglandin F Receptor (FP receptor), a member of the G-protein coupled receptor (GPCR) superfamily. The FP receptor is primarily coupled to the Gαq subunit of the heterotrimeric G-protein complex.

Upon agonist binding, the following signaling cascade is activated:

• G-Protein Activation: Ligand binding induces a conformational change in the FP receptor, facilitating the exchange of GDP for GTP on the Gαq subunit. This activates the Gαq subunit, causing it to dissociate from the βγ dimer.

• Phospholipase C (PLC) Activation: The activated Gαq subunit stimulates the membrane-bound enzyme Phospholipase C-beta (PLCβ).

• Second Messenger Generation: PLCβ catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, into two key second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

• Intracellular Calcium Mobilization: IP3 diffuses through the cytoplasm and binds to its specific receptor (IP3R) on the membrane of the sarcoplasmic reticulum (SR), the primary intracellular calcium store. This binding opens the channel, leading to a rapid efflux of stored calcium (Ca2+) into the cytoplasm.

• Protein Kinase C (PKC) Activation: Concurrently, DAG remains in the plasma membrane and, in conjunction with the elevated cytoplasmic Ca2+, activates Protein Kinase C (PKC).

• Myosin Light Chain Phosphorylation and Contraction: The increased intracellular Ca2+ concentration is the central event leading to contraction. Cytosolic Ca2+ binds to the protein calmodulin. The Ca2+-calmodulin complex then activates Myosin Light Chain Kinase (MLCK). MLCK phosphorylates the regulatory light chain of myosin II, which enables the myosin head to interact with actin filaments, initiating cross-bridge cycling and resulting in smooth muscle contraction. PKC also contributes to this process, in part by inhibiting Myosin Light Chain Phosphatase (MLCP), thereby promoting a sustained contractile state.

This complete pathway, from receptor binding to muscle contraction, underscores the intricate molecular processes governed by dinoprost in the myometrium.

Prostaglandin F2α Receptor (FP Receptor) Binding Characteristics: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Prostaglandin F2α (PGF2α) receptor, also known as the FP receptor, is a G protein-coupled receptor (GPCR) that mediates the physiological effects of its endogenous ligand, PGF2α.[1][2] This receptor is a key player in a diverse range of physiological and pathological processes, including female reproductive functions like luteolysis and parturition, inflammation, and the regulation of intraocular pressure, making it a significant therapeutic target for various conditions such as glaucoma, postpartum hemorrhage, and certain inflammatory diseases.[2][3][4] This technical guide provides an in-depth overview of the binding characteristics of the FP receptor, its signaling pathways, and detailed experimental protocols for its study.

Ligand Binding Characteristics

The FP receptor is a member of the prostanoid receptor family and is encoded by the PTGFR gene.[1] It exhibits a high affinity for its cognate ligand, PGF2α. The binding of PGF2α and its analogs to the FP receptor has been extensively characterized using radioligand binding assays. These studies have revealed specific binding affinities (Kd and Ki values) and functional potencies (EC50 values) for a variety of natural and synthetic ligands.

Quantitative Binding Data

The following tables summarize the binding affinities and functional potencies of selected ligands for the FP receptor. These values have been compiled from various studies and may differ based on the experimental system (e.g., cell type, membrane preparation) and assay conditions.

Table 1: Binding Affinities (Ki) of Various Ligands for the FP Receptor

Ligand	Species	Cell/Tissue Type	Ki (nM)	Reference
PGF2α	Mouse	CHO cells	3-4	[5]
Fluprostenol	Mouse	CHO cells	3-4	[5]
Travoprost acid	Human	-	35 ± 5	[6]
Latanoprost acid	Human	-	98	[6]
Bimatoprost acid	Human	-	83	[6]
PGD2	Mouse	CHO cells	< 100	[5]
PGE2	Mouse	CHO cells	< 100	[5]

Table 2: Functional Potencies (EC50) of FP Receptor Agonists

Agonist	Assay Type	Cell/Tissue Type	EC50 (nM)	Reference
Travoprost acid	Phosphoinositide turnover	Human ciliary muscle cells	1.4	[6]
Travoprost acid	Phosphoinositide turnover	Human trabecular meshwork cells	3.6	[6]
Latanoprost acid	Phosphoinositide turnover	-	32-124	[6]
Bimatoprost acid	Phosphoinositide turnover	-	2.8-3.8	[6]
PGF2α	Inositol Phosphates Generation	Swiss 3T3 cells	28.5 ± 5.26	[7]
Cloprostenol	Inositol Phosphates Generation	Swiss 3T3 cells	0.73 ± 0.04	[7]
Fluprostenol	Inositol Phosphates Generation	Swiss 3T3 cells	3.67 ± 0.61	[7]

Signaling Pathways

Upon agonist binding, the FP receptor undergoes a conformational change, leading to the activation of intracellular signaling cascades. The primary signaling pathway involves the coupling to the Gq family of G proteins.

Gq/Phospholipase C Pathway

Activation of the FP receptor typically leads to the activation of Gq proteins.[2][3] The activated Gαq subunit stimulates phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[2] IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytoplasm.[2] The resulting increase in intracellular Ca2+ concentration, along with DAG, activates protein kinase C (PKC), leading to the phosphorylation of various downstream targets and subsequent cellular responses.

FP Receptor Gq Signaling Pathway

Mitogen-Activated Protein Kinase (MAPK/ERK) Pathway

The FP receptor can also activate the mitogen-activated protein kinase (MAPK) cascade, specifically the extracellular signal-regulated kinase (ERK) pathway.[8][9][10][11][12][13] This activation can occur through Gq-dependent mechanisms that involve the activation of Ras, a small GTPase.[8] Activated Ras initiates a phosphorylation cascade, sequentially activating Raf (a MAPKKK), MEK (a MAPKK), and finally ERK (a MAPK).[11][13] Phosphorylated ERK can then translocate to the nucleus to regulate gene transcription, influencing cellular processes such as proliferation and differentiation.[11][13]

FP Receptor ERK Signaling Pathway

Experimental Protocols

Studying the binding characteristics and signaling of the FP receptor involves a variety of in vitro assays. Below are detailed methodologies for key experiments.

Radioligand Binding Assays

Radioligand binding assays are the gold standard for determining the affinity and density of receptors.[14]

1. Saturation Binding Assay

This assay is used to determine the equilibrium dissociation constant (Kd) and the maximum number of binding sites (Bmax).

• Materials:

  • Membrane preparation containing the FP receptor.

  • Radiolabeled ligand (e.g., [3H]-PGF2α).

  • Unlabeled ligand (for determining non-specific binding).

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl2).

  • Glass fiber filters.

  • Scintillation cocktail.

  • Scintillation counter.

• Procedure:

  • Prepare a series of dilutions of the radiolabeled ligand in assay buffer.

  • In a set of tubes, add a constant amount of membrane preparation.

  • To each tube, add an increasing concentration of the radiolabeled ligand.

  • For each concentration of radioligand, prepare a parallel set of tubes containing an excess of unlabeled ligand to determine non-specific binding.

  • Incubate the tubes at a specific temperature (e.g., 25°C) for a sufficient time to reach equilibrium.

  • Terminate the binding reaction by rapid vacuum filtration through glass fiber filters to separate bound from free radioligand.

  • Wash the filters rapidly with ice-cold assay buffer.

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding at each radioligand concentration.

  • Analyze the data using non-linear regression to determine Kd and Bmax.

2. Competitive Binding Assay

This assay is used to determine the affinity (Ki) of an unlabeled test compound for the receptor.

• Materials:

  • Same as for the saturation binding assay, plus the unlabeled test compound.

• Procedure:

  • Prepare a series of dilutions of the unlabeled test compound.

  • In a set of tubes, add a constant amount of membrane preparation and a fixed concentration of the radiolabeled ligand (typically at or below its Kd value).

  • To each tube, add an increasing concentration of the unlabeled test compound.

  • Include control tubes for total binding (no competitor) and non-specific binding (excess of a known high-affinity unlabeled ligand).

  • Follow steps 5-8 from the saturation binding assay protocol.

  • Calculate the percentage of specific binding at each concentration of the test compound.

  • Plot the percentage of specific binding against the log concentration of the test compound to determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[15]

Radioligand Binding Assay Workflow

Functional Assays

Functional assays measure the cellular response following receptor activation.

1. Inositol Phosphate (IP) Accumulation Assay

This assay quantifies the production of inositol phosphates, a direct measure of Gq-coupled receptor activation.[2][16][17]

• Materials:

  • Cells expressing the FP receptor.

  • [3H]-myo-inositol.

  • Assay medium (e.g., inositol-free DMEM).

  • Lithium chloride (LiCl) solution (to inhibit IP1 degradation).

  • Agonist/antagonist compounds.

  • Dowex anion-exchange resin.

  • Scintillation cocktail and counter.

• Procedure:

  • Seed cells in multi-well plates and grow to near confluency.

  • Label the cells by incubating them with [3H]-myo-inositol in inositol-free medium overnight to allow for incorporation into cellular phosphoinositides.

  • Wash the cells to remove unincorporated [3H]-myo-inositol.

  • Pre-incubate the cells with assay medium containing LiCl for a short period.

  • Add the agonist or antagonist compounds at various concentrations.

  • Incubate for a specific time to allow for IP accumulation.

  • Terminate the reaction by adding a lysis buffer (e.g., perchloric acid).

  • Neutralize the cell lysates.

  • Separate the total inositol phosphates from free [3H]-myo-inositol using anion-exchange chromatography (Dowex columns).

  • Elute the inositol phosphates and measure the radioactivity by scintillation counting.

  • Plot the amount of accumulated inositol phosphates against the agonist concentration to determine the EC50 value.

2. Calcium Mobilization Assay

This assay measures the transient increase in intracellular calcium concentration following FP receptor activation.[18][19][20][21][22]

• Materials:

  • Cells expressing the FP receptor.

  • Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM).

  • Assay buffer (e.g., Hanks' Balanced Salt Solution with calcium).

  • Agonist/antagonist compounds.

  • A fluorescence plate reader or microscope capable of kinetic measurements.

• Procedure:

  • Seed cells in a multi-well plate (often with a black, clear bottom for fluorescence measurements).

  • Load the cells with a calcium-sensitive fluorescent dye by incubating them with the dye-containing buffer.

  • Wash the cells to remove excess dye.

  • Place the plate in a fluorescence reader.

  • Establish a baseline fluorescence reading.

  • Inject the agonist at various concentrations into the wells.

  • Immediately begin recording the fluorescence intensity over time.

  • The change in fluorescence intensity reflects the change in intracellular calcium concentration.

  • Analyze the peak fluorescence response as a function of agonist concentration to determine the EC50 value.

Conclusion

The PGF2α receptor is a well-characterized GPCR with distinct binding properties and signaling mechanisms. Understanding these characteristics is crucial for the development of selective and potent therapeutic agents targeting this receptor. The experimental protocols outlined in this guide provide a robust framework for researchers to investigate the pharmacology of the FP receptor and to screen for novel modulators with potential clinical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. bmglabtech.com [bmglabtech.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Structures of human prostaglandin F2α receptor reveal the mechanism of ligand and G protein selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ligand binding specificities of the eight types and subtypes of the mouse prostanoid receptors expressed in Chinese hamster ovary cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. FP prostaglandin receptors mediating inositol phosphates generation and calcium mobilization in Swiss 3T3 cells: a pharmacological study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Prostaglandin F2 alpha stimulates formation of p21ras-GTP complex and mitogen-activated protein kinase in NIH-3T3 cells via Gq-protein-coupled pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. bosterbio.com [bosterbio.com]
• 10. creative-diagnostics.com [creative-diagnostics.com]
• 11. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 12. MAPK/Erk in Growth and Differentiation | Cell Signaling Technology [cellsignal.com]
• 13. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 14. Receptor-Ligand Binding Assays [labome.com]
• 15. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. IP-3/IP-1 Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. Monitoring Gq-coupled receptor response through inositol phosphate quantification with the IP-One assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Mobilization of extracellular Ca2+ by prostaglandin F2 alpha can be modulated by fluoride in 3T3-L1 fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Prostaglandin F2α requires activation of calcium-dependent signalling to trigger inflammation in human myometrium - PMC [pmc.ncbi.nlm.nih.gov]
• 20. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 21. researchgate.net [researchgate.net]
• 22. agilent.com [agilent.com]

Cellular Response to Enzaprost (Dinoprost/PGF2α) in Endometrial Cell Lines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enzaprost, the brand name for the naturally occurring prostaglandin F2α (PGF2α), also known as dinoprost, is a critical signaling molecule in female reproductive physiology.[1][2] Its primary functions include inducing luteolysis and uterine contractions.[3][4] In the context of the endometrium, PGF2α interacts with its specific G-protein coupled receptor, the FP receptor, to modulate a variety of cellular processes.[1][2][5][6] This technical guide provides an in-depth overview of the cellular responses to Enzaprost in endometrial cell lines, with a particular focus on the widely studied Ishikawa human endometrial adenocarcinoma cell line. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the core signaling pathways and experimental workflows.

Quantitative Data Summary

The following tables summarize the quantitative data from studies investigating the effects of PGF2α on endometrial cell lines. These data provide a basis for designing and interpreting experiments in this area of research.

Table 1: Effect of PGF2α on Inositol Phosphate Release in Ishikawa Cells

PGF2α Concentration	Outcome	Reference
1-100 nM	Concentration-dependent increase in inositol phosphate release.	[1][2]

Table 2: Effect of PGF2α on ERK1/2 Phosphorylation in Ishikawa Cells

PGF2α Concentration	Outcome	Reference
100 nM	Induces phosphorylation of ERK1/2.	[1][2][5][6]

Table 3: Effect of PGF2α on Cell Proliferation in Ishikawa Cells

PGF2α Concentration	Incubation Time	Outcome	Reference
1-100 nM	24 hours	Significant concentration-dependent increase in cell proliferation.	[1][2][5][6]

Table 4: Effect of Inhibitors on PGF2α-Induced Cellular Responses in Ishikawa Cells

Inhibitor	Target	Concentration	PGF2α Concentration	Effect	Reference
PD98059	MAPK Kinase	50 µM	100 nM	Abolished PGF2α-induced ERK1/2 phosphorylation.	[1][2][5][6]
PD98059	MAPK Kinase	50 µM	Not Specified	No effect on PGF2α-induced cell proliferation.	[2][5][6][7]
U73122	Phospholipase C (PLC)	10 µM	100 nM	Abolished PGF2α-induced ERK1/2 phosphorylation.	[1][2][5][6]
U73122	Phospholipase C (PLC)	2 µM	Not Specified	Significantly reduced PGF2α-induced cell proliferation.	[2][5][6][7]

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are synthesized from multiple sources and are intended to serve as a comprehensive guide.

Cell Culture of Ishikawa Endometrial Cells

The Ishikawa cell line, derived from a human endometrial adenocarcinoma, is a well-established model for studying endometrial cell biology as it endogenously expresses the FP receptor.[1][8]

• Culture Medium: Minimum Essential Medium (MEM) supplemented with 5% Fetal Bovine Serum (FBS), 2 mM L-glutamine, and 1% Non-Essential Amino Acids (NEAA).[8] Alternatively, Dulbecco's Modified Eagle's Medium (DMEM) with 10% FBS and 2 mM L-glutamine can be used.[1]

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere with 5% CO2.[9]

• Subculturing:

  • When cells reach 70-80% confluency, remove and discard the culture medium.

  • Briefly rinse the cell layer with a Phosphate-Buffered Saline (PBS) solution lacking calcium and magnesium to remove any residual serum that could inhibit trypsin.

  • Add 1.0 to 3.0 mL of a Trypsin-EDTA solution to the flask and incubate at 37°C for 5-15 minutes, or until the cells detach.[1]

  • Add 6.0 to 8.0 mL of complete growth medium to inactivate the trypsin and gently aspirate the cells by pipetting.

  • Transfer the cell suspension to a centrifuge tube and spin at approximately 125 x g for 5-10 minutes.

  • Discard the supernatant and resuspend the cell pellet in fresh growth medium.

  • Aliquot the cell suspension into new culture vessels at a split ratio of 1:5.[1]

PGF2α-Induced Cell Proliferation Assay (WST-1 Method)

This colorimetric assay measures the metabolic activity of viable cells, which is proportional to cell number.

• Materials:

  • Ishikawa cells

  • Complete cell culture medium

  • PGF2α stock solution (in a suitable solvent like DMSO or ethanol)

  • Serum-free or low-serum medium for dilutions

  • 96-well cell culture plates

  • WST-1 or similar proliferation assay reagent

  • Microplate reader

• Procedure:

  • Cell Seeding:

    • Harvest Ishikawa cells using the standard subculturing protocol.

    • Count the cells and adjust the density to 2,000-10,000 cells/well in a 96-well plate (optimization may be necessary).[2]

    • Seed 100 µL of the cell suspension into each well and incubate for 24 hours to allow for cell attachment.[2]

  • Treatment with PGF2α:

    • Prepare serial dilutions of PGF2α (e.g., 1 nM to 100 nM) in serum-free or low-serum medium. Include a vehicle control (medium with the solvent used for the PGF2α stock).

    • After 24 hours of cell attachment, carefully remove the medium from the wells.

    • Add 100 µL of the PGF2α dilutions or control solutions to the respective wells.

    • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).[2]

  • Proliferation Assay:

    • At the end of the treatment period, add 10 µL of WST-1 reagent to each well.

    • Incubate the plate for 1-4 hours at 37°C.

    • Measure the absorbance at the appropriate wavelength using a microplate reader.

PGF2α-Induced ERK1/2 Phosphorylation Assay (Western Blot)

This protocol details the detection of phosphorylated ERK1/2, a key downstream effector in the PGF2α signaling cascade.

• Materials:

  • Ishikawa cells cultured in 6-well plates or 10 cm dishes

  • PGF2α stock solution

  • Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • BCA protein assay kit

  • SDS-PAGE gels and running buffer

  • Transfer buffer and nitrocellulose or PVDF membranes

  • Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

  • Primary antibodies: Rabbit anti-phospho-ERK1/2 (Thr202/Tyr204) and Mouse anti-total ERK1/2

  • Secondary antibodies: HRP-conjugated anti-rabbit and anti-mouse IgG

  • Chemiluminescent substrate

  • Imaging system

• Procedure:

  • Cell Treatment and Lysis:

    • Culture Ishikawa cells to 80-90% confluency.

    • Treat cells with 100 nM PGF2α for various time points (e.g., 0, 5, 15, 30, 60 minutes).

    • Following treatment, wash the cells with ice-cold PBS and lyse them with lysis buffer.

    • Scrape the cells, collect the lysate, and centrifuge to pellet cell debris.

  • Protein Quantification and Sample Preparation:

    • Determine the protein concentration of the supernatant using a BCA assay.

    • Normalize the protein concentrations for all samples and prepare them for SDS-PAGE by adding Laemmli buffer and boiling.

  • Western Blotting:

    • Load 20-30 µg of protein per lane on an SDS-PAGE gel and perform electrophoresis.

    • Transfer the separated proteins to a membrane.

    • Block the membrane with blocking buffer for 1 hour at room temperature.

    • Incubate the membrane with the primary antibody against phospho-ERK1/2 overnight at 4°C.

    • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash the membrane again and apply the chemiluminescent substrate.

    • Capture the signal using an imaging system.

  • Stripping and Re-probing:

    • To normalize for protein loading, the membrane can be stripped of the phospho-ERK1/2 antibody and re-probed with an antibody against total ERK1/2.

PGF2α-Induced Inositol Phosphate Release Assay

This assay measures the accumulation of inositol phosphates, a direct product of PLC activation.

• Materials:

  • Ishikawa cells

  • [³H]-myo-inositol

  • Medium with and without inositol

  • PGF2α stock solution

  • LiCl solution

  • Perchloric acid

  • Dowex AG1-X8 resin

  • Scintillation fluid and counter

• Procedure:

  • Cell Labeling:

    • Seed Ishikawa cells (e.g., 1 x 10⁵ cells/well in a 24-well plate).

    • Label the cells by incubating them with [³H]-myo-inositol in inositol-free medium for 24-48 hours.

  • PGF2α Stimulation:

    • Wash the labeled cells to remove unincorporated [³H]-myo-inositol.

    • Pre-incubate the cells with a buffer containing LiCl. LiCl inhibits inositol monophosphatase, leading to the accumulation of inositol phosphates.

    • Stimulate the cells with various concentrations of PGF2α (e.g., 1-100 nM) for a specific time (e.g., 30-60 minutes).

  • Extraction of Inositol Phosphates:

    • Terminate the reaction by adding ice-cold perchloric acid.

    • Neutralize the extracts.

  • Chromatographic Separation and Quantification:

    • Apply the neutralized extracts to a Dowex AG1-X8 anion-exchange column.

    • Elute the different inositol phosphate species (IP1, IP2, IP3) with increasing concentrations of ammonium formate.

    • Measure the radioactivity of each fraction using a scintillation counter.

Visualizations

The following diagrams illustrate the key signaling pathways and a typical experimental workflow.

Signaling Pathway of PGF2α in Endometrial Cells

Caption: PGF2α signaling pathway in endometrial cells.

Experimental Workflow for Studying PGF2α Effects

Caption: General experimental workflow.

Conclusion

Enzaprost (PGF2α) plays a significant role in modulating endometrial cell function, primarily through the activation of the FP receptor and subsequent downstream signaling cascades involving phospholipase C and the MAPK/ERK pathway.[1][2][5][6] These signaling events ultimately lead to an increase in endometrial cell proliferation. The provided data, protocols, and diagrams offer a comprehensive resource for researchers investigating the cellular and molecular mechanisms of Enzaprost in the endometrium, which may have implications for both normal physiological processes and pathological conditions such as endometriosis and endometrial cancer. Further research is warranted to fully elucidate the complex role of PGF2α in endometrial biology and its potential as a therapeutic target.

References

• 1. bcrj.org.br [bcrj.org.br]
• 2. benchchem.com [benchchem.com]
• 3. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The characteristics of Ishikawa endometrial cancer cells are modified by substrate topography with cell-like features and the polymer surface - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Prostaglandin (PG) F(2alpha) receptor expression and signaling in human endometrium: role of PGF(2alpha) in epithelial cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Ishikawa. Culture Collections [culturecollections.org.uk]
• 9. A guide for endometrial cancer cell lines functional assays using the measurements of electronic impedance - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on Enzaprost (Dinoprost/PGF2α) and its Impact on Steroidogenesis

Introduction

Enzaprost, the brand name for a solution containing dinoprost tromethamine, is a pharmaceutical preparation of the naturally occurring prostaglandin F2α (PGF2α).[1][2] Prostaglandins are lipid compounds with hormone-like effects found in nearly all mammalian tissues.[2][3] PGF2α is a key regulator of female reproductive cycles, primarily known for its potent luteolytic activity—the process of corpus luteum (CL) regression.[4][5][6] This action is fundamental to its use in veterinary medicine for estrus synchronization, induction of parturition, and treatment of uterine conditions.[1][7] Beyond its structural effects on the CL, PGF2α has a profound and direct impact on steroidogenesis, the biological process of synthesizing steroid hormones from cholesterol. This guide provides a detailed examination of the molecular mechanisms, signaling pathways, and quantitative effects of Enzaprost on steroid hormone production.

Core Mechanism of Action: Luteolysis and Steroidogenesis Inhibition

The primary effect of systemically administered Enzaprost is the initiation of luteolysis, which is characterized by two main events: functional luteolysis and structural luteolysis.[4]

• Functional Luteolysis: A rapid decrease in the production and secretion of progesterone by the luteal cells.[4]

• Structural Luteolysis: The physical regression and death of the luteal cells, leading to the degradation of the CL tissue.[4][8]

PGF2α's impact on steroidogenesis is the cornerstone of functional luteolysis. It achieves this by disrupting several key steps in the steroid synthesis pathway, from cholesterol utilization to the expression of critical enzymes.

PGF2α Signaling Pathway in Steroidogenic Cells

PGF2α exerts its effects by binding to the PGF2α receptor (FP receptor), a G-protein-coupled receptor (GPCR) on the surface of luteal cells.[5][9] This binding initiates a complex intracellular signaling cascade.

• Receptor Activation: PGF2α binds to the FP receptor.

• G-Protein Coupling: The activated receptor couples with the Gq alpha subunit of a heterotrimeric G-protein.

• PLC Activation: This activates phospholipase C (PLC).[10]

• Second Messenger Production: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[9]

• Calcium Mobilization: IP3 binds to receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+).[9]

• PKC Activation: The rise in intracellular Ca2+ and the presence of DAG activate Protein Kinase C (PKC).[11][12]

• Downstream Kinases: Activated PKC can then phosphorylate and activate other downstream signaling molecules, such as the Extracellular signal-Regulated Kinase (ERK) and 5'-adenosine monophosphate-activated protein kinase (AMPK).[10]

These signaling events culminate in the inhibition of steroidogenic gene expression and enzyme activity.[11]

Caption: PGF2α signaling cascade leading to inhibition of steroidogenesis.

Impact on Key Steroidogenic Factors

Enzaprost's anti-steroidogenic action is mediated by the downregulation of several crucial proteins involved in the synthesis of progesterone.

• Steroidogenic Acute Regulatory (StAR) Protein: StAR facilitates the rate-limiting step in steroidogenesis: the transport of cholesterol from the outer to the inner mitochondrial membrane.[13] PGF2α administration significantly decreases the expression of StAR mRNA.[13][14] This reduction is a key mechanism for decreasing steroidogenesis, as it limits the availability of the primary substrate, cholesterol, to the steroidogenic enzymes.[14]

• Cytochrome P450 Side-Chain Cleavage (P450scc): This enzyme, encoded by the CYP11A1 gene, converts cholesterol to pregnenolone, the precursor for all steroid hormones. PGF2α has been shown to decrease the mRNA levels of CYP11A1.[12][15]

• 3β-Hydroxysteroid Dehydrogenase (3β-HSD): This enzyme is responsible for converting pregnenolone to progesterone. PGF2α treatment also acutely decreases the mRNA expression of 3β-HSD.[12][14]

• Luteinizing Hormone (LH) Receptor: In some species like the rat, PGF2α can cause a rapid block of gonadotropin uptake and an eventual loss of LH receptor binding activity, effectively creating a "chemical hypophysectomy" that removes the primary luteotropic support for the CL.

Quantitative Data on Steroidogenesis Inhibition

The inhibitory effects of PGF2α on steroid hormone production have been quantified in various studies. The data below summarizes key findings.

Species & Model	Steroid Hormone	Treatment	Time/Concentration	Observed Effect	Citation
Human (Corpora Lutea)	Progesterone	PGF2α	500 & 5000 ng/mL	Significant decrease in media progesterone levels.	[13]
Human (Corpora Lutea)	StAR mRNA	PGF2α	500 & 5000 ng/mL	Significant decrease in StAR mRNA expression.	[13]
Bovine (Luteal Cells)	Progesterone	PGF2α	> 24 hours	Suppressed LH, dbcAMP, CT, and FKN-stimulated progesterone production.	[16]
Bovine (In Vivo)	DRP1 (Ser616) Phos.	PGF2α (I.M.)	1 hour	6.8-fold increase in phosphorylation.	[10]
Bovine (Large Luteal Cells)	AMPK (Thr172) Phos.	PGF2α	30 minutes (100 nM)	1.8-fold increase in phosphorylation.	[10]
Ovine (Ewes)	Progesterone	PGF2α (3, 10, 30 mg)	9 hours	Significant decrease in serum progesterone concentrations at all doses.	[12]
Hamster (Leydig Cells)	Testosterone	PGF2α	Dose-dependent	Significant reduction in hCG-stimulated testosterone release.	[17]

Contradictory and Species-Specific Effects

While the dominant effect of systemic PGF2α is anti-steroidogenic, its action can be complex and context-dependent.

• Endocrine vs. Paracrine/Autocrine Action: In cattle, systemically administered PGF2α (endocrine action) induces luteolysis and decreases progesterone. However, when PGF2α is produced locally or used in vitro (paracrine/autocrine action), it can sometimes directly stimulate progesterone synthesis in steroidogenic cells.[18]

• Testosterone Regulation: The effect of PGF2α on testosterone production appears to be species-specific. In hamster Leydig cells, it inhibits stimulated testosterone synthesis.[17] Conversely, some studies in bulls and goats report that PGF2α administration can increase plasma testosterone levels and improve libido, possibly through mechanisms related to smooth muscle contraction and testicular blood flow.[19][20]

Caption: Logical diagram of the dual actions of PGF2α on progesterone.

Experimental Protocols for Studying PGF2α Effects

Investigating the impact of Enzaprost on steroidogenesis involves both in vivo and in vitro experimental models.

In Vivo Protocol Example (Bovine Model)

• Animal Selection: Healthy, cycling heifers or cows are selected.

• Estrus Synchronization: The estrous cycle is synchronized to ensure the presence of a mature corpus luteum (typically mid-luteal phase, e.g., Day 10).

• Treatment: Animals are treated with an intramuscular (I.M.) injection of Enzaprost (e.g., 25 mg dinoprost). A control group receives a saline injection.[10]

• Sample Collection: Blood samples are collected at timed intervals (e.g., 0, 1, 2, 4, 8, 24 hours) post-injection to measure hormone concentrations. Luteal tissue biopsies or whole CLs may be collected at specific time points for molecular analysis.[10]

• Analysis:

  • Hormone Assays: Serum progesterone is quantified using ELISA or radioimmunoassay.

  • Gene Expression: Luteal tissue is used to extract RNA. The expression of genes like StAR, CYP11A1, and HSD3B1 is measured via quantitative PCR (qPCR).

  • Protein Analysis: Protein extracts from luteal tissue are analyzed by Western blot to quantify total and phosphorylated proteins in the signaling cascade (e.g., p-ERK, p-AMPK).[10]

In Vitro Protocol Example (Cultured Luteal Cells)

• Cell Isolation: Corpora lutea are collected from ovaries. The tissue is enzymatically digested (e.g., with collagenase) to isolate mixed luteal cells or specific cell types (e.g., large steroidogenic cells).

• Cell Culture: Cells are cultured in serum-free media to establish a baseline.

• Treatment: Cultured cells are treated with varying concentrations of PGF2α (e.g., 100 nM) for different durations (e.g., 30 min, 1h, 4h, 24h). Other treatments may include LH (to stimulate steroidogenesis) with or without PGF2α.[10][16]

• Sample Collection: The culture media is collected to measure secreted progesterone. The cells are harvested for RNA or protein extraction.

• Analysis: Similar to the in vivo protocol, samples are analyzed for hormone levels (media) and gene/protein expression (cells).

Caption: A typical in vitro workflow to study Enzaprost's effects.

Enzaprost (PGF2α) is a powerful modulator of steroidogenesis, primarily acting as a potent inhibitor of progesterone synthesis in the corpus luteum. Its mechanism is rooted in a well-defined signaling pathway involving the FP receptor, activation of the PLC-PKC system, and subsequent downregulation of essential steroidogenic components like StAR protein, P450scc, and 3β-HSD. While its luteolytic and anti-progestogenic effects are well-established and form the basis of its clinical use, its impact on other steroids, such as testosterone, can be variable and species-dependent. For researchers and drug development professionals, understanding these detailed mechanisms is crucial for refining reproductive therapies, investigating ovarian function, and exploring potential new applications for prostaglandin analogues in endocrinology. The contradictory effects observed under different conditions (in vivo vs. in vitro) highlight the complexity of luteal regulation and underscore the need for carefully designed experimental models to fully elucidate the physiological roles of PGF2α.

References

• 1. vmd.defra.gov.uk [vmd.defra.gov.uk]
• 2. ruminants.ceva.com [ruminants.ceva.com]
• 3. Prostaglandin F2alpha - Wikipedia [en.wikipedia.org]
• 4. The Role of Peroxisome Proliferator-Activated Receptors in PGF2α-Induced Luteolysis in the Bovine Corpus Luteum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. Enzaprost® T - Products - Ceva Santé Animale - pig333, pig to pork community [pig333.com]
• 7. ruminants.ceva.com [ruminants.ceva.com]
• 8. pure.psu.edu [pure.psu.edu]
• 9. Steroid Hormones and Prostaglandins (Chapter 26) - Part 1 MRCOG Synoptic Revision Guide [resolve.cambridge.org]
• 10. Prostaglandin F2α regulates mitochondrial dynamics and mitophagy in the bovine corpus luteum - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mode of action of prostaglandin F2 alpha in human luteinized granulosa cells: role of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Hormone and prostaglandin F2 alpha regulation of messenger ribonucleic acid encoding steroidogenic acute regulatory protein in human corpora lutea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Patterns of Gene Expression in the Bovine Corpus Luteum Following Repeated Intrauterine Infusions of Low Doses of Prostaglandin F2alpha - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Effects of prostaglandin F2 alpha on agonist-induced progesterone production in cultured bovine luteal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. CONICET | Buscador de Institutos y Recursos Humanos [conicet.gov.ar]
• 18. researchgate.net [researchgate.net]
• 19. Direct and indirect effects of PGF2α administration in male Wistar rats based on increased expression of α-SMA and androgen receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Enzaprost (Dinoprost Tromethamine) in Estrus Synchronization of Research Cattle

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enzaprost®, containing the active ingredient dinoprost tromethamine, is a synthetic analogue of the naturally occurring prostaglandin F2α (PGF2α).[1] In veterinary medicine, particularly in cattle, it is a crucial tool for the management of reproduction.[1] Its primary function in estrus synchronization is to induce luteolysis, the regression of the corpus luteum (CL).[1] The corpus luteum is responsible for producing progesterone, a hormone essential for maintaining pregnancy.[1] By causing the CL to regress, Enzaprost® effectively lowers progesterone levels, leading to the initiation of a new estrous cycle and allowing for synchronized breeding.[1] This precise control over the estrous cycle is invaluable for research purposes, enabling timed artificial insemination (TAI) and the creation of uniform experimental groups.

Mechanism of Action: PGF2α-Induced Luteolysis

Dinoprost tromethamine mimics the action of endogenous PGF2α, which is released by the uterus in non-pregnant cattle to initiate the regression of the CL.[2] The binding of PGF2α to its receptors on luteal cells triggers a cascade of intracellular events leading to both functional and structural luteolysis.[1][2]

Functional Luteolysis: This involves the rapid decline in progesterone synthesis.[2]

Structural Luteolysis: This is characterized by programmed cell death (apoptosis and necroptosis) of the luteal cells, leading to the physical degradation of the CL.[2] Key signaling pathways involved include the activation of caspase enzymes (CASP3 and CASP8) and the RIPK1/RIPK3/MLKL necroptosis pathway.[2]

Signaling Pathway of PGF2α-Induced Luteolysis

Caption: PGF2α signaling cascade in bovine luteal cells.

Experimental Protocols for Estrus Synchronization

The administration of Enzaprost® is effective only in cattle with a functional corpus luteum, which is typically present between days 5 and 16 of the estrous cycle.[3] Administration within four days after estrus is unlikely to cause luteolysis.[4]

Protocol 1: Single Enzaprost® Injection

This protocol is suitable for cycling cattle with a palpable corpus luteum.

Methodology:

• Confirm the presence of a functional corpus luteum via rectal palpation or ultrasonography.

• Administer a single intramuscular (IM) injection of 25 mg dinoprost (5 mL of Enzaprost®).[3][4]

• Observe cattle for signs of estrus ("heat"). Estrus is expected to occur within 2 to 5 days following injection.[4]

• Perform artificial insemination (AI) 12 hours after the first observation of standing heat.

Protocol 2: Two Enzaprost® Injections for Timed Artificial Insemination (TAI)

This protocol is designed for controlled breeding and does not require estrus detection.

Methodology:

• Administer an initial IM injection of 25 mg dinoprost (5 mL of Enzaprost®).[4]

• Administer a second IM injection of 25 mg dinoprost (5 mL of Enzaprost®) 11 (or 10 to 12) days after the first injection.[4]

• Perform a single fixed-time artificial insemination (FTAI) 80 hours (78 to 82 hours) after the second injection.[4][5]

• Alternatively, for potentially improved pregnancy rates, perform a double insemination at 72 hours (70 to 72 hours) and 90 hours (88 to 96 hours) after the second injection.[4]

Protocol 3: Ovsynch and Co-Synch Protocols (GnRH and PGF2α)

These protocols utilize a combination of Gonadotropin-Releasing Hormone (GnRH) and PGF2α to control both follicular development and the timing of ovulation.

Methodology (Ovsynch):

• Day 0: Administer an injection of GnRH (100 mcg). This will either cause ovulation of a dominant follicle or initiate a new follicular wave.

• Day 7: Administer an injection of 25 mg dinoprost (5 mL of Enzaprost®) to induce luteolysis.[6]

• Day 9: Administer a second injection of GnRH (10 mcg) to trigger ovulation of the mature follicle.[6]

• Day 9 or 10: Perform FTAI.[6]

Methodology (Co-Synch + CIDR): This protocol is often used in beef cattle and incorporates a Controlled Internal Drug Release (CIDR) insert containing progesterone.[7]

• Day 0: Administer GnRH (100 mcg) and insert a CIDR.

• Day 5-7: Remove the CIDR and administer 25 mg dinoprost (5 mL of Enzaprost®).[7]

• 60-66 hours after PGF2α: Administer a second dose of GnRH and perform FTAI.

Experimental Workflow for a Two-Injection TAI Protocol

Caption: A typical two-injection Enzaprost® TAI protocol.

Quantitative Data on Protocol Efficacy

The success of estrus synchronization protocols can be influenced by factors such as the cyclicity status of the animals, body condition score, and overall herd health.[8] The following tables summarize efficacy data from various studies.

Table 1: Estrus Response and Conception Rates with Different Protocols in Anestrus Crossbred Cows [6]

Protocol	Estrus Induction Rate (%)	Conception Rate at Induced Estrus (%)	Overall Pregnancy Rate (3 cycles) (%)
CIDR	100	60.00	80.00
Ovsynch	100	50.00	80.00
Norgestomet Ear Implant	100	50.00	70.00
Untreated Control	30	66.66	30.00

Table 2: Comparison of Dinoprost Tromethamine and Cloprostenol in Dairy Cows with Unobserved Estrus [9]

Parameter	Experimental Setting	Field Study
Estrus Response Rate (%)	92.7	65.7
Pregnancy Rate within 6 days of treatment (%)	55.1	33.5

No significant difference was found between dinoprost tromethamine and cloprostenol in this study.[9]

Table 3: Pregnancy Rates with Different PGF2α Analogues in Dairy Cattle [10]

PGF2α Analogue	Dose	Pregnancy Rate (%)
Dinoprost tromethamine (Lutalyse)	25 mg	10
Cloprostenol (PGF Veyx® forte)	500 µg	30
d-Cloprostenol (Luteosyl)	150 µg	40

Administration and Safety Precautions

• Dosage: For cattle, the recommended dose is 25 mg of dinoprost, which corresponds to 5 mL of Enzaprost® solution.[3][4]

• Route of Administration: Enzaprost® is administered via intramuscular (IM) injection.[4][11] Subcutaneous (SC) administration has also been shown to be effective in inducing luteolysis.[12][13]

• Safety: Dinoprost tromethamine can be absorbed through the skin and may cause bronchospasm or miscarriage.[4][11] It is crucial for personnel, especially pregnant women, women of child-bearing age, and individuals with respiratory conditions, to handle the product with extreme caution and wear protective gloves.[4][11] Any skin contact should be washed immediately with soap and water.[4]

Conclusion

Enzaprost® (dinoprost tromethamine) is a potent luteolytic agent and a cornerstone of modern reproductive management in research cattle. The selection of an appropriate synchronization protocol—whether a simple single- or double-injection regimen or a more complex GnRH-based system like Ovsynch—should be guided by the specific research objectives, the physiological status of the animals, and available resources. Careful adherence to established protocols and safety guidelines is essential to maximize efficacy and ensure the well-being of both the animals and research personnel.

References

• 1. What is Dinoprost Tromethamine used for? [synapse.patsnap.com]
• 2. Effects of prostaglandin F2α (PGF2α) on cell-death pathways in the bovine corpus luteum (CL) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bovine-ojs-tamu.tdl.org [bovine-ojs-tamu.tdl.org]
• 4. ruminants.ceva.com [ruminants.ceva.com]
• 5. drugs.com [drugs.com]
• 6. Comparative efficacy of different estrus synchronization protocols on estrus induction response, fertility and plasma progesterone and biochemical profile in crossbred anestrus cows - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. beefrepro.org [beefrepro.org]
• 9. bovine-ojs-tamu.tdl.org [bovine-ojs-tamu.tdl.org]
• 10. iosrjournals.org [iosrjournals.org]
• 11. animaldrugsatfda.fda.gov [animaldrugsatfda.fda.gov]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. Efficacy of an injection of dinoprost tromethamine when given subcutaneously on luteal regression in lactating Holstein cows - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Enzaprost® (Dinoprost) in Porcine Reproductive Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and dosage calculations for the use of Enzaprost® (dinoprost tromethamine), a synthetic prostaglandin F2α (PGF2α), in porcine reproductive research. The information is intended to guide researchers in designing and executing experiments for the induction of parturition and synchronization of estrus in sows and gilts.

Mechanism of Action

Enzaprost® exerts its effects through its active ingredient, dinoprost, which is structurally and functionally analogous to naturally occurring PGF2α. In swine, PGF2α is a potent luteolytic agent, meaning it induces the regression of the corpus luteum (CL). The CL is a transient endocrine structure that produces progesterone, the hormone essential for maintaining pregnancy. By causing luteolysis, Enzaprost® leads to a rapid decline in progesterone levels, which in turn initiates a cascade of events leading to either the onset of estrus in non-pregnant cycling females or the induction of parturition in pregnant sows near term.

The binding of dinoprost to the prostaglandin F2α receptor (FP receptor), a G-protein coupled receptor on luteal cells, triggers a downstream signaling cascade. This involves the activation of phospholipase C (PLC), leading to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). This signaling pathway, along with the activation of the mitogen-activated protein kinase (MAPK) cascade, ultimately results in the inhibition of progesterone synthesis and the structural regression of the CL.

Signaling Pathway of PGF2α in Porcine Corpus Luteum

Caption: PGF2α signaling cascade in porcine luteal cells.

Applications in Porcine Reproduction

Induction of Parturition

The administration of Enzaprost® to pregnant sows near their due date provides a reliable method for inducing farrowing. This allows for better management of farrowing, including increased supervision, which can lead to a reduction in stillbirths and improved piglet viability.

Dosage and Administration:

Parameter	Recommendation
Dosage	10 mg dinoprost (equivalent to 2 mL of Enzaprost® 5 mg/mL solution)[1]
Route of Administration	Intramuscular (IM) injection[1]
Timing of Administration	On or after day 112 of gestation. Administration should not occur more than 3 days before the expected farrowing date.[1][2]

Expected Outcomes:

Time to Onset of Farrowing (post-injection)	Percentage of Sows Farrowing	Reference(s)
24 - 36 hours	75% (gilts), 90.91% (sows) when administered on day 113 of gestation	[3]
Within 33 hours (average)	Not specified	[2]
Within 30 hours (mean interval)	Not specified	[1]
Within 48 hours	96%	[4]

Experimental Protocol: Induction of Parturition

• Animal Selection: Select healthy pregnant sows or gilts with confirmed breeding dates. Ensure accurate records of gestation length for the specific herd or individual animals.

• Dosage Calculation: Prepare a sterile syringe with 2 mL of Enzaprost® (5 mg/mL dinoprost tromethamine). This provides a 10 mg dose of dinoprost.

• Administration: On day 113 or 114 of gestation, administer the 2 mL dose via deep intramuscular injection in the neck muscle behind the ear.

• Monitoring: Closely monitor the treated animals for signs of impending parturition, such as restlessness, nesting behavior, and swelling of the vulva.

• Data Collection: Record the time from injection to the birth of the first piglet, the total duration of farrowing, the number of live-born piglets, and the number of stillborn piglets.

Estrus Synchronization

Enzaprost® can be used to synchronize estrus in cycling gilts and sows. This is particularly useful for facilitating artificial insemination (AI) programs and creating uniform groups of pregnant animals. The principle relies on the luteolytic action of dinoprost to bring a group of females into estrus at a predictable time. It is important to note that PGF2α is only effective when a functional corpus luteum is present, which is typically after day 12 of the estrous cycle in swine.[5]

Dosage and Administration for Estrus Synchronization:

Parameter	Recommendation
Dosage	7.5 mg dinoprost (equivalent to 1.5 mL of Enzaprost® 5 mg/mL solution)
Route of Administration	Intramuscular (IM) injection
Timing of Administration	Between days 12 and 14 of the estrous cycle for a single injection protocol.

Expected Outcomes for Estrus Synchronization:

Dosage	Estrus Response Rate	Average Time to Estrus	Reference
7.5 mg dinoprost	85% (Large White Yorkshire), 70% (local nondescript)	60.30 hours (Large White Yorkshire), 78.00 hours (local nondescript)	[6]
10 mg dinoprost	50% (Large White Yorkshire), 40% (local nondescript)	87.50 hours (Large White Yorkshire), 92.40 hours (local nondescript)	[6]

Experimental Protocol: Estrus Synchronization in Cycling Gilts

• Animal Selection: Select healthy, cycling gilts that have had at least one observed estrous cycle.

• Estrus Detection: Monitor gilts daily for signs of estrus (standing heat in the presence of a boar, swollen and reddened vulva). The first day of standing heat is considered day 0 of the cycle.

• Dosage Calculation: Prepare a sterile syringe with 1.5 mL of Enzaprost® (5 mg/mL dinoprost tromethamine) for a 7.5 mg dose.

• Administration: Administer a single intramuscular injection between days 12 and 14 of the estrous cycle.

• Post-injection Monitoring: Begin intensive estrus detection 48 hours after the injection. Check for standing heat at least twice daily.

• Insemination: Artificially inseminate gilts at the onset of standing estrus and again 12-24 hours later, depending on farm-specific protocols.

• Data Collection: Record the percentage of gilts exhibiting estrus, the interval from injection to the onset of estrus, conception rates, and subsequent farrowing rates.

Combination Protocols

Farrowing Induction with Enzaprost® and Oxytocin

To achieve a more synchronized and potentially shorter farrowing period, Enzaprost® can be used in combination with oxytocin. Oxytocin stimulates uterine contractions.

Experimental Workflow: Combined Farrowing Induction

Caption: Workflow for combined Enzaprost® and oxytocin farrowing induction.

Protocol:

• Administer 10 mg of Enzaprost® (2 mL) intramuscularly on day 114 of gestation.[7]

• Approximately 20-24 hours after the Enzaprost® injection, if farrowing has not commenced, administer a low dose of oxytocin (5-10 IU) intramuscularly.[4][7]

• Caution: The cervix must be fully dilated before administering oxytocin to avoid complications such as uterine rupture. It is often recommended to wait for the birth of the first piglet before giving oxytocin.[4][7]

Important Considerations

• Accurate Record Keeping: The success of both farrowing induction and estrus synchronization protocols relies heavily on accurate breeding and farrowing records.

• Gestation Length: The average gestation length can vary between herds and breeds. It is crucial to establish the average for the specific animals being studied before implementing a farrowing induction protocol.

• Animal Health: Only healthy animals should be included in treatment protocols.

• Side Effects: Following Enzaprost® administration, sows may exhibit transient side effects that mimic natural pre-farrowing behavior, such as increased respiration and heart rate, restlessness, and nesting behavior. These signs typically appear within 15 minutes of injection and resolve within an hour.[2]

Disclaimer: These application notes are for research purposes only. All procedures should be carried out in accordance with institutional animal care and use committee (IACUC) guidelines and under the supervision of qualified personnel. Consult the product label for full safety and handling information.

References

• 1. zoetisus.com [zoetisus.com]
• 2. journals.co.za [journals.co.za]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Prostaglandin F2 alpha receptors on enzyme-dissociated pig luteal cells throughout the estrous cycle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.acspublisher.com [journals.acspublisher.com]
• 7. extension.psu.edu [extension.psu.edu]

Utilizing Enzaprost® (Dinoprost/PGF2α) for Induction of Parturition in Animal Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enzaprost®, containing the active ingredient dinoprost (a synthetic form of prostaglandin F2α or PGF2α), is a potent luteolytic agent widely utilized in veterinary medicine to synchronize estrus and induce parturition in various animal species. Its primary mechanism of action involves the regression of the corpus luteum, leading to a decline in progesterone levels and the initiation of the parturition cascade. PGF2α also has a direct stimulatory effect on myometrial contractions.[1][2] This document provides detailed application notes and experimental protocols for the use of Enzaprost® in common animal models, including cattle, swine, and sheep, with additional information for laboratory animal models where available.

Mechanism of Action: PGF2α Signaling Pathway

Prostaglandin F2α initiates a signaling cascade within myometrial cells that leads to uterine contractions and the progression of labor. Upon binding to its G-protein coupled receptor (FP receptor) on the myometrial cell membrane, PGF2α activates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to receptors on the sarcoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). The increase in cytosolic Ca2+ leads to the activation of calmodulin, which in turn activates myosin light-chain kinase (MLCK). MLCK phosphorylates the myosin light chains, enabling the interaction between actin and myosin filaments and resulting in smooth muscle contraction.

PGF2α Signaling Pathway in Myometrial Cells.

Data Presentation: Efficacy of Enzaprost® for Parturition Induction

The following tables summarize quantitative data from various studies on the use of Enzaprost® (dinoprost) and other PGF2α analogs for the induction of parturition in different animal models.

Table 1: Cattle

Protocol	Dosage	Administration Route	Induction to Parturition Interval (hours)	Success Rate (%)	Notes
Single Dinoprost	25 mg	Intramuscular (IM)	8-48 (average 30)	High	All calves born normally; 28% of cows retained placenta.[3]
Dinoprost	25 mg	Intramuscular (IM)	Approx. 42	98.7 (74/75 cows responded within 72h)	Incidence of retained fetal membranes was approximately 38%.[4]
Dinoprost + Estradiol Benzoate	30 mg Dexamethasone + 20 mg Estradiol Benzoate	Intramuscular (IM)	37.50 ± 1.27	-	Lower incidence of dystocia and retained fetal membranes compared to dexamethasone alone.[5]

Table 2: Swine

Protocol	Dosage	Administration Route	Induction to Farrowing Interval (hours)	Success Rate (%)	Notes
Single Dinoprost	10 mg	Intramuscular (IM)	Approx. 26	80% farrowed within 40 hours	Administered within 3 days of expected farrowing.[1]
Single Cloprostenol	250 mcg	Intramuscular (IM) on day 113	-	72% farrowed on day 114	Gestation length significantly shorter than control.[6][7]
Double PGF2α (6h interval)	1 ml (half dose) x 2	Intra-vulvo submucosal	-	100% farrowed within 32 hours	Reduced variation in gestation length.[8]
PGF2α + Oxytocin (24h later)	-	Intramuscular (IM)	-	68% started farrowing between 22-32 hours	-

Table 3: Sheep & Goats

Animal	Protocol	Dosage	Administration Route	Induction to Parturition Interval (hours)	Success Rate (%)	Notes
Ewes	Dinoprostone (PGE2) gel + Cloprostenol	0.25 mg (endo-cervical) + 187.5 µg (IM)	Endo-cervical and Intramuscular	44.67 ± 4.81	Effective	-
Does	Dinoprostone (PGE2) gel + Cloprostenol	0.25 mg (endo-cervical) + 187.5 µg (IM)	Endo-cervical and Intramuscular	29.17 ± 3.82	Effective	-
Does	Dinoprost tromethamine	10 mg	-	30-35	-	-

Table 4: Laboratory Animals (Data primarily on abortion/pregnancy prevention)

Animal	Protocol	Dosage	Administration Route	Outcome
Rabbits	PGF2α vaginal suppository	25 mg	Vaginal	15 of 20 treated rabbits were not pregnant.[7]
Rabbits, Rats, Hamsters, Mice	PGF2α in Silastic-PVP implant	-	Intra-uterine	More effective for inducing mid-term abortion than parenteral injection.[9]

Experimental Protocols

The following are detailed methodologies for key experiments involving the induction of parturition with Enzaprost® and other PGF2α analogs.

General Experimental Workflow

General Workflow for Parturition Induction Studies.

Protocol 1: Induction of Parturition in Cattle

Objective: To induce parturition in late-gestation dairy or beef cows.

Materials:

• Pregnant cows (gestation length ≥ 270 days)[10]

• Enzaprost® solution (5 mg/mL dinoprost)[8]

• Sterile syringes and needles (18-20 gauge, 1.5 inch)

• Animal restraining facilities (e.g., chute or headlock)

• Personal protective equipment (gloves)

Procedure:

• Animal Selection: Select healthy, pregnant cows with a confirmed breeding date, at or after day 270 of gestation.[10]

• Restraint: Securely restrain the cow in a chute or headlock to ensure safety for both the animal and the administrator.

• Dosage Preparation: Aseptically draw 5 mL of Enzaprost® (equivalent to 25 mg dinoprost) into a sterile syringe.[8]

• Administration: Administer the 5 mL dose via deep intramuscular injection in the neck or gluteal muscle.[8][11] Ensure to use full aseptic precautions.[11]

• Monitoring:

  • Closely observe the cow for signs of impending parturition (e.g., relaxation of pelvic ligaments, udder development, restlessness).

  • The expected interval from administration to parturition is typically 1 to 8 days, with an average of 3 days.[12]

  • Monitor for adverse reactions such as transient increases in rectal temperature and salivation, which usually resolve within an hour.

  • Be prepared to assist with calving if necessary, as induction may increase the risk of dystocia and retained fetal membranes.

Protocol 2: Induction of Farrowing in Sows

Objective: To synchronize farrowing in a group of late-gestation sows.

Materials:

• Pregnant sows or gilts (within 3 days of their expected farrowing date, typically day 111 of gestation or later)[10]

• Enzaprost® solution (5 mg/mL dinoprost)

• Sterile syringes and needles (18-20 gauge, 1-1.5 inch)

• Farrowing crates

• Personal protective equipment (gloves)

Procedure:

• Animal Selection: Select sows or gilts with known breeding dates that are on day 111 of gestation or later. Treatment earlier than 3 days prior to the predicted farrowing date may result in reduced piglet viability.[10]

• Dosage Preparation: Aseptically draw 2 mL of Enzaprost® (equivalent to 10 mg dinoprost) into a sterile syringe.[10]

• Administration: Administer the 2 mL dose via intramuscular injection in the neck muscle behind the ear.

• Monitoring:

  • The expected response is farrowing within 24-36 hours.[10]

  • Observe for transient side effects which may include increased body temperature, salivation, defecation, urination, and restlessness. These signs are similar to normal pre-farrowing behavior but may be more condensed in time and typically resolve within a few hours.

  • Ensure farrowing environment is clean, dry, and warm to receive the piglets.

  • Be prepared to provide assistance during farrowing and to care for newborn piglets.

Protocol 3: Induction of Parturition in Ewes and Does

Objective: To induce parturition in late-gestation ewes or does.

Materials:

• Pregnant ewes or does in late gestation (e.g., after day 140)

• Enzaprost® (dinoprost) or a synthetic PGF2α analog (e.g., cloprostenol)

• Sterile syringes and needles

• Animal restraining facilities

• Personal protective equipment (gloves)

Procedure:

• Animal Selection: Select healthy, late-gestation ewes or does with known breeding dates.

• Dosage and Administration:

  • Does: Administer 10 mg of dinoprost tromethamine. Parturition is expected in approximately 30-35 hours.

  • Combined Protocol (Ewes and Does): A combination of 0.25 mg dinoprostone (PGE2) gel administered endo-cervically and an intramuscular injection of 187.5 µg of a synthetic PGF2α analog (e.g., cloprostenol) has been shown to be effective.[9]

• Monitoring:

  • Observe animals for signs of impending parturition.

  • Monitor for the initiation of cervical dilation and the progression of labor.

  • Be prepared to assist with kidding or lambing if necessary.

Protocol 4: Considerations for Laboratory Animal Models (Rats and Mice)

While PGF2α is known to be involved in the parturition process in rodents, its primary role is luteolytic, leading to a drop in progesterone that initiates labor.[6] Most research protocols using exogenous PGF2α in these species have focused on the induction of abortion rather than term parturition.[9]

For studies aiming to induce term parturition, a common approach is to use an antiprogestin to mimic the natural fall in progesterone, which can be followed by an oxytocic agent. However, if the experimental design requires the use of PGF2α, the following should be considered:

• Dosage and Administration: Dosages will be significantly lower than in large animals and should be determined based on body weight (mg/kg). Administration is typically via subcutaneous or intraperitoneal injection.

• Monitoring: Uterine activity can be monitored in anesthetized animals using a transcervical intrauterine pressure catheter.[13] Signs of impending parturition include nesting behavior and changes in body temperature.

• Challenges: The rapid metabolism of PGF2α may necessitate multiple injections or the use of a continuous infusion pump to maintain effective concentrations.

Preparation of Enzaprost® for Experimental Use

For most applications in the target species (cattle, swine, sheep), the commercially available Enzaprost® solution (5 mg/mL dinoprost) can be used directly.[8] For laboratory animal studies requiring different concentrations, sterile dilution with a suitable vehicle (e.g., sterile saline) may be necessary. All dilutions should be performed under aseptic conditions. The stability of diluted solutions should be considered, and freshly prepared solutions are recommended.

Monitoring of Maternal and Fetal Parameters

Maternal Monitoring:

• Clinical Signs: Observe for behavioral changes indicative of impending parturition (e.g., restlessness, nesting, anorexia).

• Physical Changes: Monitor for udder development, relaxation of pelvic ligaments, and vulvar swelling and discharge.

• Vital Signs: In some research settings, monitoring of heart rate, respiratory rate, and body temperature may be warranted, especially if investigating potential side effects.

• Uterine Contractions: In a research setting, uterine activity can be monitored using external tocodynamometry or, more invasively, with an intrauterine pressure catheter.[5]

Fetal Monitoring:

• Heart Rate: In larger animals, fetal heart rate can be monitored using ultrasonography.

• Viability: Post-partum, assess neonatal viability through Apgar scores (where applicable), time to stand and suckle, and general vigor.

Conclusion

Enzaprost® (dinoprost/PGF2α) is an effective tool for the induction of parturition in a variety of animal models. Successful and safe application requires accurate determination of gestational age, adherence to recommended dosages and administration protocols, and careful monitoring of the dam and offspring. For research applications, particularly in laboratory animal models, further protocol development and validation may be necessary to achieve consistent and reliable induction of term parturition.

Disclaimer: This document is intended for informational purposes for a research audience and does not replace the advice of a licensed veterinarian. Always consult the product label and a veterinarian for clinical use.

References

• 1. researchgate.net [researchgate.net]
• 2. Dinoprostone Vaginal Insert for Induction of Labor in Women with Low-Risk Pregnancies: A Prospective Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bovine-ojs-tamu.tdl.org [bovine-ojs-tamu.tdl.org]
• 4. davidpublisher.com [davidpublisher.com]
• 5. Failure of parturition in mice lacking the prostaglandin F receptor [pubmed.ncbi.nlm.nih.gov]
• 6. Prevention of pregnancy in rabbits using vaginal application of prostaglandin f2alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. drugs.com [drugs.com]
• 8. Prostaglandin F2-alpha for induction of midterm abortion: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. vmd.defra.gov.uk [vmd.defra.gov.uk]
• 10. assets.hpra.ie [assets.hpra.ie]
• 11. Clinical particulars - Enzaprost® 5 mg/ml Solution for injection for cattle and pig [noahcompendium.co.uk]
• 12. Monitoring uterine contractility in mice using a transcervical intrauterine pressure catheter - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Monitoring uterine contractions during labor: current challenges and future directions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Enzaprost (Dinoprost/PGF2α) in Combination with GnRH for Reproductive Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the combined use of Enzaprost (prostaglandin F2α, PGF2α) and Gonadotropin-Releasing Hormone (GnRH) in reproductive studies. This combination is a cornerstone of many assisted reproductive technologies in veterinary medicine, primarily for the synchronization of estrus and ovulation. The following sections detail the underlying principles, experimental protocols, and expected outcomes based on scientific literature.

Introduction and Scientific Background

The manipulation of the estrous cycle through hormonal intervention is a critical tool in animal breeding and reproductive research. The combination of GnRH and PGF2α allows for precise control over follicular development and the lifespan of the corpus luteum (CL).

Gonadotropin-Releasing Hormone (GnRH): GnRH is a decapeptide hormone synthesized and released from the hypothalamus.[1][2] It stimulates the anterior pituitary gland to secrete luteinizing hormone (LH) and follicle-stimulating hormone (FSH).[1][3] The administration of exogenous GnRH can induce ovulation or luteinization of a dominant follicle, leading to the initiation of a new follicular wave.[4]

Enzaprost (Dinoprost/PGF2α): Prostaglandin F2α is a luteolytic agent, meaning it induces the regression of the corpus luteum.[3] The CL is the primary source of progesterone, a hormone that maintains pregnancy and inhibits the return to estrus. By causing luteolysis, PGF2α effectively shortens the luteal phase and allows for the animal to return to estrus.

The sequential use of GnRH and PGF2α forms the basis of several synchronization protocols designed to bring a group of females into estrus and ovulation in a narrow, predetermined window. This facilitates fixed-time artificial insemination (FTAI) and improves the efficiency of reproductive management.[4]

Signaling Pathways

The cellular mechanisms of GnRH and PGF2α are mediated by specific G protein-coupled receptors.

GnRH Signaling Pathway

GnRH binds to its receptor (GnRHR) on pituitary gonadotrophs, activating phospholipase C (PLC). This leads to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium, while DAG activates protein kinase C (PKC). These signaling cascades ultimately result in the synthesis and release of LH and FSH.

GnRH Signaling Cascade

PGF2α Signaling Pathway

PGF2α binds to its receptor (FP receptor) on luteal cells, which also couples to Gq/11 proteins. This activates the PLC-IP3-DAG pathway, leading to an increase in intracellular calcium and activation of PKC. These events trigger a cascade that results in luteolysis, characterized by a decrease in progesterone production and programmed cell death of luteal cells.

PGF2α Signaling Cascade

Experimental Protocols

Several standardized protocols have been developed and validated for the combined use of GnRH and Enzaprost. The choice of protocol may vary depending on the species, reproductive status of the animals, and research objectives.

Protocol 1: Ovsynch for Cattle

The Ovsynch protocol is widely used for synchronizing ovulation in dairy and beef cattle, facilitating timed artificial insemination (TAI).

Objective: To synchronize follicular wave emergence and ovulation.

Experimental Workflow:

Ovsynch Protocol Workflow

Methodology:

• Day 0: Administer a GnRH agonist (e.g., gonadorelin acetate, 100 µg) via intramuscular (IM) injection. This will cause ovulation or luteinization of any existing dominant follicle and initiate a new follicular wave.

• Day 7: Administer Enzaprost (dinoprost tromethamine, 25 mg) or a PGF2α analogue (e.g., cloprostenol, 500 µg) via IM injection. This will regress the CL that was present at the start of the protocol or the one formed in response to the first GnRH injection.

• Day 9 (48 hours after PGF2α): Administer a second dose of GnRH (e.g., gonadorelin acetate, 100 µg) via IM injection to induce a synchronous ovulation of the new dominant follicle.

• Day 10 (16-20 hours after the second GnRH): Perform timed artificial insemination.

Protocol 2: CO-Synch for Beef Cattle

The CO-Synch protocol is a variation of Ovsynch commonly used in beef cattle. The primary difference is the timing of insemination relative to the second GnRH injection.

Objective: To synchronize ovulation for fixed-time artificial insemination in beef cows.

Experimental Workflow:

CO-Synch Protocol Workflow

Methodology:

• Day 0: Administer a GnRH agonist (e.g., gonadorelin acetate, 100 µg) via IM injection.

• Day 7: Administer Enzaprost (dinoprost tromethamine, 25 mg) or a PGF2α analogue via IM injection.

• Day 9 (48-54 hours after PGF2α): Administer a second dose of GnRH (e.g., gonadorelin acetate, 100 µg) via IM injection and perform TAI concurrently or shortly after.

Note: For anestrous cows, the inclusion of a progesterone-releasing intravaginal device (e.g., CIDR) from Day 0 to Day 7 can improve pregnancy rates.

Protocol 3: PG-GnRH-PG for Sheep

This protocol has been shown to improve estrus synchronization and reproductive performance in ewes.[5]

Objective: To enhance estrus synchrony and fertility in ewes.

Experimental Workflow:

PG-GnRH-PG Protocol for Sheep

Methodology:

• Day -14: Administer a luteolytic dose of Enzaprost (e.g., 0.1 mg dinoprost) via IM injection.

• Day -7: Administer a GnRH agonist (e.g., 50 µg) via IM injection to induce ovulation and the formation of a new CL.

• Day 0: Administer a second luteolytic dose of Enzaprost (e.g., 0.1 mg dinoprost) via IM injection.

• Following the second PGF2α injection: Monitor for signs of estrus and perform mating or artificial insemination accordingly.

Data Presentation

The efficacy of these protocols is typically evaluated by monitoring hormonal profiles, ovarian dynamics, and reproductive outcomes.

Table 1: Hormonal Concentrations Following Synchronization Protocols

Hormone	Pre-treatment	Post-GnRH (Day 1-2)	Post-PGF2α (Day 8-9)	Post-2nd GnRH (Day 10)
Progesterone (ng/mL)	Variable	Increase (if ovulation occurs)	<1.0	Low
LH (ng/mL)	Basal	Surge within 2-4 hours	Basal	Surge within 2-4 hours
Estradiol (pg/mL)	Variable	Decrease	Increase	Pre-ovulatory peak

Note: Values are generalized and will vary based on species, individual animal, and assay used.

Table 2: Reproductive Outcomes with Different Synchronization Protocols in Cattle

Protocol	Estrus Response Rate (%)	Conception Rate (%)	Pregnancy Rate (%)
Control (No Synchronization)	N/A	50-70 (with estrus detection)	Variable
Ovsynch	~70-80	30-40 (TAI)	25-35
CO-Synch + CIDR	~80-90	45-55 (TAI)	40-50

Note: Rates are approximate and can be influenced by numerous factors including herd fertility, nutritional status, and management.

Table 3: Reproductive Performance in Ewes with Different Synchronization Protocols[5]

Parameter	PG-GnRH-PG Group	PG Group	P4-eCG Group
Estrus Rate (%)	100	100	90
Ovulation Rate (%)	100	100	88.9
Pregnancy Rate (%)	80	50	70
Lambing Rate (%)	80	50	70
Litter Size	1.88	1.60	1.71

Materials and Methods for Data Collection

Hormone Assays: Blood samples should be collected via jugular or coccygeal venipuncture into appropriate tubes (e.g., EDTA or serum separator tubes). Plasma or serum should be harvested by centrifugation and stored at -20°C or -80°C until analysis. Progesterone, LH, and estradiol concentrations can be determined using commercially available radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA) kits.

Ovarian Ultrasonography: Transrectal ultrasonography with a 5.0-7.5 MHz linear transducer can be used to monitor ovarian structures (follicles and CL). Follicular dynamics, ovulation, and CL development can be tracked by performing serial examinations at predetermined intervals throughout the protocol.

Estrus Detection: Visual observation for behavioral signs of estrus (e.g., standing to be mounted, restlessness, vocalization) should be conducted multiple times daily. The use of estrus detection aids such as tail paint, chalk, or electronic monitoring systems can improve accuracy.

Pregnancy Diagnosis: Pregnancy status can be determined by transrectal ultrasonography between 28 and 35 days after insemination. The presence of a viable embryo with a heartbeat confirms pregnancy.

Conclusion

The combination of Enzaprost and GnRH provides a powerful and reliable tool for managing reproduction in various animal species. The protocols outlined in these application notes offer a framework for researchers and professionals to synchronize estrus and ovulation, enabling the use of advanced reproductive technologies like timed artificial insemination. The successful implementation of these protocols requires a thorough understanding of the underlying physiological principles and meticulous attention to procedural details.

References

• 1. coffey.k-state.edu [coffey.k-state.edu]
• 2. iowabeefcenter.org [iowabeefcenter.org]
• 3. fieldreport.caes.uga.edu [fieldreport.caes.uga.edu]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Preparation of Enzaprost (Dinoprost/PGF2α) Solutions for Laboratory Use

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enzaprost, the pharmaceutical preparation of the naturally occurring prostaglandin F2α (PGF2α), is a potent bioactive lipid involved in a myriad of physiological and pathological processes. It is a valuable tool in laboratory research, particularly in studies related to reproductive biology, oncology, and smooth muscle physiology. Proper preparation of Enzaprost solutions is critical to ensure experimental reproducibility and accuracy. These application notes provide detailed protocols for the preparation, storage, and handling of Enzaprost solutions for various in vitro and in vivo laboratory applications.

Physicochemical Properties and Solubility

Enzaprost is commercially available as dinoprost or its tromethamine salt. Dinoprost tromethamine is a white or slightly off-white crystalline powder that is readily soluble in water. Understanding the physicochemical properties of Enzaprost is essential for preparing accurate and stable solutions.

Table 1: Physicochemical Properties of Dinoprost (PGF2α)

Property	Value	Reference
Chemical Name	(Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-en-1-yl]cyclopentyl]hept-5-enoic acid
Molecular Formula	C20H34O5
Molecular Weight	354.48 g/mol
Appearance	Viscous oil or crystals

Table 2: Solubility of Dinoprost and its Tromethamine Salt

Solvent	Solubility	Reference
Water	100 mg/mL (as tromethamine salt)
Dimethyl Sulfoxide (DMSO)	100 mg/mL
Ethanol	Miscible
Phosphate-Buffered Saline (PBS, pH 7.2)	10 mg/mL
10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	4 mg/mL (for in vivo use)

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of Enzaprost in DMSO, which can be stored for long periods and diluted to working concentrations as needed.

Materials:

• Enzaprost (Dinoprost) powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Sterile pipette tips

Procedure:

• Weighing: Accurately weigh a precise amount of Enzaprost powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.545 mg of Enzaprost (Molecular Weight = 354.48 g/mol ).

• Dissolution: Add the weighed Enzaprost powder to a sterile amber microcentrifuge tube. Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM. For 3.545 mg of Enzaprost, add 1 mL of DMSO.

• Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.

Preparation of Working Solutions for Cell Culture

This protocol details the dilution of the DMSO stock solution to prepare working solutions for treating cells in culture. It is crucial to minimize the final concentration of DMSO in the cell culture medium, as it can be toxic to cells at higher concentrations (typically >0.5%).

Materials:

• 10 mM Enzaprost stock solution in DMSO

• Sterile cell culture medium (e.g., DMEM, RPMI-1640)

• Sterile pipette tips

• Sterile microcentrifuge tubes

Procedure:

• Intermediate Dilution (Optional but Recommended): To improve accuracy, it is often beneficial to perform an intermediate dilution. For example, dilute the 10 mM stock solution 1:100 in sterile cell culture medium to create a 100 µM intermediate solution.

• Final Dilution: Add the appropriate volume of the intermediate solution (or the stock solution for higher concentrations) to the cell culture medium to achieve the desired final working concentration. For example, to prepare 1 mL of a 1 µM working solution, add 10 µL of the 100 µM intermediate solution to 990 µL of cell culture medium.

• Mixing: Gently mix the working solution by pipetting up and down.

• Application: Add the prepared working solution to your cell culture plates. Ensure the final DMSO concentration is below the toxic threshold for your specific cell line.

Preparation of Aqueous Solutions using Dinoprost Tromethamine

For applications where DMSO is not suitable, Enzaprost can be prepared in aqueous solutions using its water-soluble tromethamine salt.

Materials:

• Dinoprost tromethamine powder

• Sterile, nuclease-free water or Phosphate-Buffered Saline (PBS)

• Sterile, amber vials

• Calibrated analytical balance

• Sterile pipette tips

• Sterile 0.22 µm syringe filter

Procedure:

• Weighing: Accurately weigh the desired amount of Dinoprost tromethamine powder.

• Dissolution: Dissolve the powder in sterile water or PBS to the desired concentration. Sonication can be used to aid dissolution if necessary.

• Sterilization: For cell culture applications, sterile filter the solution through a 0.22 µm syringe filter into a sterile, amber vial.

• Storage: Store the aqueous solution at 4°C for short-term use (up to a few days). For longer-term storage, aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Stability and Storage

Proper storage of Enzaprost solutions is crucial to maintain their biological activity.

Table 3: Stability and Storage Recommendations for Enzaprost Solutions

Solution	Storage Temperature	Stability	Reference
Solid Powder	-20°C	Up to 3 years
Stock Solution in DMSO	-80°C	Up to 1 year
Stock Solution in DMSO	-20°C	Several months
Aqueous Solution (from tromethamine salt)	-20°C	Several months
Aqueous Solution (from tromethamine salt)	4°C	Up to a few days

Note: It is recommended to protect all solutions from light. The stability of Enzaprost in aqueous solutions can be pH-dependent, with increased stability at higher pH values.

Signaling Pathway

Enzaprost (PGF2α) exerts its biological effects by binding to the Prostaglandin F2α Receptor (FP receptor), a G-protein coupled receptor (GPCR). The primary signaling cascade initiated upon receptor activation involves the Gq alpha subunit, leading to the activation of Phospholipase C (PLC). PLC subsequently hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG, in conjunction with calcium, activates Protein Kinase C (PKC). Activated PKC can then phosphorylate a variety of downstream targets, including components of the Mitogen-Activated Protein Kinase (MAPK) signaling cascade, such as Raf, MEK, and ERK. This pathway ultimately leads to various cellular responses, including smooth muscle contraction, luteolysis, and regulation of cell growth and proliferation.

Caption: Enzaprost (PGF2α) signaling pathway.

Experimental Workflow

The following diagram illustrates a general workflow for preparing Enzaprost solutions and using them in a typical cell culture experiment.

Caption: Workflow for Enzaprost solution preparation and use.

Recommended Working Concentrations

The optimal working concentration of Enzaprost will vary depending on the cell type, assay, and experimental endpoint. It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific application.

Table 4: General Recommendations for Enzaprost Working Concentrations in In Vitro Assays

Application	Typical Concentration Range	Reference
Cell Proliferation Assays	0.1 µM - 10 µM
Signaling Pathway Activation (e.g., PKC, MAPK)	1 µM - 10 µM
Calcium Mobilization Assays	10 nM - 1 µM

Safety Precautions

Enzaprost (PGF2α) is a potent biological agent and should be handled with care.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, lab coat, and safety glasses, when handling Enzaprost powder and solutions.

• Handling Precautions: Prostaglandins of the PGF2α type can be absorbed through the skin and may cause bronchospasm or miscarriage. Care should be taken to avoid self-injection or skin contact.

• Spills: In case of accidental spillage on the skin, wash the affected area immediately with soap and water.

• Disposal: Dispose of all waste materials in accordance with local regulations for chemical and biological waste.

By following these detailed application notes and protocols, researchers can confidently prepare and utilize Enzaprost solutions to achieve reliable and reproducible results in their laboratory investigations.

Application Notes and Protocols for Measuring Uterine Contractions Induced by Enzaprost (Dinoprost)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enzaprost®, the brand name for dinoprost, is a naturally occurring prostaglandin F2α (PGF2α). It is a potent uterotonic agent that plays a crucial role in the female reproductive system, particularly in the induction of uterine contractions.[1][2] The precise measurement of these contractions is vital for preclinical and clinical research in obstetrics, gynecology, and the development of novel tocolytic and uterotonic drugs. These application notes provide detailed protocols for in vitro and in vivo assays to quantify the effects of Enzaprost on uterine contractility, along with an overview of the underlying signaling pathways.

Mechanism of Action and Signaling Pathways

Enzaprost (PGF2α) exerts its effects by binding to the prostaglandin F2α receptor (FP receptor), a G-protein coupled receptor (GPCR). The activation of the FP receptor initiates a cascade of intracellular events primarily through the Gαq protein subunit. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG).

IP3 binds to its receptors on the sarcoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm. The elevated intracellular Ca2+ levels are a critical step in smooth muscle contraction. Calcium ions bind to calmodulin, which then activates myosin light chain kinase (MLCK). MLCK phosphorylates the myosin light chains, enabling the interaction between actin and myosin filaments and resulting in myometrial contraction.

In addition to the primary PLC pathway, PGF2α signaling can also involve other pathways, including the activation of protein kinase C (PKC), mitogen-activated protein kinases (MAPKs) such as ERK and p38, and the transcription factor NF-κB, which can modulate the expression of contraction-associated proteins.[3][4][5]

PGF2α Signaling Pathway in Myometrial Cells.

Quantitative Data on Enzaprost-Induced Uterine Contractions

The following tables summarize quantitative data on the effects of Enzaprost (PGF2α/dinoprost) on uterine contractions from various studies. It is important to note that experimental conditions, species, and tissue states (e.g., pregnant vs. non-pregnant) can significantly influence the results.

Table 1: In Vitro Dose-Response of PGF2α on Uterine Contractions in Rats

Concentration (M)	Agonist Potency (EC50 in nM)	Reference
10⁻⁸ - 10⁻⁶	52 ± 11	[6]

EC50 represents the concentration of an agonist that gives 50% of the maximal response.

Table 2: Effect of Intravenous PGE2 on Intrauterine Pressure in Diestrus Cows

Parameter	Placebo	1.25 mg PGE2	2.5 mg PGE2	5 mg PGE2	10 mg PGE2	Reference
Area Under the Curve (AUC)	-	Increased	Increased	Increased	Peak at 15 min	[7]
Mean Amplitude (mmHg)	-	Increased	Increased	Increased	Peak at 15 min	[7]
Frequency (waves/15 min)	No significant change	No significant change	No significant change	No significant change	No significant change	[7]
Intrauterine Pressure (mmHg)	-	Increased	Increased	Increased	Peak at 15 min	[7]

This table is adapted from a study on PGE2, a related prostaglandin, and serves as an example of how to present quantitative data for Enzaprost (PGF2α).

Table 3: Qualitative and Semi-Quantitative Effects of Enzaprost (PGF2α) on Uterine Contractions

Species	Tissue/Model	Dose/Concentration	Observed Effect	Reference
Human	Non-pregnant, in vivo	5 mg (vaginal)	Induction of well-defined contractions	[3]
Human	Pregnant, in vitro	10⁻⁸ - 10⁻⁶ M	Weak contractile response	[8]
Rat	Pregnant, in vitro	10⁻⁶ - 10⁻⁵ M	Slow depolarization and spike discharge	[9]
Cow	In vivo	-	Increased uterine pressure on day 7 of estrous cycle	[1]

Experimental Protocols

In Vitro Measurement of Uterine Contractions (Organ Bath Assay)

This protocol is adapted from established methods for measuring isometric contractions of myometrial strips.[1][8][10]

Objective: To measure the dose-dependent effect of Enzaprost on the amplitude, frequency, duration, and area under the curve (AUC) of uterine muscle strip contractions in vitro.

Materials:

• Myometrial tissue (e.g., from rats, mice, non-human primates, or human biopsies with ethical approval)

• Krebs-bicarbonate solution (in mM: 118 NaCl, 4.7 KCl, 1.2 MgSO₄, 1.2 KH₂PO₄, 2.5 CaCl₂, 25 NaHCO₃, 11 D-glucose)

• Enzaprost (dinoprost) stock solution

• Carbogen gas (95% O₂ / 5% CO₂)

• Multi-chamber organ bath system with isometric force transducers

• Data acquisition system

Procedure:

• Tissue Preparation:

  • Immediately place fresh myometrial biopsies in ice-cold Krebs-bicarbonate solution.

  • Under a dissecting microscope, carefully remove connective and vascular tissue.

  • Dissect longitudinal strips of myometrium (approximately 10 mm in length and 2 mm in width).

• Mounting:

  • Mount the tissue strips in the organ bath chambers filled with Krebs-bicarbonate solution maintained at 37°C and continuously bubbled with carbogen gas.

  • Attach one end of the strip to a fixed hook and the other to an isometric force transducer.

  • Apply a passive tension of 1-2 grams to each strip and allow the tissue to equilibrate for at least 60-120 minutes, or until spontaneous contractions stabilize. Replace the Krebs solution every 15-20 minutes during equilibration.

• Experimental Protocol:

  • Record baseline spontaneous contractions for at least 30 minutes.

  • Prepare serial dilutions of Enzaprost in Krebs-bicarbonate solution.

  • Add Enzaprost to the organ bath in a cumulative or non-cumulative manner, starting with the lowest concentration.

  • Allow the tissue to respond to each concentration for a fixed period (e.g., 20-30 minutes) before adding the next concentration or washing out.

• Data Acquisition and Analysis:

  • Continuously record the isometric tension generated by the myometrial strips.

  • For each concentration of Enzaprost, quantify the following parameters:

    • Amplitude: The peak force of the contractions.

    • Frequency: The number of contractions per unit of time.

    • Duration: The time from the beginning to the end of a single contraction.

    • Area Under the Curve (AUC): An integrated measure of the total contractile activity.

  • Plot the dose-response curves for each parameter and calculate the EC50 value.

Experimental Workflow for In Vitro Uterine Contractility Assay.

In Vivo Measurement of Uterine Contractions

This protocol provides a general framework for in vivo studies in animal models, such as rodents or non-human primates.[11][12][13][14]

Objective: To measure the effect of Enzaprost on intrauterine pressure and uterine contractility in a live animal model.

Materials:

• Animal model (e.g., pregnant rat, mouse, or non-human primate)

• Anesthesia

• Telemetry device or intrauterine pressure catheter (IUPC)

• Surgical instruments

• Enzaprost solution for injection

• Data acquisition system

Procedure:

• Surgical Implantation:

  • Anesthetize the animal following approved protocols.

  • Surgically implant a telemetry transmitter with a pressure-sensing catheter into the uterine horn or a transcervical IUPC.[11][13]

  • Allow the animal to recover from surgery as per ethical guidelines.

• Acclimatization and Baseline Recording:

  • Allow the animal to acclimatize to the housing and monitoring equipment.

  • Record baseline intrauterine pressure and uterine activity for a sufficient period to establish a stable pattern.

• Enzaprost Administration:

  • Administer Enzaprost via the desired route (e.g., intravenous, intramuscular, or subcutaneous injection) at various doses.

  • A vehicle control group should be included.

• Data Acquisition and Analysis:

  • Continuously record intrauterine pressure throughout the experiment.

  • Analyze the data to determine changes in:

    • Contraction Amplitude: Peak intrauterine pressure during a contraction.

    • Contraction Frequency: Number of contractions per unit of time.

    • Contraction Duration: Length of each contraction.

    • Basal Uterine Tone: Intrauterine pressure between contractions.

    • Area Under the Curve (AUC): Total uterine work.

  • Compare the post-administration data to the baseline and to the vehicle control group.

Experimental Workflow for In Vivo Uterine Contraction Measurement.

Conclusion

The provided application notes and protocols offer a comprehensive guide for researchers to accurately measure and quantify the effects of Enzaprost on uterine contractions. The combination of in vitro and in vivo models allows for a thorough characterization of the uterotonic properties of Enzaprost and other compounds targeting the PGF2α signaling pathway. Adherence to these detailed methodologies will ensure the generation of robust and reproducible data, which is essential for advancing our understanding of uterine physiology and for the development of new therapeutics in reproductive health.

References

• 1. Effect of femto to nano molar concentrations of prostaglandin analogues on pregnant rat uterine contractility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of beta-adrenergic stimulation on uterine contraction in response to arginine vasotocin and prostaglandin F2 alpha in the gecko Hoplodactylus maculatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitation of uterine activity after vaginal administration of prostaglandins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Characterization of prostaglandin F2 alpha production in pregnant and cycling mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthetic FP-prostaglandin-induced contraction of rat uterus smooth muscle in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. imrpress.com [imrpress.com]
• 8. Contractile effects of prostaglandins, oxytocin, and endothelin-1 in human myometrium in vitro: refractoriness of myometrial tissue of pregnant women to prostaglandins E2 and F2 alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Action of prostaglandin, PGF2alpha, on the uterus of the pregnant rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Relaxant responses to prostaglandin F2 alpha and E2 of isolated human uterine arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effects of a single administration of prostaglandin F2alpha, or a combination of prostaglandin F2alpha and prostaglandin E2, or placebo on fertility variables in dairy cows 3–5 weeks post partum, a randomized, double-blind clinical trial - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Uterine contractility and regional blood flow responses to oxytocin and prostaglandin E2 in pregnant rhesus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In vitro myometrial contractility profiles of different pharmacological agents used for induction of labor - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Enzaprost (Dinoprost/PGF2α) Treatment

Welcome to the technical support center for Enzaprost (dinoprost/PGF2α) treatment. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting inconsistent luteolysis and to answer frequently asked questions related to the use of Enzaprost in experimental settings.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments with Enzaprost.

Question: Why am I observing incomplete or failed luteolysis after Enzaprost administration?

Answer: Incomplete luteolysis is a common issue and can be attributed to several factors:

• Timing of Administration: The corpus luteum (CL) is refractory to the effects of PGF2α for the first 5 to 7 days after ovulation in some species, such as cattle.[1] Administering Enzaprost during this refractory period will not induce luteolysis. Ensure treatment occurs during the mid-luteal phase (approximately days 8-12 in cattle) when the CL is mature and responsive.[2]

• Dosage: The recommended dosage of Enzaprost (dinoprost) for inducing luteolysis in cattle is 25 mg.[3][4][5][6] Sub-optimal doses may lead to incomplete regression of the CL. However, studies have explored the efficacy of reduced doses, which may require different administration routes or multiple injections.[7][8]

• Presence of Multiple Corpora Lutea: Animals with multiple CLs may require a higher dose of PGF2α to achieve complete luteolysis.[9] A standard single dose may be insufficient in these cases.[9]

• Individual Animal Variation: Metabolic and physiological differences between animals can influence their response to PGF2α. Factors such as high milk production in dairy cows have been associated with a reduced luteolytic response to a single PGF2α dose.[9]

Question: The onset of estrus following Enzaprost treatment is variable. What could be the cause?

Answer: The interval from Enzaprost treatment to the onset of estrus can range from two to six days.[1] This variability is often linked to the follicular dynamics at the time of PGF2α administration.[1] The stage of the follicular wave when treatment is initiated will influence how quickly a dominant follicle can mature and induce estrus after luteolysis.

Question: I am seeing a transient increase in rectal temperature and heart rate after administration. Is this normal?

Answer: Yes, a slight and transitory increase in rectal temperature and heart rate can be observed, particularly at higher doses (5 or 10 times the recommended dosage) in cows and heifers.[3][4] These are known side effects and are typically not a cause for concern at the recommended therapeutic doses.

Frequently Asked Questions (FAQs)

What is the mechanism of action of Enzaprost (Dinoprost/PGF2α) in inducing luteolysis?

Enzaprost, a natural prostaglandin (PGF2α), induces luteolysis through a cascade of events in the corpus luteum.[10] PGF2α binds to its G-protein coupled receptor, activating signaling pathways that lead to both functional and structural regression of the CL.[11] Functional luteolysis involves a rapid decrease in progesterone secretion, while structural luteolysis involves apoptosis (programmed cell death) of luteal cells.[12][13] The process also involves vascular regression within the CL.[14]

What is the difference between natural PGF2α (Dinoprost) and synthetic analogues (e.g., Cloprostenol)?

Both natural PGF2α (dinoprost) and synthetic analogues are effective in inducing luteolysis.[10] However, natural PGF2α like Enzaprost also has a pronounced uterotonic effect, meaning it stimulates uterine contractions.[10][15] Synthetic analogues were developed to have a more limited action on smooth muscles.[10] Natural PGF2α has a very short half-life as it is rapidly metabolized in the lungs.[10]

How can I confirm that luteolysis has occurred?

Luteolysis can be confirmed through several methods:

• Progesterone Assay: A significant drop in plasma or serum progesterone concentrations to basal levels (typically <1 ng/mL) is the primary indicator of functional luteolysis.[7][16][17]

• Ultrasonography: Transrectal ultrasonography can be used to monitor the structural regression of the corpus luteum.[18][19] A decrease in the size of the CL is indicative of structural luteolysis.[18][20] Doppler ultrasonography can provide more detailed information on the decrease in blood flow to the CL during luteolysis.[21][22]

• Behavioral Estrus: The return to estrus (heat) is a behavioral indicator that luteolysis has occurred, allowing for a new follicular phase to begin.[17]

Data Presentation

Table 1: Typical Progesterone Levels Following Enzaprost Treatment in Cattle

Time Point	Expected Progesterone Level (ng/mL)	Reference
Pre-treatment (Mid-luteal phase)	> 2.0	[23]
24 hours post-treatment	< 1.0	[17][23]
36-48 hours post-treatment	< 1.0	[23]

Note: These are generalized values and can vary based on the individual animal, assay used, and specific experimental conditions.

Table 2: Efficacy of Different PGF2α Dosing Regimens on Luteolysis in Goats

PGF2α Dose (mg/kg body weight)	Percentage of Animals Exhibiting Estrus within 96 hours	Percentage of Animals with Progesterone <1 ng/mL within 24 hours	Reference
0.0165	70%	75%	[17]
0.0275	75%	80%	[17]
0.0385	100%	100%	[17]

Experimental Protocols

1. Progesterone Measurement by Enzyme-Linked Immunosorbent Assay (ELISA)

• Sample Collection: Collect whole blood via coccygeal venipuncture into heparinized tubes.[23]

• Sample Processing: Centrifuge the blood samples at approximately 1500 x g for 20 minutes.[23] Harvest the plasma and store at -20°C until analysis.[23]

• Assay: Use a commercial competitive binding ELISA kit for progesterone determination following the manufacturer's instructions.[24] Briefly, this involves incubating the plasma samples in microplates coated with progesterone-specific antibodies, followed by the addition of an enzyme-labeled progesterone conjugate. The concentration of progesterone in the sample is inversely proportional to the color intensity developed after the addition of a substrate, which is then read using a microplate reader.

2. Ovarian Ultrasound for Monitoring Luteolysis

• Equipment: A portable ultrasound device with a 5.0-7.5 MHz linear rectal transducer.

• Procedure:

  • Restrain the animal appropriately.

  • Lubricate the rectal probe and insert it into the rectum.

  • Locate the ovaries and the corpus luteum. The CL appears as a defined, hypoechoic structure within the ovarian stroma.[19]

  • Measure the diameter and cross-sectional area of the CL.[20]

  • If using Doppler mode, assess the blood flow to the CL, which will decrease significantly during luteolysis.[22]

  • Perform serial examinations (e.g., at 0, 24, 48, and 72 hours post-treatment) to monitor the change in size and vascularity of the CL.[20] A corpus luteum is typically visible sonographically from day 5 after ovulation.[18]

Visualizations

Caption: PGF2α signaling pathway in a luteal cell.

Caption: Experimental workflow for inducing and confirming luteolysis.

Caption: Troubleshooting decision tree for inconsistent luteolysis.

References

• 1. Effect of a prostaglandin F2α analogue on the cyclic corpus luteum during its refractory period in cows - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Role of Peroxisome Proliferator-Activated Receptors in PGF2α-Induced Luteolysis in the Bovine Corpus Luteum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ruminants.ceva.com [ruminants.ceva.com]
• 4. vmd.defra.gov.uk [vmd.defra.gov.uk]
• 5. ruminants.ceva.com [ruminants.ceva.com]
• 6. Clinical particulars - Enzaprost® 5 mg/ml Solution for injection for cattle and pig [noahcompendium.co.uk]
• 7. Alternative low doses and routes of administering a prostaglandin F2α analogue to induce luteolysis in Nelore cows - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Efficacy and Side Effects of Low Single Doses of Cloprostenol Sodium or Dinoprost Tromethamine to Induce Luteolysis in Donkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Presence of multiple corpora lutea affects the luteolytic response to prostaglandin F2α in lactating dairy cows - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enzaprost® T - Products - Ceva Santé Animale - pig333, pig to pork community [pig333.com]
• 11. Early transcriptome responses of the bovine midcycle corpus luteum to prostaglandin F2α includes cytokine signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Prostaglandin F2α Induces Goat Corpus Luteum Regression via Endoplasmic Reticulum Stress and Autophagy [frontiersin.org]
• 13. Effects of prostaglandin F2α (PGF2α) on cell-death pathways in the bovine corpus luteum (CL) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. ruminants.ceva.co.uk [ruminants.ceva.co.uk]
• 16. Prostaglandin-induced luteolysis and estrous expression in dairy heifers: applications of ovulation prediction based on automated activity monitoring system - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Induction of luteolysis in goats with prostaglandin F2 alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. [Sonographical visibility of the corpus luteum in dairy cows] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Ultrasonography of the bovine ovary | IMV Imaging [imv-imaging.com]
• 20. researchgate.net [researchgate.net]
• 21. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 22. researchgate.net [researchgate.net]
• 23. Luteolysis, onset of estrus, and ovulation in Holstein heifers given prostaglandin F2α concurrent with, or 24 hours prior to, removal of an intravaginal, progesterone-releasing device - PMC [pmc.ncbi.nlm.nih.gov]
• 24. e3s-conferences.org [e3s-conferences.org]

Enzaprost Dosage Optimization: A Technical Support Resource for Researchers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing Enzaprost (dinoprost tromethamine, a prostaglandin F2α analog) dosage to minimize side effects in research animals. The following information is presented in a question-and-answer format to directly address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common side effects observed with Enzaprost administration in research animals?

A1: Side effects are generally transient and dose-dependent. Common adverse reactions include increased rectal temperature, increased respiratory rate, salivation, stimulation of defecation and urination, and restlessness.[1][2][3] In swine, signs may also include flushing of the skin, abdominal muscle spasms, and vomiting, which typically appear within 15 minutes of injection and resolve within an hour.[1] Horses may exhibit sweating and abdominal discomfort.[3]

Q2: How can I minimize the side effects of Enzaprost in my research animals?

A2: Several strategies can be employed to mitigate adverse effects:

• Dosage Reduction: Studies have shown that lower doses of dinoprost can be effective for luteolysis with fewer side effects.[4][5][6] For example, in donkeys, a single low dose of 0.625 mg of dinoprost was found to be effective in inducing luteolysis with reduced adverse effects.[4][5]

• Alternative Administration Routes: The standard route of administration is intramuscular injection.[7] However, research in sows suggests that administration into the vaginal mucosa at 25% to 50% of the recommended intramuscular dose can be equally effective.[8] Subcutaneous administration is another option that has been investigated.[9]

• Split-Dose Regimen: In mares, a two-dose regimen with a smaller amount of PGF2α administered 24 hours apart has been shown to be more effective in inducing luteolysis with fewer side effects compared to a single larger dose.[6]

Q3: What is the recommended dosage of Enzaprost for different research animal species?

A3: Dosages vary depending on the species and the intended application. It is crucial to consult species-specific guidelines. The following table summarizes common dosages, but dose-finding studies are recommended for specific experimental protocols.

Animal Species	Indication	Recommended Dosage (Dinoprost)	Route of Administration
Cattle	Estrus Synchronization	25 mg	Intramuscular
Induction of Parturition	25 mg	Intramuscular
Treatment of Pyometra	25 mg	Intramuscular
Swine	Induction of Parturition	10 mg	Intramuscular
Horses	Estrus Induction	5 mg	Subcutaneous
Donkeys	Luteolysis (experimental low dose)	0.625 mg	Intramuscular

Note: This table provides a general guideline. Always refer to the product's prescribing information and relevant research literature for your specific animal model and experimental goals.[1][3][4][5][7][10][11]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Severe Side Effects Observed	- High dosage for the individual animal or species.- Rapid systemic absorption.	- Review the dosage calculation. Consider a dose-reduction study.- Explore alternative administration routes that may slow absorption (e.g., subcutaneous).- Consider a split-dose protocol if applicable to the species.
Lack of Efficacy (e.g., no luteolysis)	- Administration outside the responsive period of the estrous cycle (e.g., too early after ovulation).- Insufficient dosage.	- Confirm the stage of the estrous cycle before administration. Enzaprost is effective only in the presence of a corpus luteum.[12]- If using a reduced dose, it may not be sufficient for the individual animal. Consider a slight dose increase or a different administration protocol.
Injection Site Reactions	- Contamination during injection.- Irritation from the vehicle or active ingredient.	- Ensure strict aseptic technique during administration.[7][13]- Monitor the injection site and provide appropriate supportive care if a reaction occurs.

Experimental Protocols

Dose-Response Study for Minimizing Side Effects in Donkeys

This protocol is adapted from a study assessing the efficacy and side effects of different doses of dinoprost tromethamine in jennies.[4][5]

Objective: To determine the minimum effective dose of dinoprost for luteolysis with the fewest adverse effects.

Methodology:

• Animal Selection: Use a cohort of healthy, cycling jennies.

• Estrous Cycle Monitoring: Monitor the estrous cycles of all jennies to determine the day of ovulation.

• Treatment Groups: Seven days post-ovulation, randomly assign jennies to different treatment groups, each receiving a different single intramuscular dose of dinoprost tromethamine (e.g., 5 mg, 2.5 mg, 1.25 mg, and 0.625 mg) and a control group receiving a saline injection.[5]

• Side Effect Scoring: For 30-60 minutes following the injection, monitor the jennies for side effects such as sweating, abdominal discomfort, and diarrhea. Score the severity of these effects at regular intervals (e.g., every 15 minutes).[14][15]

• Luteolysis Assessment:

  • Measure the corpus luteum (CL) volume via ultrasonography before treatment and at 24 hours post-treatment. A decrease in CL volume is indicative of luteolysis.[4][5]

  • Measure plasma progesterone concentrations at baseline and at various time points post-injection (e.g., 0.5, 1, 2, 4, 8, 12, 24, and 48 hours) to confirm luteolysis.[14][15]

• Data Analysis: Compare the reduction in estrous cycle length, decrease in CL volume, and progesterone levels across the different dosage groups. Correlate the dosage with the incidence and severity of side effects.

Signaling Pathway

Enzaprost (dinoprost) exerts its effects by binding to the Prostaglandin F2α receptor (FP receptor), a Gq-protein coupled receptor. This initiates a signaling cascade that leads to various physiological responses, including smooth muscle contraction and luteolysis.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. What are the side effects of Dinoprost Tromethamine? [synapse.patsnap.com]
• 3. drugs.com [drugs.com]
• 4. researchgate.net [researchgate.net]
• 5. Efficacy and Side Effects of Low Single Doses of Cloprostenol Sodium or Dinoprost Tromethamine to Induce Luteolysis in Donkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effectiveness of a two-dose regimen of prostaglandin administration in inducing luteolysis without adverse side effects in mares - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. vmd.defra.gov.uk [vmd.defra.gov.uk]
• 8. researchgate.net [researchgate.net]
• 9. Effect of route of administration of dinoprost tromethamine on plasma profiles of 13,14-dihydro-15-keto-prostaglandin F2α and progesterone in lactating Holstein cows - PMC [pmc.ncbi.nlm.nih.gov]
• 10. maaz.ihmc.us [maaz.ihmc.us]
• 11. zoetisus.com [zoetisus.com]
• 12. zoetisus.com [zoetisus.com]
• 13. Clinical particulars - Enzaprost® 5 mg/ml Solution for injection for cattle and pig [noahcompendium.co.uk]
• 14. experts.illinois.edu [experts.illinois.edu]
• 15. Luteal tissue blood flow and side effects of horse-recommended luteolytic doses of dinoprost and cloprostenol in donkeys - PubMed [pubmed.ncbi.nlm.nih.gov]

Managing variability in estrous response to Enzaprost

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide guidance on managing variability in estrous response to Enzaprost (dinoprost tromethamine), a prostaglandin F2α analogue. Here you will find troubleshooting guides and frequently asked questions to address common issues encountered during your experiments.

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter when using Enzaprost for estrous synchronization.

Problem: Poor or no estrous response after Enzaprost administration.

• Possible Cause 1: Timing of Administration. Enzaprost is most effective when administered during the dioestrus phase of the estrous cycle (days 6-16 in cattle), when a functional corpus luteum (CL) is present.[1] Administration before day 5 of the cycle is unlikely to cause luteolysis as the CL may not be fully developed.[2][3]

  • Solution: Ensure accurate determination of the estrous cycle stage before administration. If the cycle stage is unknown, a second dose administered 10 to 12 days after the first can improve synchronization rates.[4][5][6]

• Possible Cause 2: Animal is not cycling (anestrous). Animals that are not cycling due to factors like low body condition, recent parturition, or stress will not respond to Enzaprost.[1] Prostaglandins do not induce cyclicity in anestrous females.[1]

  • Solution: Ensure animals are on a good nutritional plane and have an adequate body condition score. For postpartum animals, allow sufficient time for uterine involution and resumption of cyclicity. Protocols incorporating progestins (e.g., CIDRs) may help induce cyclicity in some anestrous animals.[1][7]

• Possible Cause 3: Incorrect Dosage or Administration. Sub-optimal dosage or improper administration technique can lead to a reduced response.

  • Solution: Adhere strictly to the recommended dosage for the species being studied. Administer via deep intramuscular injection using aseptic techniques to avoid infection and ensure proper drug delivery.[4][6]

• Possible Cause 4: Presence of Multiple Corpora Lutea. In some cases, particularly in high-producing dairy cows, the presence of multiple CLs can reduce the estrous response to a standard dose of PGF2α.[8][9]

  • Solution: In situations where multiple ovulations are suspected, an increased dose of dinoprost may improve the estrous response.[8][9]

Problem: High variability in the timing of estrus onset.

• Possible Cause 1: Stage of Follicular Wave. The timing of estrus onset after Enzaprost administration can be influenced by the stage of the follicular wave at the time of treatment.[8]

  • Solution: For tighter synchrony, especially for fixed-time artificial insemination (FTAI), consider using protocols that synchronize follicular waves, such as those incorporating GnRH.[1][10]

• Possible Cause 2: Individual Animal Variation. Biological variability among animals will always contribute to some variation in response time.

  • Solution: While this cannot be eliminated, using a sufficiently large group of animals in your experimental design can help to account for this variability statistically.

Problem: Low conception rates despite good estrous response.

• Possible Cause 1: Mistimed Artificial Insemination (AI). Incorrect timing of AI relative to the onset of estrus is a common cause of reduced fertility.

  • Solution: For protocols relying on estrus detection, insemination should typically occur 12 to 14 hours after the first observation of standing heat.[7] For FTAI protocols, adhere strictly to the recommended insemination window post-Enzaprost or the final hormonal treatment.[4][11]

• Possible Cause 2: Semen Quality and Handling. Poor quality or improperly handled semen will result in poor conception rates.

  • Solution: Ensure that semen is sourced from a reputable supplier and that proper thawing and handling procedures are followed.

• Possible Cause 3: Uterine Health. Underlying uterine pathologies can impair fertility even with successful synchronization.

  • Solution: Ensure animals are free from uterine infections or other reproductive tract abnormalities before inclusion in a study. Enzaprost can be used as an aid in the treatment of chronic metritis or pyometra where a functional CL is present.[4][5][6]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Enzaprost?

A1: Enzaprost contains dinoprost, a synthetic analogue of prostaglandin F2α (PGF2α). Its primary action is luteolysis, which is the regression of the corpus luteum (CL).[5][6][12] The CL produces progesterone, a hormone that maintains pregnancy and inhibits the return to estrus. By causing the CL to regress, progesterone levels decline, allowing the animal to return to estrus and ovulate.[12][13] Dinoprost also has a stimulatory effect on smooth muscle fibers.[5][6]

Q2: What are the recommended dosages for Enzaprost?

A2: Dosages vary by species and intended use. The following table summarizes common dosages.

Species	Indication	Dosage of Dinoprost	Volume of Enzaprost (5 mg/mL)
Cattle	Estrus Synchronization	25 mg	5 mL
Treatment of Sub-estrus	25 mg	5 mL
Induction of Abortion (until day 120)	25 mg	5 mL
Induction of Parturition (on or after day 270)	25 mg	5 mL
Aid in treatment of Metritis/Pyometra	25 mg	5 mL
Pigs	Induction of Parturition (from day 111)	10 mg	2 mL
Post-partum use	10 mg	2 mL

Note: This table provides a summary. Always consult the product data sheet for complete prescribing information.[4][14]

Q3: How soon after Enzaprost administration can I expect to see estrus?

A3: In cattle treated during dioestrus, estrus is typically observed within two to four days after administration.[3][4][6] The interval from administration to parturition in cattle is one to eight days (average three days).[4][5][6] In pigs, the response to treatment for parturition induction varies, with farrowing typically occurring between 24 and 36 hours after administration.[4][5][6]

Q4: Can Enzaprost be used in pregnant animals?

A4: Enzaprost should not be administered to pregnant animals unless the intention is to induce abortion or parturition, as it can terminate pregnancy.[4][5][6]

Q5: What are the potential side effects of Enzaprost?

A5: In cattle, side effects are rare but may include transient increases in rectal temperature and limited salivation, which typically resolve within an hour.[4] In pigs, transient side effects can include increased body temperature, increased respiratory rate, increased salivation, stimulation of defecation and urination, and other signs that mimic pre-parturition behavior.[4] These effects are usually seen within 10 minutes of injection and disappear within three hours.[4]

Experimental Protocols

Protocol 1: Estrus Synchronization in Cattle with a Two-Dose Regimen

This protocol is suitable when the stage of the estrous cycle is unknown.

• Administer a 25 mg dose of dinoprost (5 mL of Enzaprost) via intramuscular injection.

• Administer a second 25 mg dose of dinoprost 11 (or 10 to 12) days after the first injection.[4][5][6]

• Animals will typically return to estrus and ovulate within two to four days after the second injection.[4][6]

• Artificial insemination can be performed upon detected estrus or at a fixed time (e.g., 72 and 96 hours after the second injection is often recommended).[4][6]

Protocol 2: Ovsynch Protocol for Timed Artificial Insemination in Cattle

This protocol synchronizes both follicular development and the timing of ovulation.

• Day 0: Administer Gonadotropin-Releasing Hormone (GnRH) to synchronize follicular wave emergence.

• Day 7: Administer a 25 mg dose of dinoprost (5 mL of Enzaprost) to regress the corpus luteum.

• Day 9: Administer a second dose of GnRH to induce ovulation of the dominant follicle.

• 16-24 hours after the second GnRH injection: Perform fixed-time artificial insemination.

Data Presentation

Table 1: Expected Estrus Response to Enzaprost in Cattle

Parameter	Expected Outcome	Reference
Onset of Estrus after effective dose	2 to 4 days	[3][4][6]
Interval to Parturition (when used for induction)	1 to 8 days (average 3 days)	[4][5][6]

Table 2: Pregnancy Rates in Different Synchronization Protocols in Beef Cattle

Protocol	Pregnancy Rate	Reference
Select Synch (Heifers)	23%	[11]
PRID-Synch (Heifers)	25%	[11]
Modified PRID-Synch (Cows)	61.29%	[11]
Standard PRID-Synch (Cows)	75.6%	[11]

Visualizations

Caption: Signaling pathway of Enzaprost leading to luteolysis.

Caption: Experimental workflow for estrous synchronization in cattle.

Caption: Troubleshooting decision tree for poor estrous response.

References

• 1. When Estrus Synch Goes Sideways: Practical Troubleshooting for Beef Producers | UNL Beef | Nebraska [beef.unl.edu]
• 2. ruminants.ceva.com [ruminants.ceva.com]
• 3. drugs.com [drugs.com]
• 4. Clinical particulars - Enzaprost® 5 mg/ml Solution for injection for cattle and pig [noahcompendium.co.uk]
• 5. assets.hpra.ie [assets.hpra.ie]
• 6. vmd.defra.gov.uk [vmd.defra.gov.uk]
• 7. publications.mgcafe.uky.edu [publications.mgcafe.uky.edu]
• 8. Ovarian response to prostaglandin F2α in lactating dairy cows: A clinical update - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Presence of multiple corpora lutea affects the luteolytic response to prostaglandin F2α in lactating dairy cows - PMC [pmc.ncbi.nlm.nih.gov]
• 10. beefrepro.org [beefrepro.org]
• 11. lib.au-plovdiv.bg:8081 [lib.au-plovdiv.bg:8081]
• 12. Enzaprost® T - Products - Ceva Santé Animale - pig333, pig to pork community [pig333.com]
• 13. cabidigitallibrary.org [cabidigitallibrary.org]
• 14. CEVA Enzaprost 5 mg/ml Injection 30ml - Farmacy [farmacy.co.uk]

Technical Support Center: Enzaprost (Dinoprost/PGF2α) Stability and Degradation in Cell Culture Media

This technical support center provides researchers, scientists, and drug development professionals with essential information, troubleshooting guides, and frequently asked questions (FAQs) regarding the stability and degradation of Enzaprost (dinoprost, Prostaglandin F2α) in cell culture media. Accurate and reproducible experimental outcomes rely on understanding and controlling the stability of this bioactive lipid.

Frequently Asked Questions (FAQs)

Q1: Why is the stability of Enzaprost in my cell culture medium a concern?

A: The stability of Enzaprost is critical because its degradation leads to a decrease in the effective concentration of the active compound over the course of an experiment. This can result in an underestimation of its biological potency, leading to inaccurate or irreproducible data. Understanding the stability profile allows for appropriate experimental design, such as replenishing the media at specific time points.

Q2: What are the primary factors that influence Enzaprost stability in cell culture media?

A: Several factors can affect the stability of Enzaprost in a cell culture setting:

• pH: The pH of the culture medium (typically 7.2-7.4) can influence the rate of chemical degradation through hydrolysis. Studies on prostaglandin analogs suggest that stability can be pH-dependent.[1]

• Temperature: Standard cell culture incubation temperatures of 37°C can accelerate the rate of chemical degradation.[2][3]

• Media Components: Certain components within the culture medium, such as salts, amino acids, and vitamins, may interact with Enzaprost and affect its stability.[2][3] The composition of different media, like DMEM or RPMI-1640, could therefore have a differential impact.

• Enzymatic Degradation: If the medium is supplemented with serum, enzymes such as esterases and dehydrogenases present in the serum can metabolize Enzaprost. More importantly, cells in the culture can actively take up and metabolize prostaglandins.[4]

• Light Exposure: Although less commonly reported for PGF2α, prolonged exposure to light can cause photodegradation of some light-sensitive compounds. It is good practice to minimize light exposure.

Q3: What is the expected half-life of Enzaprost in cell culture media?

A: The half-life of Enzaprost in cell culture media is not fixed and can vary significantly depending on the experimental conditions, particularly the presence and type of cells. In studies with cultured decidual stromal cells, the half-life of PGF2α was found to be approximately 15.0 ± 8.2 hours due to cellular metabolism.[4] In the absence of cells (in sterile media), the degradation is likely to be slower and primarily due to chemical instability at 37°C. To determine the precise half-life in your specific experimental system, it is highly recommended to perform a stability study as outlined in the protocols below.

Q4: What are the likely degradation products of Enzaprost in cell culture?

A: The primary route of metabolic degradation in cells involves oxidation of the 15-hydroxyl group to form 15-keto-PGF2α, which is often followed by the reduction of the 13,14 double bond to yield 13,14-dihydro-15-keto-PGF2α. This is considered the major metabolite. Chemical degradation under acidic or basic conditions can lead to other products, but in the physiological pH of cell culture, enzymatic degradation is expected to be the predominant pathway if cells are present.

Q5: Should I be concerned about the solvent used to prepare my Enzaprost stock solution?

A: Yes. Enzaprost is typically dissolved in an organic solvent such as ethanol or DMSO. When preparing your working solution in cell culture media, ensure the final concentration of the organic solvent is very low (typically <0.1%) to avoid solvent-induced toxicity to your cells.[5] Always include a vehicle control in your experiments with the same final concentration of the solvent.

Troubleshooting Guides

This section addresses common issues that may be related to the instability of Enzaprost in cell culture experiments.

Issue 1: Inconsistent or No Biological Effect Observed

Possible Cause	Suggested Solution
Rapid Degradation of Enzaprost	The effective concentration of Enzaprost may be decreasing significantly over the incubation period. Solution: Perform a time-course experiment and consider replenishing the media with freshly prepared Enzaprost at regular intervals (e.g., every 12-24 hours). Confirm the stability of Enzaprost in your specific cell culture system using the stability assessment protocol below.
Cellular Metabolism	Your cell type may have a high metabolic rate for prostaglandins. Solution: Measure the concentration of Enzaprost in the culture supernatant over time. If rapid metabolism is confirmed, increase the initial dose or use a more frequent media replenishment schedule.
Incorrect Preparation or Storage of Stock Solution	The initial concentration of the active compound may be lower than expected due to improper storage. Solution: Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Prepare fresh working dilutions for each experiment.
Low Receptor Expression	The target cells may not express sufficient levels of the Prostaglandin F2α Receptor (FP receptor). Solution: Verify the expression of the FP receptor in your cell line using techniques like RT-qPCR or Western blotting.[5]

Issue 2: High Variability Between Replicates or Experiments

Possible Cause	Suggested Solution
Inconsistent Degradation Rates	Minor variations in cell density, media pH, or incubation time can lead to different degradation rates. Solution: Standardize your cell seeding density and ensure the pH of the media is consistent across all wells and plates. Be precise with incubation times and media changes.
Precipitation of Enzaprost	Adding a concentrated stock solution directly to the media can sometimes cause precipitation. Solution: Prepare working solutions by serially diluting the stock in pre-warmed (37°C) media. Add the compound dropwise while gently swirling the media.[2]
Analytical Method Variability	If you are measuring Enzaprost concentrations, the analytical method itself may have high variability. Solution: Validate your analytical method (e.g., ELISA, LC-MS/MS) for linearity, precision, and accuracy.[3]

Data Presentation: Factors Influencing Enzaprost Stability

Factor	Condition	Expected Impact on Stability	Recommendations
Temperature	37°C vs. 4°C	Significantly lower stability at 37°C	Prepare fresh solutions for each experiment. Store stock solutions at -20°C or -80°C.
pH	7.2 - 7.4 (Standard Media)	Potential for slow chemical degradation	Monitor and maintain the pH of your culture. Avoid large pH shifts.
Presence of Cells	With vs. Without Cells	Significantly lower stability with cells due to metabolism	Account for cellular metabolism in your experimental design (e.g., media replenishment).
Serum	Serum-Free vs. Serum-Containing	Potentially lower stability with serum due to enzymatic activity	If possible, test stability in both serum-free and serum-containing media to assess the impact of serum components.

Experimental Protocols

Protocol: Assessing the Stability of Enzaprost in Cell Culture Media

This protocol provides a framework for determining the stability of Enzaprost in your specific cell culture medium using LC-MS/MS.

1. Materials:

• Enzaprost

• Appropriate solvent for stock solution (e.g., DMSO, ethanol)

• Cell culture medium (e.g., DMEM, RPMI-1640), with or without serum, as required for your experiment

• Sterile microcentrifuge tubes or a 24-well plate

• Humidified incubator at 37°C with 5% CO₂

• LC-MS/MS system

• Cold acetonitrile with an internal standard (for protein precipitation and extraction)

2. Procedure:

• Prepare Stock Solution: Prepare a concentrated stock solution of Enzaprost (e.g., 10 mM) in a suitable solvent.

• Prepare Working Solution: Dilute the stock solution into pre-warmed (37°C) cell culture medium to the desired final concentration (e.g., 10 µM). Ensure the final solvent concentration is below 0.1%.

• Incubation:

  • Aliquot the Enzaprost-containing medium into sterile tubes or wells of a 24-well plate.

  • Place the samples in a humidified incubator at 37°C with 5% CO₂.

  • Collect samples at various time points (e.g., 0, 2, 4, 8, 12, 24, 48 hours). The 0-hour sample should be processed immediately.

• Sample Processing:

  • For each time point, take an aliquot of the medium (e.g., 100 µL).

  • Add 2-3 volumes of cold acetonitrile containing a known concentration of an internal standard (e.g., a deuterated PGF2α) to precipitate proteins.

  • Vortex the samples vigorously for 30 seconds.

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet precipitated proteins.

  • Carefully transfer the supernatant to HPLC vials for analysis.

• LC-MS/MS Analysis:

  • Develop a suitable LC-MS/MS method to quantify the concentration of the parent Enzaprost compound. A C18 reverse-phase column is typically used.

• Data Analysis:

  • Calculate the concentration of Enzaprost at each time point.

  • Normalize the data by expressing the concentration at each time point as a percentage of the concentration at time 0.

  • Plot the percentage of Enzaprost remaining versus time to determine the degradation profile and calculate the half-life (t₁/₂).

Mandatory Visualizations

Signaling Pathway of Enzaprost (PGF2α)

Caption: Signaling pathway of Enzaprost (PGF2α) via the FP receptor.

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing Enzaprost stability in cell culture media.

Troubleshooting Logic for Inconsistent Results

Caption: Troubleshooting flowchart for Enzaprost-related experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. db.cngb.org [db.cngb.org]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Off-Target Effects of Dinoprost in In-Vitro Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering potential off-target effects of dinoprost (Prostaglandin F2α, PGF2α) in in-vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What are the known on-target and potential off-target receptors for dinoprost?

A1: Dinoprost is a potent and selective agonist for the prostaglandin F receptor (FP receptor), which is its primary on-target receptor. However, like many signaling molecules, it can exhibit cross-reactivity with other related receptors, particularly at higher concentrations. This phenomenon is a key consideration in experimental design and data interpretation. Known off-target interactions for PGF2α include other prostanoid receptors such as the prostaglandin E receptors (EP1, EP3), and the thromboxane receptor (TP).

Q2: What are some unexpected in-vitro results that might indicate off-target effects of dinoprost?

A2: Researchers might observe cellular responses that are inconsistent with known FP receptor signaling pathways. These can include:

• Unexpected changes in intracellular cyclic AMP (cAMP) levels: While the canonical FP receptor pathway primarily involves Gq coupling and subsequent increases in intracellular calcium, significant alterations in cAMP could suggest engagement of other prostanoid receptors like EP2 or EP4 (which typically increase cAMP) or EP3 (which can decrease cAMP).[1]

• Contradictory effects on cell proliferation or apoptosis: If dinoprost is observed to have effects on cell growth or death that cannot be explained by FP receptor activation in the specific cell type, off-target receptor activation should be considered.

• Activation of signaling pathways not typically associated with the FP receptor: For example, potentiation of platelet aggregation in vitro has been shown to be mediated by EP3 and TP receptors, not the FP receptor.[1]

Q3: How can I differentiate between on-target and off-target effects in my experiments?

A3: Differentiating between on-target and off-target effects is crucial for accurate data interpretation. Here are several strategies:

• Use of selective antagonists: Co-treatment with a selective antagonist for the FP receptor should block the on-target effects of dinoprost. If a cellular response persists despite the presence of the FP antagonist, it is likely an off-target effect. Conversely, using antagonists for suspected off-target receptors (e.g., a TP receptor antagonist) can help confirm their involvement.

• Dose-response curves: On-target effects should occur at lower concentrations of dinoprost, consistent with its high affinity for the FP receptor. Off-target effects typically require higher concentrations.

• Use of cell lines with and without the target receptor: If available, comparing the effects of dinoprost on cells that endogenously express the FP receptor versus those that do not (or where the receptor has been knocked out) can provide clear evidence of on- and off-target activities.

• RNA interference (RNAi) or CRISPR/Cas9: Knocking down the expression of the FP receptor or potential off-target receptors can help to dissect the signaling pathways involved.

Q4: What is the recommended solvent and storage condition for dinoprost for in-vitro use?

A4: Dinoprost is typically soluble in organic solvents such as DMSO and ethanol. For cell culture experiments, it is advisable to prepare a concentrated stock solution in a suitable solvent and then dilute it in the culture medium to the final desired concentration, ensuring the final solvent concentration is minimal and does not affect the cells. For long-term storage, it is recommended to store dinoprost as a solid at -20°C. Solutions in organic solvents can also be stored at -20°C but may be less stable over time.

Data Presentation: Dinoprost (PGF2α) Binding Affinity Profile

The following table summarizes the binding affinities (IC50 values) of dinoprost for a panel of human prostanoid receptors. This data is essential for understanding the potential for off-target interactions at different concentrations.

Receptor	Cell Line	IC50 (nM)	On-Target/Off-Target
FP	COS-7	7	On-Target
EP1	COS-7	380	Off-Target
EP3	CHO	322	Off-Target
DP	HEK293	4500	Off-Target
EP4	CHO	4200	Off-Target
EP2	CHO	> 10000	Off-Target
IP	CHO	> 10000	Off-Target
TP	CHO	> 10000	Off-Target

Data sourced from MedchemExpress, citing PMID: 10715159.[1]

Troubleshooting Guide

Observed Issue	Potential Cause (Off-Target)	Troubleshooting Steps
Unexpected increase or decrease in cAMP levels.	Activation of EP2/EP4 receptors (increase) or EP3 receptors (decrease).	1. Perform a dose-response experiment to determine if the effect is concentration-dependent. 2. Use selective antagonists for EP2, EP4, or EP3 to see if the cAMP response is blocked. 3. Measure cAMP levels in a cell line lacking the suspected off-target receptor.
Cellular response is not blocked by a selective FP receptor antagonist.	The effect is mediated by an off-target receptor (e.g., EP1, EP3, TP).	1. Confirm the efficacy of the FP antagonist. 2. Screen for the expression of other prostanoid receptors in your cell line. 3. Use selective antagonists for other prostanoid receptors to identify the off-target pathway.
Inconsistent results between different cell lines.	Differential expression of on-target (FP) and off-target prostanoid receptors.	1. Characterize the prostanoid receptor expression profile of your cell lines using qPCR or Western blotting. 2. Choose cell lines with a well-defined receptor expression profile for your experiments.
High concentration of dinoprost required to elicit a response.	The observed effect may be due to low-affinity binding to an off-target receptor.	1. Refer to the binding affinity table to assess the likelihood of off-target engagement at the concentrations used. 2. Lower the concentration of dinoprost to a range where it is selective for the FP receptor.

Experimental Protocols

Protocol 1: Competitive Radioligand Binding Assay to Determine Off-Target Binding

This protocol allows for the determination of dinoprost's binding affinity to a panel of prostanoid receptors.

Materials:

• Cell membranes prepared from cell lines individually expressing the human FP, EP1, EP2, EP3, EP4, DP, IP, and TP receptors.

• Radiolabeled ligand specific for each receptor (e.g., [³H]-PGE₂ for EP receptors, [³H]-PGF₂α for FP receptor).

• Unlabeled dinoprost.

• Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4).

• Glass fiber filters.

• Scintillation counter and scintillation fluid.

Procedure:

• In a 96-well plate, combine the cell membranes, a fixed concentration of the radiolabeled ligand, and varying concentrations of unlabeled dinoprost.

• Incubate the plate at room temperature for a sufficient time to reach binding equilibrium (e.g., 60-120 minutes).

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the bound from the free radioligand.

• Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Plot the percentage of specific binding of the radioligand against the concentration of dinoprost.

• Calculate the IC50 value, which is the concentration of dinoprost that inhibits 50% of the specific binding of the radioligand.

• Convert the IC50 value to a Ki (inhibition constant) value using the Cheng-Prusoff equation.

Protocol 2: Intracellular Calcium Mobilization Assay

This protocol measures changes in intracellular calcium levels upon stimulation with dinoprost, a hallmark of Gq-coupled receptor activation (e.g., FP, EP1, TP).

Materials:

• Cells expressing the prostanoid receptor of interest.

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with calcium and magnesium).

• Dinoprost.

• Selective receptor antagonists (optional).

• Fluorescence plate reader with kinetic reading capabilities.

Procedure:

• Plate the cells in a 96-well black, clear-bottom plate and culture overnight.

• Load the cells with the calcium-sensitive fluorescent dye according to the manufacturer's instructions. This typically involves a 30-60 minute incubation.

• Wash the cells with assay buffer to remove excess dye.

• If using antagonists, pre-incubate the cells with the antagonist for a specified time.

• Place the plate in the fluorescence plate reader and begin recording the baseline fluorescence.

• Add dinoprost at various concentrations and continue to record the fluorescence intensity over time.

• Analyze the data by calculating the change in fluorescence intensity from baseline.

• Plot the peak fluorescence change against the concentration of dinoprost to generate a dose-response curve and determine the EC50 value.

Protocol 3: Cyclic AMP (cAMP) Assay

This protocol measures changes in intracellular cAMP levels, which can indicate the involvement of Gs-coupled (e.g., EP2, EP4, IP, DP) or Gi-coupled (e.g., EP3) receptors.

Materials:

• Cells expressing the prostanoid receptor of interest.

• cAMP assay kit (e.g., ELISA-based or fluorescence-based).

• Dinoprost.

• Forskolin (an adenylyl cyclase activator, used as a positive control and to measure inhibition).

• Selective receptor antagonists (optional).

• Cell lysis buffer.

Procedure:

• Plate the cells in a multi-well plate and culture to the desired confluency.

• Pre-treat the cells with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

• If investigating Gi-coupled receptor activity, stimulate the cells with forskolin in the presence of varying concentrations of dinoprost.

• If investigating Gs-coupled receptor activity, stimulate the cells with varying concentrations of dinoprost.

• Incubate for a specified time (e.g., 15-30 minutes).

• Lyse the cells according to the cAMP assay kit protocol.

• Measure the cAMP concentration in the cell lysates using the assay kit.

• Plot the cAMP concentration against the dinoprost concentration to generate a dose-response curve.

Visualizations

Caption: On-target signaling pathway of dinoprost via the FP receptor.

Caption: Potential off-target signaling pathways of dinoprost.

Caption: Workflow for troubleshooting unexpected dinoprost effects.

References

• 1. medchemexpress.com [medchemexpress.com]

Addressing injection site reactions to Enzaprost in animal studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Enzaprost (dinoprost tromethamine) in animal studies. The information provided is intended to help address and mitigate injection site reactions observed during experimentation.

Troubleshooting Guide

This guide offers solutions to specific problems that may be encountered during the administration of Enzaprost.

Problem: Severe swelling, redness, or heat at the injection site is observed.

• Possible Cause: This indicates an acute inflammatory response. Prostaglandin F2α (PGF2α), the active ingredient in Enzaprost, is a known pro-inflammatory mediator.[1][2][3] High concentrations of the drug, the formulation's excipients, or a localized infection could be contributing factors.

• Solution:

  • Monitor the animal: Closely observe the animal for any systemic signs of distress, such as fever, lethargy, or loss of appetite.

  • Consider dose reduction: Studies have shown that lower doses of prostaglandin analogs can be effective for luteolysis with fewer adverse effects.[4]

  • Evaluate injection technique: Ensure proper aseptic technique is being used to minimize the risk of bacterial contamination.[5]

  • Consider alternative administration routes: Some studies have explored alternative routes like intravulvosubmucosal (IVSM) administration, which may reduce local reactions in some species.[6]

  • Consult a veterinarian: If signs are severe or persist, a veterinarian should be consulted to rule out infection and provide appropriate treatment.

Problem: Abscess formation or purulent discharge is present at the injection site.

• Possible Cause: This is highly indicative of a bacterial infection at the injection site. A low incidence of clostridial and other infections has been reported following prostaglandin administration.[1]

• Solution:

  • Veterinary intervention: Immediate consultation with a veterinarian is crucial. Treatment will likely involve draining the abscess and a course of appropriate antibiotics.[5]

  • Review aseptic procedures: A thorough review and reinforcement of aseptic injection techniques are necessary to prevent future occurrences. This includes using sterile needles and syringes for each animal and properly disinfecting the injection site.

  • Culture and sensitivity: If possible, a sample of the purulent material should be collected for bacterial culture and antibiotic sensitivity testing to guide treatment.

Problem: The animal exhibits signs of pain upon injection (e.g., vocalization, flinching, lameness).

• Possible Cause: The injection itself can be painful due to the needle puncture, the volume of the injectate, and the chemical properties of the Enzaprost formulation. Dinoprost has been shown to cause tissue damage, which can elicit a pain response.[7][8] The excipient benzyl alcohol, used as a preservative in Enzaprost, may cause transient skin reactions like irritation or tingling.[9]

• Solution:

  • Optimize injection technique: Use a new, sharp needle of an appropriate gauge for each injection to minimize tissue trauma.

  • Consider local anesthetics: In some experimental settings, the co-administration of a local anesthetic may be possible, but this would need to be carefully considered for its potential to interfere with the study outcomes.

  • Multimodal analgesia: For procedures expected to cause pain, a preemptive and multimodal analgesic approach can be beneficial.[10][11] This might involve the use of NSAIDs or other classes of analgesics, as deemed appropriate for the animal species and study design.

  • Alternative formulations: If available and appropriate for the research, consider prostaglandin analogs that are reported to have fewer smooth muscle-related side effects, which may contribute to the painful experience.[12][13]

Frequently Asked Questions (FAQs)

What are the most common injection site reactions to Enzaprost?

Common injection site reactions include localized swelling, redness, pain, and in some cases, bacterial infections that can lead to abscesses.[1][2][14] Studies have also reported tissue damage at the injection site.[7][8]

Can the formulation of Enzaprost contribute to injection site reactions?

Yes, the formulation, including excipients, can play a role. Enzaprost contains benzyl alcohol as a preservative, which has been associated with rare instances of skin sensitization and transient skin reactions.[1][9][15] The pH and osmolarity of the formulation can also influence local tolerance.

Are there ways to modify the administration protocol to reduce local reactions?

Several strategies can be employed:

• Dose Reduction: Using the minimum effective dose can help reduce the severity of side effects.[4]

• Aseptic Technique: Strict adherence to aseptic procedures is critical to prevent injection site infections.[5]

• Injection Site Rotation: If multiple injections are required, rotating the injection sites can help minimize localized tissue trauma.

• Alternative Routes: Depending on the animal model and research objectives, exploring alternative administration routes that have been investigated for other prostaglandin analogs, such as intravulvosubmucosal (IVSM), might be considered.[6]

How does Enzaprost cause inflammation at the injection site?

Enzaprost's active ingredient, PGF2α, is a potent inflammatory mediator. It activates the FP receptor, which is coupled to Gαq and Gαi proteins. This activation triggers a cascade of intracellular signaling events, including an increase in intracellular calcium, and the activation of signaling pathways like NF-κB and MAP kinases.[1][3] These pathways upregulate the expression of pro-inflammatory cytokines, chemokines, and COX-2, leading to the classic signs of inflammation.[1][2]

Are there alternatives to Enzaprost that might have a better local tolerance profile?

Synthetic prostaglandin analogs, such as cloprostenol, have been developed.[3] Some research suggests that certain analogs may have a different side-effect profile, potentially with reduced smooth muscle activity, which could translate to better local tolerance.[12][13] However, direct comparative studies focusing specifically on the incidence and severity of injection site reactions are not extensively available in the provided search results. The choice of an alternative would depend on the specific requirements of the animal study.

Data Presentation

Table 1: Reported Side Effects of Enzaprost (Dinoprost Tromethamine) in Different Animal Species

Animal Species	Reported Side Effects	Citation(s)
Cattle	Low incidence of clostridial and other infections at the injection site, transient increased rectal temperature, limited salivation.	[1][2][14]
Swine	Increased body temperature, increased respiratory rate, increased salivation, stimulation of defecation and urination, flushing of skin, restlessness, signs of pain at the injection site.	[1][2][14]
Horses	Sweating, transient increase in heart rate.	[16]
Donkeys	Adverse effects were reduced as the dose of dinoprost tromethamine was reduced.	[4]

Table 2: Excipients of Concern in Veterinary Formulations

Excipient	Potential Issue	Citation(s)
Benzyl Alcohol	Can cause skin sensitization or transient skin reactions (e.g., irritation, tingling).	[9][15]
Propylene Glycol	Can cause adverse events in certain animal populations.	[17]
Polysorbates	Can cause adverse events in certain animal populations.	[17]
Polyethylene Glycol	Can cause adverse events in certain animal populations.	[17]

Experimental Protocols

Protocol 1: Evaluation of Local Tolerance to a New Formulation of a Prostaglandin Analog

• Animal Model: Select a relevant animal species (e.g., rabbits, pigs) for dermal and intramuscular tolerance studies.

• Groups:

  • Group 1: Control (vehicle/saline injection).

  • Group 2: Enzaprost (standard formulation).

  • Group 3: Investigational formulation.

• Administration: Administer a single intramuscular injection of a defined volume and concentration to a designated muscle (e.g., gluteal).

• Clinical Observation: Monitor the injection site at regular intervals (e.g., 1, 3, 6, 24, 48, and 72 hours post-injection) for signs of:

  • Erythema (redness)

  • Edema (swelling)

  • Pain (using a validated pain scoring system for the species)

• Histopathology: At the end of the observation period, euthanize the animals and collect the injection site tissue for histopathological examination to assess for:

  • Inflammation

  • Necrosis

  • Hemorrhage

  • Fibrosis

• Data Analysis: Compare the scores for clinical signs and histopathological findings between the groups to determine the relative local tolerance of the investigational formulation.

Protocol 2: Dose-Ranging Study to Minimize Injection Site Reactions

• Animal Model: Utilize the target species for which the therapeutic effect is intended (e.g., cattle, swine).

• Groups:

  • Group 1: High dose (standard recommended dose).

  • Group 2: Medium dose (e.g., 50% of the standard dose).

  • Group 3: Low dose (e.g., 25% of the standard dose).

• Administration: Administer the assigned dose via the intended route (e.g., intramuscular).

• Efficacy Assessment: Monitor for the desired physiological effect (e.g., luteolysis through progesterone measurement).

• Local Reaction Assessment: Concurrently, monitor the injection sites as described in Protocol 1 for clinical signs of local reactions.

• Data Analysis: Determine the minimal effective dose that achieves the desired therapeutic outcome with the lowest incidence and severity of injection site reactions. A study in donkeys concluded that a single low dose of dinoprost tromethamine can induce luteolysis with fewer adverse effects.[4]

Visualizations

References

• 1. Prostaglandin F2α requires activation of calcium-dependent signalling to trigger inflammation in human myometrium - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Prostaglandins and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. What we learned about excipients in veterinary medicines — Veterinary Prescriber [veterinaryprescriber.org]
• 5. Prostaglandin‐cytokine crosstalk in chronic inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. The effect of intramuscular injection of dinoprost or gonadotropin-releasing hormone in dairy cows on beef quality - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. vmd.defra.gov.uk [vmd.defra.gov.uk]
• 10. veterinaryworld.org [veterinaryworld.org]
• 11. vettimes.com [vettimes.com]
• 12. researchgate.net [researchgate.net]
• 13. Prostaglandin F2 alpha and its 13-dehydro analogs: comparative luteolytic effects in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Thromboxane A2 and prostaglandin F2alpha mediate inflammatory tachycardia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Benzyl Alcohol: What is it and where is it used? [drugs.com]
• 16. zoetisus.com [zoetisus.com]
• 17. Impact of concerning excipients on animal safety: insights for veterinary pharmacotherapy and regulatory considerations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refining Enzaprost (Dinoprost/PGF2α) Protocols for Enhanced Conception Rates

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize Enzaprost (dinoprost/PGF2α) protocols for improved conception rates in experimental studies.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Enzaprost (PGF2α) in estrus synchronization?

Enzaprost, a synthetic analogue of prostaglandin F2α, induces luteolysis, which is the regression of the corpus luteum (CL). The CL is responsible for producing progesterone, a hormone that maintains pregnancy and inhibits the return to estrus. By destroying the CL, progesterone levels decrease, initiating the follicular phase, which leads to estrus and ovulation. For Enzaprost to be effective, a functional and responsive CL must be present on the ovary.[1]

Q2: When is the optimal time to administer Enzaprost for effective luteolysis?

Enzaprost and other PGF2α products are only effective during the luteal phase of the estrous cycle when a mature corpus luteum is present. In cattle, this corresponds to approximately days 5 to 17 of the cycle.[1] Administering PGF2α before day 5 is unlikely to cause luteolysis as the CL is not yet responsive.[1][2]

Q3: What are the expected estrus response and conception rates following a single Enzaprost injection?

The estrus response to a single injection of a PGF2α analogue can vary. In heifers, the response rate ranges from 44% to 68%, while in cows, it is typically between 23% and 52%.[1] These rates are highly dependent on the percentage of animals with a functional CL at the time of injection. Conception rates following a single injection and artificial insemination (AI) upon detected estrus generally range from 40% to 60% in well-managed herds.[1]

Q4: Can Enzaprost be used in a fixed-time artificial insemination (FTAI) protocol?

Yes, Enzaprost is a critical component of many FTAI protocols. These protocols often combine Enzaprost with other hormones, such as Gonadotropin-Releasing Hormone (GnRH), to precisely control both the follicular wave and the timing of ovulation. This allows for insemination at a predetermined time, eliminating the need for estrus detection.[1]

Troubleshooting Guide: Low Conception Rates with Enzaprost Protocols

This guide provides a systematic approach to identifying and resolving common issues that can lead to disappointing conception rates when using Enzaprost for estrus synchronization.

Problem 1: Low Estrus Response Rate After Enzaprost Injection

Possible Causes:

• Incorrect Timing of Injection: A primary reason for poor response is the administration of Enzaprost when a mature CL is not present (i.e., during the follicular phase or too early in the luteal phase). The bovine CL is refractory to PGF2α for the first 5 to 7 days after ovulation.[1]

• Anestrous Animals: A significant portion of the animals may be in a non-cycling (anestrous) state due to factors like poor nutrition, stress, or postpartum recovery. PGF2α is ineffective in anestrous females as they do not have a functional CL.

• Protocol Non-Compliance: Inconsistent timing of injections in a multi-step protocol can lead to suboptimal results.[1]

Troubleshooting Steps:

• Verify Cyclicity: Before initiating a synchronization protocol, assess the cyclicity of the animals through ovarian ultrasonography or by observing estrus behavior.

• Review and Adhere to Protocol Timing: Ensure all personnel are trained on the specific timings for injections and that the protocol is followed precisely.[1]

• Assess Body Condition Score (BCS): Animals with a low BCS may have compromised reproductive function. Ensure adequate nutrition to support cyclicity.[5][6]

Problem 2: Good Estrus Response, but Low Conception Rates

Possible Causes:

• Inaccurate Heat Detection and Timing of AI: Inseminating too early or too late relative to ovulation is a major cause of reduced conception rates.[1][7]

• Poor Semen Quality or Handling: Improper storage, thawing, or handling of semen can significantly reduce sperm viability and fertility.[1]

• Suboptimal AI Technique: Incorrect placement of semen within the reproductive tract can lead to fertilization failure.[1]

• Uterine Health Issues: Subclinical uterine infections or inflammation can create an environment hostile to fertilization and embryo survival.[1]

Troubleshooting Steps:

• Refine Heat Detection: Utilize a combination of visual observation and heat detection aids (e.g., tail paint, activity monitors) to accurately identify standing heat. The "AM/PM rule" (inseminate approximately 12 hours after the first observation of standing heat) is a common guideline, though optimal timing can vary.[1][8]

• Evaluate Semen Handling Procedures: Review and strictly follow recommended protocols for semen storage, thawing, and handling to ensure sperm viability.

• Assess AI Technician Proficiency: Ensure that inseminators are well-trained and consistently deposit semen in the uterine body.[9]

• Veterinary Examination: In cases of persistent low conception rates despite good estrus response, consult a veterinarian to rule out underlying uterine pathologies.[1]

Quantitative Data on Conception Rates

The following tables summarize conception rate data from various studies on Enzaprost and related PGF2α protocols.

Table 1: Conception Rates in Dairy Cows with Different PGF2α Protocols

Protocol	Conception Rate (%)	Reference
Single PGF2α Injection (detected estrus)	48.1%	[5]
Double PGF2α Injection (11-day interval)	44%	[10]
Double PGF2α Injection (14-day interval)	51%	[10]
Double PGF2α Injection (FTAI)	50%	[5]
Estradiol + Progesterone + GnRH (d2)	40.5%	[11]
Estradiol + Progesterone	30.4%	[11]

Table 2: Factors Influencing Conception Rates in Dairy Cows

Factor	Condition 1	Conception Rate (%)	Condition 2	Conception Rate (%)	Reference
Breed	Local	40.8%	Crossbred	64.8%	[5]
Body Condition Score	Poor/Moderate	-	Good	58.6%	[5]
Parity	2	55.9%	3	73.9%	[5]
Insemination Timing (Post Estrus Onset)	Morning (06:00-10:59)	50%	Midday (11:00-15:59)	48%	[7]
Insemination Timing (Post Estrus Onset)	Afternoon (16:00-20:59)	54%	[7]

Experimental Protocols

Protocol 1: Ovsynch Protocol for Timed Artificial Insemination (TAI) in Cattle

This protocol is widely used to synchronize ovulation, allowing for fixed-time AI without the need for estrus detection.

• Day 0: Administer Gonadotropin-Releasing Hormone (GnRH). This will cause either ovulation of a dominant follicle or the start of a new follicular wave.

• Day 7: Administer Enzaprost (PGF2α). This will regress the corpus luteum that formed after the GnRH injection or a pre-existing CL.

• Day 9 (56 hours after PGF2α): Administer a second dose of GnRH to induce a synchronized ovulation.

• Day 9.5-10 (8-16 hours after the second GnRH): Perform fixed-time artificial insemination.

Protocol 2: Double PGF2α Injection Protocol for Estrus Synchronization in Cattle

This protocol is effective for groups of cycling cattle.

• Day 0: Administer the first injection of Enzaprost (PGF2α).[12]

• Day 11 (or 14): Administer the second injection of Enzaprost. The 11-day interval is common, though some studies show improved conception with a 14-day interval.[10][12]

• Insemination:

  • Estrus Detection: Inseminate based on observed estrus (typically 2 to 5 days after the second injection).[12]

  • Fixed-Time AI: Inseminate all animals at a fixed time, for example, 80 hours after the second injection, or with a double insemination at 72 and 96 hours.[10][12][13]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. drugs.com [drugs.com]
• 3. utbeef.tennessee.edu [utbeef.tennessee.edu]
• 4. frontiersin.org [frontiersin.org]
• 5. Efficiency evaluation of two estrus synchronization protocols in estrus response and conception rate of dairy cows in the Dalocha district, Ethiopia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. openprairie.sdstate.edu [openprairie.sdstate.edu]
• 7. wvj.science-line.com [wvj.science-line.com]
• 8. Revisiting the Timing of Insemination at Spontaneous Estrus in Dairy Cattle - PMC [pmc.ncbi.nlm.nih.gov]
• 9. wcds.ualberta.ca [wcds.ualberta.ca]
• 10. Dinoprost 14-day oestrus synchronisation schedule for dairy cows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Improved fertility following a gonadotropin-releasing hormone treatment on day 2 of an estradiol and progesterone-based timed-artificial insemination protocol in lactating dairy cows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ruminants.ceva.com [ruminants.ceva.com]
• 13. vmd.defra.gov.uk [vmd.defra.gov.uk]

Overcoming Enzaprost resistance in certain animal populations

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with Enzaprost® (dinoprost tromethamine, a synthetic prostaglandin F2α) and encountering resistance in animal populations. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Enzaprost® resistance and how does it manifest in animal populations?

A1: Enzaprost® (PGF2α) resistance is a phenomenon where animals, particularly livestock like cattle, fail to respond to the luteolytic effects of a standard dose of the drug.[1][2] Enzaprost® works by inducing the regression of the corpus luteum (CL), which is essential for synchronizing estrus and managing reproduction.[2][3][4] Resistance manifests as a failure of the CL to regress, leading to continued progesterone production and a lack of return to estrus. This is often observed in the early stages of the estrous cycle when the CL is naturally resistant to PGF2α.[1][4] Specifically, Enzaprost® is ineffective if administered before day 5 post-ovulation.[5]

Q2: What are the primary suspected mechanisms behind Enzaprost® resistance?

A2: The mechanisms are multifactorial and can include:

• Corpus Luteum Age: The CL in early stages of development (less than 5 days post-ovulation) is refractory to the effects of PGF2α.[4][5]

• Receptor and Signaling Pathway Alterations: Resistance may be linked to changes in the expression or sensitivity of PGF2α receptors on luteal cells. The signaling cascade initiated by PGF2α, which involves G-protein coupled receptors and downstream effectors leading to apoptosis, can be impaired.[6][7]

• Counteracting Luteoprotective Signals: In early pregnancy, the presence of interferon-tau (IFNT) from the conceptus can inhibit the luteolytic action of PGF2α.[8] Additionally, prostaglandin E2 (PGE2) has luteoprotective effects that can counteract PGF2α.[8]

• Metabolic Clearance: Rapid metabolism of PGF2α can prevent it from reaching effective concentrations at the receptor site.

Q3: How can I diagnose Enzaprost® resistance in my experimental animals?

A3: Diagnosing resistance involves a combination of observational and diagnostic techniques:

• Behavioral Observation: Failure to observe estrus ("silent heat") within the expected timeframe (typically 2-4 days) after treatment.[5]

• Hormone Assays: Serial blood sampling to measure progesterone concentrations. A lack of a significant drop in progesterone post-treatment is a key indicator of resistance.

• Ultrasonography: Real-time ultrasound can be used to visually assess the corpus luteum.[9] A lack of reduction in CL size or vascularity post-treatment suggests resistance.

• Diagnostic Panels: For herd-level issues, comprehensive diagnostic panels can rule out other underlying health issues that may affect reproductive performance.[10][11]

Troubleshooting Guides

Issue 1: Inconsistent or Failed Estrus Synchronization Following a Single Enzaprost® Injection

This is a common issue, with studies showing that only about 55% of milking cows with a palpable CL were observed in estrus within seven days of a single 25 mg PGF2α treatment.[2][3]

Troubleshooting Protocol: Assessing and Overcoming Resistance

Objective: To determine the cause of synchronization failure and implement a more effective protocol.

Methodology:

• Confirm Corpus Luteum Status: Before initial treatment, confirm the presence of a functional CL via ultrasonography and/or progesterone assay. The CL should be in a responsive stage (day 6-17 of the cycle).

• Initial Treatment and Monitoring:

  • Administer a standard dose of Enzaprost® (e.g., 25 mg for cattle).[5]

  • Monitor for signs of estrus for the next 7 days.

  • Collect blood samples at 0, 24, 48, and 72 hours post-injection to profile progesterone levels.

• Interpreting Results:

  • Successful Luteolysis: A sharp decline in progesterone and observed estrus.

  • Partial Luteolysis: A temporary drop in progesterone without a return to estrus.

  • Resistance: No significant change in progesterone levels or CL size.

• Alternative Protocols to Overcome Resistance:

  • Split-Dose Protocol: Administering two injections of PGF2α at an eight-hour interval has been shown to be more effective at inducing luteolysis than a single injection.[3]

  • Combination Hormone Therapies: Incorporate other hormones such as GnRH or hCG into the synchronization protocol.[3] These can help control follicular waves and ovulation timing, improving synchronization rates.

  • Progesterone Priming: The use of an intravaginal progesterone-releasing device (CIDR) prior to PGF2α administration can improve the response in some cases.[12]

Quantitative Data on Protocol Efficacy

Protocol	Animal Model	Efficacy Measure	Result	Citation
Single 25mg PGF2α	Dairy Cows	Estrus within 7 days	55%	[2][3]
Two PGF2α injections (8h interval)	Dairy Cows	Incidence of Luteolysis	More effective than single injection	[3]
PGF2α with hCG	Dairy Cows	Cumulative Pregnancy Rate (2 AIs)	1.9-fold higher than with GnRH	[3]
PGF2α with ECP vs. PGF2α alone	Nelore Cows	Pregnancy per AI	No significant difference	[12]

Issue 2: Suspected Alterations in the PGF2α Signaling Pathway

If resistance persists despite optimized hormonal protocols, the underlying cause may be at the cellular or molecular level.

Experimental Protocol: Investigating the PGF2α Signaling Cascade

Objective: To assess the integrity of the PGF2α signaling pathway in luteal cells.

Methodology:

• Luteal Tissue Biopsy: Collect corpus luteum tissue samples from resistant and responsive animals at a specific time point post-Enzaprost® administration (e.g., 2 hours).

• Gene Expression Analysis (qPCR):

  • Extract mRNA from the luteal tissue.

  • Perform quantitative PCR to measure the expression of key genes in the PGF2α signaling pathway, such as:

    • PTGFR (PGF2α receptor)

    • PLCB (Phospholipase C beta)

    • PRKCA (Protein Kinase C alpha)

    • NFKB1 (Nuclear Factor Kappa B Subunit 1)[13]

    • CASP3, CASP8, BAX, BCL2 (Apoptosis-related genes)[1][7]

• Protein Expression Analysis (Western Blot/Immunohistochemistry):

  • Extract total protein from luteal tissue.

  • Use Western blotting to quantify the protein levels of the targets listed above.

  • Use immunohistochemistry to visualize the localization of these proteins within the CL tissue.

• Data Analysis: Compare the gene and protein expression levels between resistant and responsive animals. Significant down-regulation of key signaling components in resistant animals would suggest a molecular basis for the lack of response.

Visualizing Key Pathways and Workflows

PGF2α-Induced Luteolytic Signaling Pathway

This diagram illustrates the signaling cascade initiated by PGF2α binding to its receptor on a luteal cell, leading to functional and structural luteolysis.

References

• 1. Effects of prostaglandin F2α (PGF2α) on cell-death pathways in the bovine corpus luteum (CL) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of Different Prostaglandin Treatment Protocols on Luteolysis and Ovulation in Dairy Cows | American Association of Bovine Practitioners Conference Proceedings [bovine-ojs-tamu.tdl.org]
• 3. researchgate.net [researchgate.net]
• 4. Enzaprost® T - Products - Ceva Santé Animale - pig333, pig to pork community [pig333.com]
• 5. ruminants.ceva.com [ruminants.ceva.com]
• 6. Profiling of Luteal Transcriptome during Prostaglandin F2-Alpha Treatment in Buffalo Cows: Analysis of Signaling Pathways Associated with Luteolysis | PLOS One [journals.plos.org]
• 7. Prostaglandin F2alpha-mediated activation of apoptotic signaling cascades in the corpus luteum during apoptosis: involvement of caspase-activated DNase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Novel concepts on the role of prostaglandins on luteal maintenance and maternal recognition and establishment of pregnancy in ruminants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Real-Time Ultrasonic Diagnosis of Pseudopregnancy in Goats and Treatment with Prostaglandins | Diyala Journal for Veterinary Sciences [djvs.uodiyala.edu.iq]
• 10. Diagnostic Tests and Organic/Alternative Livestock - The Livestock Project [cfsph.iastate.edu]
• 11. Bovine Diagnostic Plans and Panels | Cornell University College of Veterinary Medicine [vet.cornell.edu]
• 12. Different protocols using PGF2α as ovulation inducer in Nelore cows subjected to estradiol-progesterone timed AI based protocols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Prostaglandin F2α (PGF2α) stimulates PTGS2 expression and PGF2α synthesis through NFKB activation via reactive oxygen species in the corpus luteum of pseudopregnant rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enzaprost® (dinoprost tromethamine) Efficacy in Research

Welcome to the Technical Support Center for Enzaprost® (dinoprost tromethamine, a prostaglandin F2α or PGF2α). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address frequently asked questions regarding the impact of animal health on the efficacy of Enzaprost in experimental settings.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing inconsistent luteolysis and estrus response after administering Enzaprost in our study animals. What are the potential contributing factors related to animal health?

A1: Inconsistent responses to Enzaprost are often multifactorial, with animal health status being a primary determinant. Key factors to investigate include:

• Corpus Luteum (CL) Status: Enzaprost is only effective on a mature, functional corpus luteum. Administration too early in the estrous cycle (before day 5-7 in cattle) will not induce luteolysis as the CL is refractory.

• Uterine Health: The presence of uterine pathologies such as endometritis or pyometra can alter the uterine environment and interfere with the systemic response to PGF2α. While Enzaprost has uterotonic effects that can aid in treating uterine infections, severe cases may require additional therapeutic intervention for a normal luteolytic response.[1][2]

• Nutritional Status & Body Condition Score (BCS): Animals in a state of negative energy balance or with a low BCS may exhibit a suboptimal response.[3] Poor nutrition can lead to longer postpartum anestrus and reduced fertility, potentially impacting the physiological cascade initiated by Enzaprost.[3] Cows with low BCS have shown lower conception rates in synchronization protocols.[4]

• Metabolic Stress: High-producing dairy cows, for example, can experience significant metabolic stress. This can alter hormone metabolism and receptor sensitivity, potentially dampening the response to exogenous PGF2α.

• Concurrent Illness or Stress: Any systemic illness or significant environmental stress can negatively impact reproductive hormone signaling, leading to a diminished or unpredictable response to synchronization agents like Enzaprost.

Q2: Can the nutritional status of an animal at the time of treatment significantly alter the efficacy of Enzaprost?

A2: Yes, absolutely. Nutritional status, often assessed by Body Condition Score (BCS), plays a critical role.

• Energy Balance: A negative energy balance, common in early lactation, can impair ovarian function and the animal's ability to respond to reproductive hormones.[3] The endocrine response to nutritional management is dependent on body reserves.[3]

• Metabolic Hormones: Nutritional status influences key metabolic hormones like insulin and IGF-1, which in turn affect follicular development and steroidogenesis.[5] These hormones are crucial for the events that follow luteolysis.

• Protein Intake: Inadequate or excessive protein intake can also affect reproductive performance, though the direct impact on PGF2α efficacy is an area of ongoing research. Maternal protein restriction during gestation can have long-term effects on offspring performance.[6]

Troubleshooting Tip: Ensure all study animals are on an appropriate plane of nutrition and have an adequate BCS prior to inclusion in studies involving Enzaprost. Consider BCS as a covariate in your statistical analysis.

Q3: We are using Enzaprost as part of a fixed-time artificial insemination (FTAI) protocol, but pregnancy rates are lower than expected. Could subclinical uterine disease be a factor?

A3: Yes, subclinical endometritis (SCE) is a significant and often overlooked factor that can negatively impact fertility outcomes in FTAI protocols.

• Impact on Pregnancy: Cows with SCE have been shown to have an increased time to pregnancy.[7]

• Enzaprost's Role: While Enzaprost has been investigated for its therapeutic effects on uterine health due to its uterotonic properties, its administration in standard synchronization protocols may not be sufficient to resolve pre-existing SCE and restore optimal fertility.[2][7] Studies on the effect of PGF2α on SCE prevalence have yielded mixed results.[7]

• Diagnostic Consideration: If unexplained low pregnancy rates persist, it is advisable to screen a subset of animals for SCE using uterine lavage or biopsy prior to the initiation of the protocol.

Q4: Is there an optimal timing for Enzaprost administration relative to the stage of the estrous cycle and animal health events?

A4: Optimal timing is crucial for efficacy.

• For Estrus Synchronization: Enzaprost is most effective when administered during the mid-luteal phase (diestrus), typically between days 7 and 17 of the estrous cycle in cattle, when a mature CL is present and responsive.

• Postpartum Period: In the early postpartum period, single or repeated administrations of PGF2α have been used to accelerate uterine involution and hasten the return to ovarian cyclicity.[2] Postpartum PGF2α administration has been shown to promote the early resumption of ovarian activity and improve reproductive efficiency.[8] However, the benefit on fertility variables can be modest, and results may vary based on herd health and management.[2][9]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the efficacy of Enzaprost (or other PGF2α analogues) in relation to animal health and reproductive status.

Table 1: Effect of PGF2α Treatment on Pregnancy Rates in Normothermic vs. Hyperthermic Anovular Cows

Animal Status	Treatment Group	Pregnancy Rate (%)
Normothermic (≤ 39°C)	25 mg PGF2α	43.7
Normothermic (≤ 39°C)	Control	23.1
Hyperthermic (> 39°C)	25 mg PGF2α	No significant increase

Source: Adapted from clinical update on ovarian response to PGF2α in lactating dairy cows.[10]

Table 2: Conception Rates in Anestrus vs. Normal Cycling Cows Using Different Synchronization Protocols

Protocol	Animal Status	Conception Rate at Induced Estrus (%)	Overall Pregnancy Rate (3 cycles) (%)
CIDR + PGF2α	Anestrus	60.0	80.0
Ovsynch (GnRH, PGF2α, GnRH)	Anestrus	50.0	80.0
Norgestomet + PGF2α	Anestrus	50.0	70.0
Untreated Control	Anestrus	66.7 (of 30% showing estrus)	30.0
Normal Cyclic Control	Normal Cycling	50.0	80.0

Source: Adapted from a study on the efficacy of different estrus synchronization protocols in crossbred anestrus cows.[11]

Table 3: Reproductive Performance in Postpartum Dairy Cows with and without PGF2α Treatment

Parameter	PGF2α Treatment Group	Control Group	p-value
Waiting Period (days)	73	98	<0.001
Calving-to-Fertilization Interval (days)	Reduced by ~31 days	-	<0.001
Calving-to-Calving Interval (days)	Reduced by ~31 days	-	<0.001

Source: Adapted from a study on the impact of postpartum PGF2α treatment on reproductive performance.[8]

Experimental Protocols & Methodologies

Protocol 1: Evaluation of Enzaprost Efficacy for Estrus Synchronization in Cycling Heifers

• Animal Selection: Select healthy, cycling beef or dairy heifers with a BCS of 5-7 (on a 9-point scale). Confirm cyclicity via two plasma progesterone measurements taken 10 days apart or by transrectal ultrasonography.

• Acclimation: Allow animals to acclimate to the research facility and diet for at least 14 days.

• Treatment: On Day 0 (random stage of the estrous cycle), administer a luteolytic dose of Enzaprost (e.g., 25 mg dinoprost, intramuscularly).

• Estrus Detection: Beginning 24 hours post-injection, conduct visual observation for signs of estrus (e.g., standing to be mounted, restlessness) for 30 minutes, four times daily, for 5 days. Estrus detection aids (e.g., tail paint, pressure-sensitive patches) can also be used.

• Blood Sampling: Collect blood samples via jugular or coccygeal venipuncture immediately before Enzaprost injection (0h) and at 24, 48, 72, and 96 hours post-injection.

• Hormone Analysis: Centrifuge blood samples to separate plasma and store at -20°C until analysis. Analyze plasma for progesterone concentrations using a validated ELISA or RIA kit.

• Endpoint Evaluation:

  • Luteolysis: Successful luteolysis is defined as a drop in plasma progesterone to <1 ng/mL by 72 hours post-injection.

  • Estrus Response: The percentage of animals exhibiting standing estrus within 5 days of injection.

  • Interval to Estrus: The time from injection to the onset of standing estrus.

Protocol 2: Investigating the Impact of Body Condition Score (BCS) on FTAI Success with an Enzaprost-Based Protocol

• Animal Selection: Select a cohort of postpartum beef cows (45-60 days postpartum) with a range of BCS (e.g., 4 to 7 on a 9-point scale).

• BCS Grouping: Divide animals into two or more groups based on their initial BCS (e.g., Low BCS: <5; Moderate BCS: ≥5).

• Synchronization Protocol (e.g., 7-day CO-Synch + CIDR):

  • Day 0: Administer GnRH and insert a CIDR device.

  • Day 7: Remove the CIDR and administer Enzaprost (25 mg dinoprost, IM).

  • Day 10 (approx. 60-66 hours post-Enzaprost): Administer a second dose of GnRH and perform timed artificial insemination (TAI).

• Pregnancy Diagnosis: Perform transrectal ultrasonography 30-35 days after TAI to determine pregnancy status.

• Data Analysis: Compare pregnancy rates per AI (P/AI) between the different BCS groups using chi-square analysis or logistic regression, with BCS as the main effect.

Visualizations: Pathways and Workflows

Caption: Enzaprost (PGF2α) signaling pathway for corpus luteum regression.

Caption: Workflow for evaluating BCS impact on Enzaprost protocol success.

Caption: Troubleshooting logic for poor Enzaprost efficacy in experiments.

References

• 1. ruminants.ceva.co.uk [ruminants.ceva.co.uk]
• 2. Effects of a single administration of prostaglandin F2alpha, or a combination of prostaglandin F2alpha and prostaglandin E2, or placebo on fertility variables in dairy cows 3–5 weeks post partum, a randomized, double-blind clinical trial - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Influences of nutrition and metabolism on reproduction of the female ruminant - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Application of PGF2α at the moment of fixed-time artificial insemination in crossbred beef cows - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Influence of Maternal Protein Restriction in Primiparous Beef Heifers during Mid- and/or Late-Gestation on Progeny Feedlot Performance and Carcass Characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of prostaglandin F2alpha on subclinical endometritis and fertility in dairy cows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. archrazi.areeo.ac.ir [archrazi.areeo.ac.ir]
• 9. Effects of a single administration of prostaglandin F2alpha, or a combination of prostaglandin F2alpha and prostaglandin E2, or placebo on fertility variables in dairy cows 3-5 weeks post partum, a randomized, double-blind clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Ovarian response to prostaglandin F2α in lactating dairy cows: A clinical update - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comparative efficacy of different estrus synchronization protocols on estrus induction response, fertility and plasma progesterone and biochemical profile in crossbred anestrus cows - PMC [pmc.ncbi.nlm.nih.gov]

Adjusting Enzaprost protocols for different breeds in animal science research

Welcome to the Enzaprost® Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals utilizing Enzaprost® in their animal science research. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the standard dose of Enzaprost® for estrus synchronization in different species?

A1: The standard recommended dose of Enzaprost® (dinoprost) varies by species. For cattle, the typical dose is 25 mg.[1][2][3] For swine, a 10 mg dose is commonly used for induction of parturition.[2][3] In mares, a lower dose of 5 mg is generally effective for controlling the timing of estrus.[4]

Q2: Are there known differences in response to Enzaprost® between Bos taurus and Bos indicus cattle?

A2: Yes, research indicates differences in the timing of estrus response between Bos taurus (e.g., Angus) and Bos indicus (e.g., Brahman) cattle. Bos taurus heifers tend to show an earlier onset of estrus following synchronization protocols compared to Bos indicus heifers.[5] For instance, in one study, the interval to estrus was longer in Brahman cows compared to Angus cows.[5] This suggests that timing for fixed-time artificial insemination (FTAI) may need to be adjusted based on the breed composition of the herd.

Q3: Can Enzaprost® be used in gilts for estrus synchronization?

A3: While Enzaprost® is primarily used in sows for parturition induction, it can be a component of estrus synchronization protocols in gilts.[2][3] However, the corpus luteum of gilts is resistant to the luteolytic effects of PGF2α until after day 12 of the estrous cycle.[6] Therefore, protocols for gilts often involve other hormones, such as altrenogest, to synchronize the cycle before administering a luteolytic agent like Enzaprost®.[6]

Q4: Are there breed-specific dosage adjustments for Enzaprost® in horses?

A4: While a standard 5 mg dose is often recommended for mares, there is evidence that lighter breeds and ponies may respond to lower doses.[7] Conversely, heavier draft horse breeds may require the standard dose for consistent results.[8] One study on Japanese heavy draft horses used a 5 mg dose of dinoprost.[8] It is advisable to consult with a veterinarian to determine the optimal dose for a specific breed and individual animal.

Troubleshooting Guides

Problem 1: Poor or No Estrus Response in Cattle After Enzaprost® Administration

Possible Causes and Solutions:

• Incorrect Timing of Administration: Enzaprost® is only effective on a mature corpus luteum (CL), typically between days 6 and 16 of the estrous cycle.[9] Administering it too early when the CL is not yet responsive will result in failure.

  • Solution: Ensure accurate determination of the stage of the estrous cycle through palpation, ultrasound, or by following a timed synchronization protocol (e.g., Ovsynch). For timed AI protocols, strictly adhere to the specified injection schedule.[9]

• Anestrous Animals: Cows that are not cycling (anestrous) due to factors like poor body condition, postpartum status, or stress will not respond to Enzaprost® as there is no functional CL to lyse.[9]

  • Solution: Improve nutritional management to ensure cows are in good body condition (BCS of 5-6 on a 9-point scale is often recommended). Allow adequate time for postpartum recovery before initiating a synchronization program.

• Breed Differences: As mentioned, Bos indicus cattle may have a delayed and sometimes less overt estrous expression compared to Bos taurus breeds.[5]

  • Solution: When working with Bos indicus or crossbred cattle, extend the period of heat detection and consider using heat detection aids. Adjust the timing of FTAI accordingly.

• High-Producing Dairy Cows: High-producing dairy cows, such as Holsteins, may have a higher metabolic rate, which can affect hormone clearance. Some studies suggest that a standard dose of PGF2α might be insufficient in certain high-producing individuals.

  • Solution: In cases of repeated poor response in high-producing herds, consult with a veterinarian about the possibility of adjusting the dosage or using a protocol with a second PGF2α injection.

Problem 2: High Incidence of Side Effects in Mares After Enzaprost® Injection

Possible Causes and Solutions:

• Natural Prostaglandin Sensitivity: Mares are generally more sensitive to the side effects of natural PGF2α (dinoprost) compared to synthetic analogues. Common side effects include sweating, increased heart rate, abdominal discomfort, and muscle weakness.[10] These effects are usually transient, appearing within 5-10 minutes and resolving within an hour.[10]

  • Solution: While these side effects are typically not detrimental, monitoring the mare after administration is recommended. If severe or prolonged reactions occur, consult a veterinarian. For routine use where side effects are a concern, consider discussing the use of a lower dose or a synthetic PGF2α analogue with your veterinarian, as these have been shown to cause fewer side effects.[7]

Problem 3: Failure to Induce Parturition in Sows within the Expected Timeframe

Possible Causes and Solutions:

• Incorrect Gestational Stage: Enzaprost® is effective for inducing parturition in swine when administered within a specific timeframe, typically on or after day 111 of gestation.[2][3] Administering it too early may not be effective and could result in the birth of non-viable piglets.

  • Solution: Accurate breeding records are crucial. Only administer Enzaprost® for parturition induction when the sow is confirmed to be in the late stage of gestation.

• Individual Variation: There is natural variation in the response to induction agents among individual sows.

  • Solution: While most sows will farrow within 24-36 hours of administration, some may take longer.[2] Allow for a reasonable window of time for parturition to begin. If farrowing has not commenced within 72 hours, consult a veterinarian.

Quantitative Data Summary

Table 1: Standard Enzaprost® (Dinoprost) Doses for Different Species

Species	Indication	Recommended Dose	Reference(s)
Cattle	Estrus Synchronization	25 mg	[1][2][3]
Swine	Parturition Induction	10 mg	[2][3]
Equine	Estrus Control	5 mg	[4]

Table 2: Estrus Response Characteristics in Cattle Breeds

Breed	Interval to Estrus	Estrus Response Rate	Reference(s)
Bos taurus (Angus)	Shorter	Generally high	[5]
Bos indicus (Brahman)	Longer	May be less overt	[5]

Experimental Protocols

Ovsynch Protocol for Timed Artificial Insemination (TAI) in Dairy Cattle

This protocol is a widely used system for synchronizing ovulation, allowing for TAI without the need for estrus detection.

Methodology:

• Day 0: Administer the first injection of Gonadotropin-Releasing Hormone (GnRH). This will cause either the ovulation or luteinization of any dominant follicles and initiate a new follicular wave.

• Day 7: Administer an injection of Enzaprost® (25 mg dinoprost). This will cause the regression of the corpus luteum.

• Day 9 (56 hours after Enzaprost®): Administer a second injection of GnRH to trigger a synchronized ovulation.

• Day 10 (16 hours after the second GnRH): Perform a single fixed-time artificial insemination.

Visualizations

Caption: PGF2α Signaling Pathway in the Corpus Luteum.

Caption: Ovsynch Experimental Workflow.

Caption: Troubleshooting Logic for Poor Estrus Response.

References

• 1. Ovarian response to prostaglandin F2α in lactating dairy cows: A clinical update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. When the plan goes awry: how to negotiate estrus synchronization errors in beef cattle | Clinical Theriogenology [clinicaltheriogenology.net]
• 3. bovine-ojs-tamu.tdl.org [bovine-ojs-tamu.tdl.org]
• 4. fortehealthcare.com [fortehealthcare.com]
• 5. Embryo transfer in angus and brahman recipient cows: Effect of two methods of estrus synchronization on induced estrus and pregnancy [ve.scielo.org]
• 6. Step 1: Define an OvSynch Protocol [platform-docs.vas.com]
• 7. Luteal and clinical response following administration of dinoprost tromethamine or cloprostenol at standard intramuscular sites or at the lumbosacral acupuncture point in mares - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of prostaglandin F2α administration on uterine polymorphonuclear neutrophil counts in Japanese heavy draft horses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. When Estrus Synch Goes Sideways: Practical Troubleshooting for Beef Producers | UNL Beef | Nebraska [beef.unl.edu]
• 10. Comparison of progestin-based estrus synchronization protocols before fixed-time artificial insemination on pregnancy rate in beef heifers - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Enzaprost vs. Cloprostenol: A Comparative Efficacy Study for Researchers

A deep dive into the comparative efficacy of Enzaprost (dinoprost) and cloprostenol, two prostaglandin F2α analogs pivotal in veterinary reproductive management. This guide provides a detailed analysis of their mechanisms, experimental data, and protocols for professionals in research, science, and drug development.

Enzaprost, containing the naturally occurring prostaglandin F2α (dinoprost), and cloprostenol, a synthetic analog, are both widely utilized for their luteolytic effects in various animal species, including cattle and horses. Their primary function is to induce the regression of the corpus luteum (CL), a temporary endocrine structure in the ovary, thereby enabling the synchronization of estrus and ovulation. While both compounds target the same physiological pathway, subtle differences in their chemical structure, pharmacokinetics, and receptor affinity may influence their clinical efficacy.

Mechanism of Action: The PGF2α Signaling Cascade

Both Enzaprost and cloprostenol exert their effects by binding to the prostaglandin F2α receptor (FP receptor), a G-protein coupled receptor located on the surface of luteal cells.[1][2] This binding initiates a cascade of intracellular events leading to luteolysis, which involves both functional and structural regression of the corpus luteum.

Functional Luteolysis: This is characterized by a rapid decrease in progesterone synthesis and secretion.[2][3] The signaling pathway involves the activation of phospholipase C, leading to an increase in intracellular calcium and activation of protein kinase C (PKC).[1][4]

Structural Luteolysis: This involves apoptosis, or programmed cell death, of the luteal cells.[3][4] The increase in intracellular calcium and other signaling molecules activates apoptotic pathways, leading to the breakdown of the corpus luteum.[2][3]

PGF2α Signaling Pathway in Luteal Cells.

Comparative Efficacy: A Review of Experimental Data

Numerous studies have compared the efficacy of Enzaprost (dinoprost) and cloprostenol in various species. While both are effective luteolytic agents, some studies suggest potential differences in their performance, which may be attributed to factors such as their chemical structure, half-life, and the specific reproductive management program employed. Cloprostenol, being a synthetic analog, has a longer half-life than the natural dinoprost, which is more rapidly metabolized.[5][6]

Parameter	Enzaprost (Dinoprost)	Cloprostenol	Species	Key Findings	Reference
Estrus Detection Rate	57.6%	59.4%	Dairy Cows	No significant difference observed.	[7]
34.0% (1st parity)	42.4% (1st parity)	Dairy Cows	Cloprostenol showed a higher estrus detection rate in first parity cows.	[8]
Conception Rate	66.2%	65.2%	Dairy Cows	No significant difference observed.	[7]
34.4% (inseminated days 3-4)	38.3% (inseminated days 3-4)	Dairy Cows	Cloprostenol showed a higher conception rate in cows inseminated on days 3 or 4 post-treatment.	[8]
38.6%	46.6%	Dairy Cattle	A non-significant trend towards a higher conception rate with cloprostenol was observed.	[6]
Pregnancy Rate	54.9%	57.5%	Dairy Cows	No significant difference observed.	[7]
12.2%	14.4%	Dairy Cows	Cloprostenol resulted in a significantly higher overall pregnancy rate.	[8]
31.4%	39.2%	Dairy Cattle	A non-significant trend towards a higher pregnancy rate with cloprostenol was noted.	[6]
Luteolysis	Effective	Effective	Mares	Both drugs effectively induced luteolysis.	[9]
Effective	Effective	Donkeys	Both drugs effectively induced luteolysis, though with different side effect profiles.	[10]

Experimental Protocols: A Framework for Comparative Studies

The following outlines a typical experimental design for comparing the efficacy of Enzaprost and cloprostenol for estrus synchronization in cattle. This protocol can be adapted for other species and research questions.

Typical Experimental Workflow for Comparison.

Key Methodological Considerations:

• Animal Selection: Utilize animals with a confirmed corpus luteum via ultrasonography or palpation to ensure they are in the appropriate stage of the estrous cycle for a luteolytic response.[7]

• Treatment Administration: Administer the drugs via the recommended route, typically intramuscularly.[6] Ensure accurate dosing according to the manufacturer's instructions.

• Estrus Detection: Employ rigorous and consistent methods for estrus detection, as this is a critical factor influencing the outcomes of synchronization programs.[11]

• Hormone Analysis: Measure plasma or serum progesterone concentrations at baseline and at various time points post-treatment to confirm luteolysis.[9][10]

• Fertility Assessment: Pregnancy diagnosis should be performed at a standardized time post-insemination to accurately compare conception and pregnancy rates.[8][12]

• Statistical Analysis: Use appropriate statistical tests to compare categorical data (e.g., estrus response rate, pregnancy rate) and continuous data (e.g., interval to estrus).

Conclusion

Both Enzaprost (dinoprost) and cloprostenol are highly effective luteolytic agents for reproductive management in livestock. While many studies show comparable efficacy, some evidence suggests that cloprostenol may offer advantages in certain situations, potentially due to its longer half-life.[5][8] The choice between these two products may depend on the specific reproductive goals, the management system in place, and economic considerations. Further well-designed, large-scale studies are warranted to elucidate the subtle differences in their clinical performance under various conditions. Researchers and drug development professionals should consider the detailed experimental protocols and data presented in this guide when designing future comparative efficacy trials.

References

• 1. academic.oup.com [academic.oup.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Frontiers | Prostaglandin F2α Induces Goat Corpus Luteum Regression via Endoplasmic Reticulum Stress and Autophagy [frontiersin.org]
• 4. Early transcriptome responses of the bovine midcycle corpus luteum to prostaglandin F2α includes cytokine signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agproud.com [agproud.com]
• 6. vetcoaticook.ca [vetcoaticook.ca]
• 7. Effect of single treatment with cloprostenol or dinoprost on estrus and reproductive performance in anestrous dairy cows after service - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Compared to dinoprost tromethamine, cloprostenol sodium increased rates of estrus detection, conception and pregnancy in lactating dairy cows on a large commercial dairy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Luteal and clinical response following administration of dinoprost tromethamine or cloprostenol at standard intramuscular sites or at the lumbosacral acupuncture point in mares - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. experts.illinois.edu [experts.illinois.edu]
• 11. bovine-ojs-tamu.tdl.org [bovine-ojs-tamu.tdl.org]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to the Luteolytic Effects of Dinoprost and Luprostiol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of dinoprost and luprostiol, two prostaglandin F2α (PGF2α) analogs pivotal in veterinary reproductive management. Both compounds are instrumental in inducing luteolysis—the regression of the corpus luteum (CL)—a process fundamental to estrus synchronization protocols and the treatment of reproductive disorders. This document examines their performance based on experimental data, details the methodologies of key studies, and illustrates the underlying physiological mechanisms to assist in informed decision-making for research and clinical applications.

Mechanism of Action: The Luteolytic Cascade

Dinoprost is the tromethamine salt of the naturally occurring PGF2α, while luprostiol is a synthetic analog.[1][2] Both exert their primary effect by binding to the PGF2α receptor (PTGFR), a G-protein coupled receptor on luteal cells.[3][4] This binding initiates a cascade of intracellular events culminating in the functional and structural regression of the corpus luteum.

Functional Luteolysis: The initial and rapid effect is the inhibition of progesterone synthesis. This process involves the uncoupling of the stimulatory G-protein (Ns) from the adenylate cyclase system, reducing the luteal cells' response to luteinizing hormone (LH) and other stimulatory agents.[5]

Structural Luteolysis: This follows functional luteolysis and involves the physical breakdown of the CL. The process includes a PGF2α-induced increase in luteal blood flow, mediated by nitric oxide (NO), which is thought to facilitate the entry of immune cells.[6][7] This leads to apoptosis (programmed cell death) of luteal cells and the degradation of the extracellular matrix, ultimately causing the involution of the CL.[4]

Caption: PGF2α signaling pathway leading to luteolysis.

Performance and Efficacy: A Quantitative Comparison

The efficacy of dinoprost and luprostiol is often evaluated by their ability to induce estrus, the rate of luteolysis, and subsequent fertility outcomes like conception and pregnancy rates. While both are effective luteolytic agents, their performance can vary based on the species, dosage, and specific protocol used.

Table 1: Estrus Synchronization Response in Cattle

Species/Study Type	Drug & Dose	No. of Animals	Estrus Response Rate (%)	Citation
Virgin Beef Heifers	Luprostiol (15 mg)	N/A	44%	[8]
Dinoprost (25 mg)	N/A	42%	[8]
Lactating Beef Cows	Luprostiol (15 mg)	N/A	23%	[8]
Dinoprost (25 mg)	N/A	19%	[8]
Virgin Dairy Heifers	Luprostiol (15 mg)	N/A	68%	[8]

Table 2: Luteolysis and Pregnancy Rates in Dairy Cows

This table includes data for cloprostenol, another potent synthetic analog, which provides context for the performance of synthetic agents like luprostiol compared to the natural dinoprost.

Parameter	Dinoprost	Cloprostenol (Synthetic Analog)	Study Details	Citation
Luteal Regression Rate	91.3%	86.6%	Ovsynch Protocol	[9]
Luteal Regression Rate	78.5%	69.1%	Ovulation-Resynchronization	[9]
Pregnancy Rate (per AI)	37.8%	36.7%	Ovsynch Protocol	[9]
Pregnancy Rate (per AI)	32.8%	31.3%	Ovulation-Resynchronization	[9]
Overall Pregnancy Rate	12.2%	14.4%	Large Commercial Dairy	[10]
Interval to Luteolysis	32.6 ± 2.7 h (1 injection)	23.5 ± 2.2 h (1 injection)	Holstein Heifers	[11]
26.4 ± 2.1 h (2 injections)	22.9 ± 2.2 h (2 injections)	[11]

Summary of Findings:

• Estrus Response: Studies in cattle show that luprostiol and dinoprost have comparable efficacy in inducing a synchronous estrous response.[8]

• Luteolysis Rate: Some studies indicate that dinoprost may be more effective than the synthetic analog cloprostenol at inducing complete luteolysis in certain timed-AI protocols.[9] However, other research in heifers suggests cloprostenol results in a shorter interval to luteolysis.[11]

• Pregnancy Rates: Despite differences in luteolysis rates, most studies find no significant difference in the resulting pregnancy or conception rates between dinoprost and synthetic analogs like cloprostenol.[9] One large-scale study, however, reported a higher overall pregnancy rate with cloprostenol.[10] The faster decrease in progesterone associated with some synthetic analogs may enhance estradiol production and improve fertility.[1]

• Pharmacokinetics: A key difference is the metabolic half-life. Dinoprost, being a natural prostaglandin, is rapidly metabolized with a half-life of minutes.[1] Synthetic analogs like luprostiol and cloprostenol are more resistant to metabolism, resulting in a longer half-life (e.g., 3 hours for cloprostenol), which may contribute to differences in luteal regression dynamics.[2][12][13]

Experimental Protocols for Assessing Luteolytic Effects

A robust experimental design is crucial for comparing the efficacy of luteolytic agents. The following outlines a comprehensive protocol synthesized from various studies.

Objective

To compare the luteolytic efficacy of Dinoprost and Luprostiol by assessing corpus luteum regression, progesterone concentration decline, and time to ovulation.

Materials

• Animals: A cohort of reproductively sound, non-pregnant, cyclic animals (e.g., cows, mares, ewes) with a palpable corpus luteum, confirmed via ultrasonography.

• Luteolytic Agents: Dinoprost tromethamine and Luprostiol at manufacturer-recommended dosages.

• Equipment:

  • Veterinary ultrasound with a linear rectal transducer capable of B-mode and color Doppler imaging.

  • Blood collection tubes (e.g., heparinized or EDTA) and centrifuge.

  • Hormone assay kits (e.g., RIA, ELISA) for progesterone analysis.

  • Calipers or digital imaging software for CL and follicle measurement.

  • Estrus detection aids (e.g., tail paint, pressure-sensitive patches).

Methodology

• Animal Synchronization and Selection: Synchronize the estrous cycles of the experimental cohort using a standard protocol (e.g., two PGF2α injections 11-14 days apart).[6] On a predetermined day of the subsequent diestrus (e.g., Day 7-10 post-estrus), confirm the presence of a mature, functional CL in each animal via transrectal ultrasonography.

• Randomization and Treatment: Randomly assign selected animals to one of two treatment groups:

  • Group D: Receives an intramuscular injection of Dinoprost.

  • Group L: Receives an intramuscular injection of Luprostiol.

• Data Collection and Monitoring:

  • Ultrasonography: Perform transrectal ultrasound examinations at baseline (Time 0) and at fixed intervals post-injection (e.g., 0, 0.5, 1, 2, 4, 8, 12, 24, 48, and 72 hours).[14][15]

    • Structural Luteolysis: In B-mode, measure the diameter and calculate the area/volume of the CL at each time point.[6]

    • Functional Luteolysis: Using color Doppler, assess the blood flow to the CL by measuring the percentage of the CL area with color pixels.[15]

  • Hormone Analysis: Collect blood samples via jugular or coccygeal venipuncture at the same time points as ultrasonography. Centrifuge samples to separate plasma/serum and store at -20°C until analysis. Measure progesterone concentrations using a validated immunoassay.[14] Luteolysis is often defined as a drop in progesterone below a threshold (e.g., <1 ng/mL).[9]

  • Estrus and Ovulation: Monitor animals for signs of estrus (heat) every 6-12 hours following treatment. Continue ultrasound examinations to track the growth of the dominant follicle and determine the time of ovulation.[11]

Data Analysis

Analyze quantitative data (CL size, CL blood flow, progesterone concentration) using appropriate statistical methods, such as repeated measures ANOVA, to compare the effects of the treatments over time. Compare the proportion of animals exhibiting luteolysis and the interval from treatment to estrus and ovulation between groups using t-tests or chi-square tests.

References

• 1. iosrjournals.org [iosrjournals.org]
• 2. msd-animal-health-swine.com [msd-animal-health-swine.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Mechanism of action of prostaglandin F2 alpha-induced luteolysis: evidence for a rapid effect on the guanine nucleotide binding regulatory component of adenylate cyclase in rat luteal tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of dinoprost and cloprostenol on serum nitric oxide and corpus luteum blood flow during luteolysis in ewes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cbra.org.br [cbra.org.br]
• 8. benchchem.com [benchchem.com]
• 9. Rates of luteolysis and pregnancy in dairy cows after treatment with cloprostenol or dinoprost - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Compared to dinoprost tromethamine, cloprostenol sodium increased rates of estrus detection, conception and pregnancy in lactating dairy cows on a large commercial dairy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Luteolytic effects of cloprostenol sodium in lactating dairy cows treated with G6G/Ovsynch - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effects of cloprostenol sodium at final prostaglandin F2α of Ovsynch on complete luteolysis and pregnancy per artificial insemination in lactating dairy cows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. experts.illinois.edu [experts.illinois.edu]
• 15. biochemjournal.com [biochemjournal.com]

A Comparative Guide to the Validation of Enzaprost's Effect on Progesterone Levels via Immunoassay

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Enzaprost® (active ingredient: dinoprost, a synthetic prostaglandin F2α) and its alternatives in modulating progesterone levels. The information presented is supported by experimental data and detailed protocols to assist researchers in evaluating and selecting appropriate tools for their studies in reproductive science and drug development.

Introduction to Enzaprost and Its Alternatives

Enzaprost® is a veterinary pharmaceutical containing dinoprost tromethamine, a synthetic analogue of the naturally occurring prostaglandin F2α (PGF2α).[1] Its primary pharmacological action is luteolysis, the regression of the corpus luteum (CL), which is the primary site of progesterone production during the luteal phase of the estrous cycle.[1][2] By inducing luteolysis, Enzaprost® effectively reduces circulating progesterone levels, making it a valuable tool in the synchronization of estrus, induction of parturition, and treatment of certain reproductive disorders in cattle and swine.[2][3][4][5]

The mechanism of action of PGF2α involves a rapid decrease in blood flow to the corpus luteum, inhibition of luteinizing hormone (LH) receptors, and interference with the adenylate cyclase signaling pathway, ultimately leading to a sharp decline in progesterone synthesis and secretion.[6][7]

For a comprehensive evaluation, this guide compares Enzaprost® with other compounds that modulate progesterone, including:

• Other Prostaglandin Analogues: Synthetic prostaglandins such as cloprostenol are also widely used for their luteolytic effects. These analogues may differ in their potency and duration of action.

• Gonadotropin-Releasing Hormone (GnRH) Antagonists: These compounds, such as cetrorelix, act at the pituitary gland to block the release of LH and follicle-stimulating hormone (FSH).[1] This suppression of gonadotropins indirectly leads to a decrease in ovarian steroidogenesis, including progesterone production. However, their primary effect is on follicular development and ovulation rather than directly causing the regression of an existing corpus luteum.

• Progesterone Receptor Modulators: This class of drugs, including mifepristone and aglepristone, acts by blocking the progesterone receptor.[8] While they prevent the biological effects of progesterone, they do not necessarily cause an immediate decrease in circulating progesterone levels.[3] In some cases, they may even induce luteolysis as a secondary effect.[9][10]

Comparative Analysis of Progesterone Modulation

The following table summarizes the quantitative effects of Enzaprost® and its alternatives on progesterone concentrations, based on available experimental data.

Compound	Active Ingredient	Mechanism of Action	Dosage and Administration (Example)	Progesterone Levels Before Treatment (ng/mL)	Progesterone Levels After Treatment (ng/mL)	Time Point of Measurement	Species	Reference
Enzaprost®	Dinoprost Tromethamine	Luteolytic (PGF2α analogue)	25 mg, IM	~4.5 - 5.5	~1.0 - 1.5	48 hours	Lactating Holstein Cows	[11]
Cloprostenol	Cloprostenol Sodium	Luteolytic (PGF2α analogue)	500 µg, IM	~4.0 - 5.0	~0.5 - 1.0	48 hours	Dairy Cows	[9]
GnRH Antagonist	Cetrorelix	Blocks GnRH receptors, inhibiting LH and FSH release	3 mg, IM	Not reported to significantly decrease existing CL progesterone secretion	No significant change in progesterone from existing CL	N/A	Beef Cattle	[7][12]
Progesterone Receptor Antagonist	Aglepristone	Blocks progesterone receptors; may induce luteolysis	10 mg/kg, SC (repeated)	Pre-treatment levels variable	Induced luteolysis, leading to a drop in progesterone	48-72 hours post-treatment	Cows	[9][10]

Experimental Protocols

Progesterone Measurement by Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol outlines a standard competitive ELISA for the quantitative determination of progesterone in serum or plasma samples.

1. Principle:

This assay is based on the competitive binding principle. Progesterone in the sample competes with a fixed amount of enzyme-labeled progesterone (progesterone-HRP) for a limited number of binding sites on a specific anti-progesterone antibody coated on the microplate wells. The amount of bound enzyme conjugate is inversely proportional to the concentration of progesterone in the sample. The reaction is visualized by the addition of a substrate that produces a colored product, and the intensity of the color is measured spectrophotometrically.[6][7][12][13]

2. Materials:

• Microtiter plate pre-coated with anti-progesterone antibody

• Progesterone standards of known concentrations (e.g., 0, 0.1, 0.5, 2, 10, 40 ng/mL)

• Progesterone-Horseradish Peroxidase (HRP) conjugate

• Assay buffer

• Wash buffer concentrate

• TMB (3,3’,5,5’-Tetramethylbenzidine) substrate solution

• Stop solution (e.g., 1N H₂SO₄)

• Serum or plasma samples

• Precision pipettes and tips

• Microplate reader capable of measuring absorbance at 450 nm

3. Assay Procedure:

• Reagent Preparation: Prepare working solutions of the wash buffer by diluting the concentrate with distilled water. Allow all reagents and samples to reach room temperature before use.

• Sample and Standard Addition: Pipette 25 µL of each standard, control, and sample into the appropriate wells of the microtiter plate.

• Conjugate Addition: Add 100 µL of the progesterone-HRP conjugate to each well.

• Incubation: Gently mix the plate and incubate for 1-2 hours at room temperature.

• Washing: Aspirate the contents of the wells and wash each well 3-4 times with 300 µL of diluted wash buffer. Ensure complete removal of the liquid after the final wash by inverting the plate and tapping it on absorbent paper.

• Substrate Addition: Add 100 µL of TMB substrate solution to each well.

• Incubation: Incubate the plate in the dark at room temperature for 15-30 minutes.

• Stopping the Reaction: Add 50 µL of stop solution to each well. The color will change from blue to yellow.

• Absorbance Measurement: Read the absorbance of each well at 450 nm within 30 minutes of adding the stop solution.

4. Data Analysis:

• Calculate the average absorbance for each set of standards, controls, and samples.

• Construct a standard curve by plotting the mean absorbance of each standard on the Y-axis against its corresponding concentration on the X-axis.

• Determine the progesterone concentration of the samples by interpolating their mean absorbance values from the standard curve.

Visualizations

Signaling Pathway of Enzaprost (PGF2α) in Luteal Cells

Caption: PGF2α signaling cascade in a luteal cell leading to luteolysis.

Comparative Experimental Workflow

Caption: Workflow for comparing the effects of different compounds on progesterone levels.

References

• 1. researchgate.net [researchgate.net]
• 2. Effects of GnRH administered to cows at the onset of estrus on timing of ovulation, endocrine responses, and conception - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The progesterone receptor antagonist mifepristone does not lower serum progesterone induced blocking factor (PIBF) in the presence of progesterone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mifepristone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. GnRH injection to reduce pregnancy losses in dairy cattle embryo transfer [dellait.com]
• 6. Effect Of GnRH Administration At Day 5 Or Day 7 After AI On Progesterone Concentrations, Corpus Luteum Volume And Pregnancy In Lactating Dairy Cows | Clinical Theriogenology [clinicaltheriogenology.net]
• 7. DSpace [harvest.usask.ca]
• 8. researchgate.net [researchgate.net]
• 9. rep.bioscientifica.com [rep.bioscientifica.com]
• 10. Use of the progesterone (P4) receptor antagonist aglepristone to characterize the role of P4 withdrawal for parturition and placental release in cows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The effects of GnRH administration postinsemination on serum concentrations of progesterone and pregnancy rates in dairy cattle exposed to mild summer heat stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. connectsci.au [connectsci.au]
• 13. Mifepristone modulation of ACTH and CRH regulation of bovine adrenocorticosteroidogenesis in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Natural PGF2α (Dinoprost) and Synthetic Analogues for Research and Drug Development

A comprehensive guide for researchers, scientists, and drug development professionals on the performance, mechanisms, and experimental evaluation of natural prostaglandin F2α (dinoprost) versus its synthetic counterparts, including Enzaprost, cloprostenol, luprostiol, and tiaprost.

Introduction

Prostaglandin F2α (PGF2α) is a naturally occurring lipid autacoid that plays a critical role in a wide array of physiological processes, most notably in reproductive and smooth muscle function. Its potent luteolytic and uterotonic effects have led to its widespread therapeutic use in both human and veterinary medicine. While the endogenous form, dinoprost, is utilized clinically, a variety of synthetic PGF2α analogues have been developed to enhance stability, potency, and target selectivity. This guide provides a detailed comparative analysis of natural PGF2α (dinoprost) and its commercially available formulation, Enzaprost, against prominent synthetic analogues such as cloprostenol, luprostiol, and tiaprost. The information presented herein is intended to assist researchers and drug development professionals in selecting the appropriate compound for their specific experimental and therapeutic needs.

Mechanism of Action and Signaling Pathway

Both natural PGF2α and its synthetic analogues exert their effects primarily by binding to the prostaglandin F receptor (FP), a G-protein coupled receptor. The FP receptor is predominantly coupled to the Gq alpha subunit. Activation of this receptor initiates a downstream signaling cascade that leads to an increase in intracellular calcium concentration, ultimately resulting in smooth muscle contraction and luteolysis.

The key steps in the PGF2α signaling pathway are as follows:

• Ligand Binding: PGF2α or its analogue binds to the FP receptor on the cell surface.

• G-Protein Activation: The activated FP receptor catalyzes the exchange of GDP for GTP on the Gαq subunit.

• Phospholipase C Activation: The activated Gαq subunit stimulates phospholipase C (PLC).

• Second Messenger Production: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG).

• Calcium Release: IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm.

• Protein Kinase C Activation: DAG, along with the increased intracellular Ca2+, activates protein kinase C (PKC).

• Downstream Effects: The rise in intracellular Ca2+ and activation of PKC lead to the phosphorylation of various downstream targets, including myosin light-chain kinase, which in turn leads to smooth muscle contraction. This cascade also influences gene transcription and other cellular processes.[1][2]

Furthermore, the PGF2α-FP receptor interaction can also activate other signaling pathways, including the Ras/Raf/MEK/ERK pathway, which is involved in cell growth and differentiation.[1][3][4]

PGF2α Signaling Pathway

Caption: Simplified signaling cascade of PGF2α and its analogues via the FP receptor.

Quantitative Data Comparison

The following tables summarize key quantitative data comparing the performance of natural PGF2α (dinoprost) with its synthetic analogues. It is important to note that Enzaprost is a commercial formulation of dinoprost tromethamine, a salt of the naturally occurring PGF2α. Therefore, its biological activity is that of dinoprost.

Compound	Receptor Binding Affinity (Ki, nM) at FP Receptor	Reference
Dinoprost (Natural PGF2α)	~3-5	[5]
Cloprostenol	Not explicitly found in direct comparison
Luprostiol	Not explicitly found in direct comparison
Tiaprost	Not explicitly found in direct comparison

Compound	Luteolytic Efficacy (Luteal Regression Rate) in Cattle	Pregnancy Rate / Conception Rate	Reference
Dinoprost	86.6% - 91.3%	37.8% (Pregnancy per AI)	[6]
Cloprostenol	69.1% - 86.6%	31.3% - 36.7% (Pregnancy per AI)	[6]
Luprostiol	Comparable to Dinoprost (Estrus response: 44% vs 42% for Dinoprost)	Not directly compared in the same study	[7][8]
Tiaprost	92.3% (12 out of 13 cows)	Not reported	[9]

Compound	Uterine Contractility (in vitro)	Reference
Dinoprost	Potent stimulator of myometrial contractions.	[10]
Cloprostenol	Potent stimulator of myometrial contractions.	[11]
Luprostiol	Induces uterine contractions.	[7]
Tiaprost	Induces uterine contractions.	[9]

Compound	Common Side Effects in Veterinary Medicine	Reference
Dinoprost	Increased rectal temperature, salivation, localized injection site reactions (rare).	[7]
Cloprostenol	Sweating, colic (abdominal discomfort), diarrhea.	[7][12]
Luprostiol	Fewer adverse reactions such as sweating and colic compared to natural prostaglandins.	[7]
Tiaprost	Transient decrease in progesterone concentrations in some cases.	[9]

Experimental Protocols

Competitive Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound for a specific receptor.

Objective: To determine the affinity of test compounds (e.g., synthetic PGF2α analogues) for the FP receptor by measuring their ability to compete with a radiolabeled ligand (e.g., [3H]-PGF2α).

Workflow: Competitive Radioligand Binding Assay

Caption: General workflow for a competitive radioligand binding assay.

Detailed Methodology:

• Membrane Preparation:

  • Homogenize cells or tissues expressing the FP receptor in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) containing protease inhibitors.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed to pellet the membranes.

  • Wash the membrane pellet and resuspend in the assay buffer. Determine the protein concentration.[13][14]

• Assay Setup:

  • In a 96-well plate, add the assay buffer, a fixed concentration of the radiolabeled ligand (e.g., [3H]-PGF2α, typically at or below its Kd), and a range of concentrations of the unlabeled test compound.

  • Include control wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of unlabeled PGF2α).[13][15]

• Incubation:

  • Add the membrane preparation to each well to initiate the binding reaction.

  • Incubate the plate at a specific temperature (e.g., 25°C or 37°C) for a predetermined time to allow the binding to reach equilibrium.[13]

• Separation and Washing:

  • Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. The filter will trap the membranes with the bound radioligand.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[13][14]

• Quantification:

  • Place the filters in scintillation vials with a scintillation cocktail.

  • Measure the radioactivity using a scintillation counter.[13]

• Data Analysis:

  • Subtract the non-specific binding from all other measurements to obtain specific binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[5][16]

In Vitro Uterine Smooth Muscle Contractility Assay

This assay measures the effect of compounds on the contraction of uterine muscle tissue.

Objective: To quantify the contractile response of uterine smooth muscle strips to PGF2α and its synthetic analogues.

Workflow: Uterine Contractility Assay

Caption: Experimental workflow for an in vitro uterine smooth muscle contractility assay.

Detailed Methodology:

• Tissue Preparation:

  • Obtain uterine tissue from a suitable animal model (e.g., rat, cow).

  • Place the tissue in cold, oxygenated physiological salt solution (e.g., Krebs-Henseleit solution).

  • Dissect longitudinal strips of myometrium of a standardized size (e.g., 10 mm long, 2 mm wide).[10][17]

• Mounting and Equilibration:

  • Mount the tissue strips vertically in an organ bath chamber filled with physiological salt solution, maintained at 37°C and continuously bubbled with 95% O2 / 5% CO2.

  • Attach one end of the strip to a fixed hook and the other to an isometric force transducer.

  • Apply a basal tension (e.g., 1-2 g) and allow the tissue to equilibrate for a period (e.g., 60-90 minutes) until spontaneous contractions are stable.[10][11][18]

• Experimental Procedure:

  • After equilibration, record a baseline period of spontaneous contractions.

  • Add the test compounds (dinoprost or synthetic analogues) to the bath in a cumulative, concentration-dependent manner.

  • Allow the tissue to respond to each concentration for a set period before adding the next concentration.[18]

• Data Acquisition and Analysis:

  • Continuously record the isometric tension using a data acquisition system.

  • Measure the amplitude (force) and frequency of contractions, and calculate the area under the curve (AUC) as an integrated measure of contractility.

  • Normalize the response at each concentration to the baseline contraction.

  • Plot the percentage increase in contractility against the logarithm of the drug concentration to generate a dose-response curve and determine the EC50 (the concentration that produces 50% of the maximal response).[18]

Clinical Trial for Luteolytic Efficacy in Cattle

This protocol outlines a typical clinical trial design to compare the luteolytic efficacy of different PGF2α products in cattle.[6][19][20]

Objective: To compare the effectiveness of dinoprost (e.g., Enzaprost) and a synthetic analogue (e.g., cloprostenol) in inducing luteolysis and subsequent estrus in dairy or beef cows.

Detailed Methodology:

• Animal Selection:

  • Select a cohort of healthy, cycling, non-pregnant cows.

  • Synchronize the estrous cycles of all cows using a standard protocol (e.g., two injections of PGF2α 14 days apart, or an Ovsynch protocol). This ensures that the corpus luteum (CL) is at a similar stage of development at the time of treatment.[6][20]

• Treatment Groups:

  • Randomly assign cows to different treatment groups (e.g., Group 1: Dinoprost; Group 2: Synthetic analogue).

  • Administer the assigned product at the labeled dose and route (typically intramuscular) on a specific day of the estrous cycle (e.g., day 7 after estrus).[6][19]

• Data Collection:

  • Blood Sampling: Collect blood samples immediately before treatment and at regular intervals afterward (e.g., 24, 48, and 72 hours) to measure serum progesterone concentrations. Luteolysis is typically defined as a drop in progesterone below a certain threshold (e.g., <1 ng/mL).[6][21]

  • Estrus Detection: Monitor cows for signs of estrus (e.g., standing to be mounted, increased activity) for several days following treatment.

  • Ovulation Confirmation: Use transrectal ultrasonography to monitor follicular dynamics and confirm ovulation.

• Data Analysis:

  • Luteolysis Rate: Calculate the percentage of cows in each group that exhibit luteolysis based on progesterone concentrations.

  • Estrus Response Rate: Calculate the percentage of cows in each group that are detected in estrus within a specified timeframe.

  • Interval to Estrus: For cows that show estrus, calculate the average time from treatment to the onset of estrus.

  • Pregnancy/Conception Rate: If artificial insemination is performed, determine the pregnancy or conception rate for each group at a later time point (e.g., 30-40 days post-insemination).

Conclusion

The choice between natural PGF2α (dinoprost/Enzaprost) and its synthetic analogues depends on the specific research or clinical objective. While dinoprost is the endogenous ligand for the FP receptor, synthetic analogues have been developed to have different pharmacokinetic and pharmacodynamic profiles, which may offer advantages in certain applications. For instance, some synthetic analogues may have a longer half-life or greater potency. The quantitative data and experimental protocols provided in this guide offer a framework for making informed decisions and designing rigorous comparative studies. Researchers should carefully consider the receptor binding affinities, efficacy in relevant bioassays, and side effect profiles when selecting a PGF2α compound for their work.

References

• 1. PGF2α Stimulates FP Prostanoid Receptor Mediated Crosstalk Between Ras/Raf Signaling and Tcf Transcriptional Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PG F2α Receptor: A Promising Therapeutic Target for Cardiovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PGF(2alpha) stimulates FP prostanoid receptor mediated crosstalk between Ras/Raf signaling and Tcf transcriptional activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Prostaglandin E2 and F2α activate the FP receptor and up-regulate cyclooxygenase-2 expression via the cyclic AMP response element - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Radioligand binding methods: practical guide and tips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rates of luteolysis and pregnancy in dairy cows after treatment with cloprostenol or dinoprost - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Synchronization of estrus after treatment with Luprostiol in beef cows and in beef and dairy heifers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Luteolysis in cows using the prostaglandin F2 alpha analogue, tiaprost, and the effect of mode of administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Contractility Measurements of Human Uterine Smooth Muscle to Aid Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Human Myometrial Contractility Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Luteal tissue blood flow and side effects of horse-recommended luteolytic doses of dinoprost and cloprostenol in donkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Competitive Radioligand Binding Assays - Alfa Cytology - Rdcthera [rdcthera.com]
• 14. giffordbioscience.com [giffordbioscience.com]
• 15. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 16. Radioligand binding assays and their analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. bovine-ojs-tamu.tdl.org [bovine-ojs-tamu.tdl.org]
• 20. Clinical prospects proposing an increase in the luteolytic dose of prostaglandin F2α in dairy cattle - PMC [pmc.ncbi.nlm.nih.gov]
• 21. iosrjournals.org [iosrjournals.org]
• 22. psjd.icm.edu.pl [psjd.icm.edu.pl]

A Researcher's Guide to Dinoprost Cross-reactivity in Prostaglandin Immunoassays

For researchers, scientists, and drug development professionals, the accurate quantification of prostaglandins is critical. However, the structural similarity among these lipid compounds presents a significant challenge for immunoassay specificity. This guide provides a comparative analysis of the cross-reactivity of dinoprost (prostaglandin F2α, or PGF2α) in commercially available prostaglandin immunoassay kits, supported by experimental data and detailed protocols to aid in assay selection and data interpretation.

Dinoprost, a potent, naturally occurring prostaglandin, is involved in a wide range of physiological processes, including reproductive functions and smooth muscle contraction. Its structural similarity to other prostaglandins, such as PGE2 and PGD2, can lead to significant cross-reactivity in immunoassays, potentially causing an overestimation of the target analyte's concentration. Understanding the degree of this cross-reactivity is paramount for generating reliable and accurate data.

Comparative Analysis of Cross-Reactivity

The specificity of an immunoassay is determined by the antibody's ability to distinguish between the target analyte and other structurally similar molecules. Cross-reactivity is typically expressed as the percentage of interference from a related compound required to produce the same signal as the target analyte.

The following table summarizes the cross-reactivity data for dinoprost (PGF2α) and other related prostaglandins in various commercially available ELISA kits. This data has been compiled from the manufacturers' product manuals.

Immunoassay Kit	Target Analyte	% Cross-Reactivity with Dinoprost (PGF2α)	% Cross-Reactivity with Other Prostaglandins
Cayman Chemical PGF2α ELISA Kit (Cat# 516011) [1]	PGF2α	100%	PGF1α: 61% PGF3α: 21% PGE2: 2.6% PGD2: 1.2% 13,14-dihydro-15-keto PGF2α: 0.1% 8-iso PGF2α: <0.01%
Cayman Chemical 11β-PGF2α ELISA Kit [2]	11β-PGF2α	<0.01%	11β-PGF2α: 100% 2,3-dinor-11β-PGF2α: 10% 11β-13,14-dihydro-15-keto PGF2α: 0.5%
Abcam PGF2 alpha ELISA Kit (ab133041)	PGF2α	100%	Data not quantitatively provided by the manufacturer.
R&D Systems Prostaglandin E2 Parameter Assay Kit	PGE2	Data not quantitatively provided for PGF2α. States cross-reactivity is observed with related molecules.	Measures PGE2.
Enzo Life Sciences PGF2α ELISA kit (ADI-900-069)	PGF2α	100%	Data not quantitatively provided by the manufacturer.
Elabscience 8-epi-PGF2α ELISA Kit (E-EL-0041) [3]	8-epi-PGF2α	Not specified, but states no significant cross-reactivity with analogues.	8-epi-PGF2α: 100%

Note: The absence of quantitative cross-reactivity data from some manufacturers makes direct comparison challenging. Researchers should consult the specific kit manuals for the most up-to-date information or consider independent validation.

Experimental Principles and Protocols

The majority of commercially available prostaglandin immunoassays are competitive enzyme-linked immunosorbent assays (ELISAs). Understanding the methodology is key to interpreting results and troubleshooting potential issues.

Principle of Competitive ELISA

In a competitive ELISA, the antigen present in the sample competes with a fixed amount of enzyme-labeled antigen for a limited number of binding sites on a specific antibody. The antibody is pre-coated onto a microplate. After incubation, the unbound components are washed away. A substrate is then added, which reacts with the enzyme on the labeled antigen to produce a colored product. The intensity of the color is inversely proportional to the concentration of the antigen in the sample. High concentrations of antigen in the sample result in less labeled antigen binding to the antibody, leading to a weaker color signal.

General Experimental Protocol (Example: Cayman Chemical PGF2α ELISA Kit)[1]

This protocol provides a general overview. Always refer to the specific kit manual for detailed instructions.

• Reagent Preparation: Prepare all reagents, standards, and samples as directed in the kit manual. This includes the reconstitution of buffers, tracers (enzyme-conjugated antigen), and antibodies.

• Standard Curve Preparation: Create a serial dilution of the prostaglandin standard to generate a standard curve. This curve will be used to calculate the concentration of the analyte in the unknown samples.

• Plate Setup: Add ELISA buffer, standards, and samples to the appropriate wells of the antibody-coated microplate.

• Competitive Binding: Add the prostaglandin tracer to each well (except for the total activity and blank wells). Then, add the specific antibody to each well (except for the non-specific binding, total activity, and blank wells).

• Incubation: Cover the plate and incubate for the time and temperature specified in the manual (e.g., 18 hours at 4°C). During this time, the sample antigen and the tracer antigen will compete for binding to the antibody.

• Washing: Wash the plate multiple times with the provided wash buffer to remove any unbound reagents.

• Development: Add the enzyme substrate (e.g., Ellman's Reagent) to each well and incubate for the specified time (e.g., 90-120 minutes) to allow for color development.

• Reading: Read the absorbance of each well using a microplate reader at the specified wavelength (e.g., 405-420 nm).

• Calculation: Calculate the percentage of binding for each standard and sample. Plot the standard curve and determine the concentration of the prostaglandin in the samples from this curve.

Visualizing Key Processes

To better understand the experimental workflow and the biological context of dinoprost, the following diagrams are provided.

Caption: Workflow of a typical competitive ELISA for prostaglandin measurement.

Caption: Simplified signaling pathway of Dinoprost (PGF2α) via the FP receptor.

Conclusion and Recommendations

The choice of a prostaglandin immunoassay requires careful consideration of its specificity and the potential for cross-reactivity with dinoprost and other related compounds.

• High Specificity Required: When the accurate quantification of a specific prostaglandin is crucial and the presence of other cross-reactive prostaglandins is likely, selecting an assay with documented low cross-reactivity is essential. Based on available data, kits designed for metabolites like 11β-PGF2α may offer higher specificity if the experimental design allows for their measurement.[2]

• Data Verification: For assays where quantitative cross-reactivity data is not provided, researchers should exercise caution. It may be necessary to perform independent validation experiments, such as spike-and-recovery or parallelism tests, to assess the assay's performance in the specific sample matrix.

• Alternative Methods: For studies demanding the highest level of specificity and the ability to measure multiple prostaglandins simultaneously, methods like liquid chromatography-mass spectrometry (LC-MS) should be considered as an alternative or a confirmatory technique.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. 8-epi-PGF2α(8-Epi-Prostaglandin F2 Alpha) ELISA Kit - Elabscience® [elabscience.com]

A Comparative Guide to Prostaglandins for Parturition Induction: Enzaprost vs. Alternatives

For Researchers, Scientists, and Drug Development Professionals

The induction of parturition is a critical obstetric intervention, and prostaglandins are cornerstone therapeutic agents in this process. This guide provides a detailed comparison of the efficacy of Enzaprost (dinoprost or prostaglandin F2α, PGF2α) with other commonly used prostaglandins, namely dinoprostone (PGE2) and misoprostol (a PGE1 analogue). The information is supported by experimental data from clinical trials to aid in research and development.

Executive Summary

Dinoprostone and misoprostol are the most extensively studied and widely used prostaglandins for cervical ripening and labor induction. Clinical evidence strongly supports their efficacy, with numerous studies comparing their performance. In contrast, robust, direct comparative data for Enzaprost (dinoprost/PGF2α) in inducing labor in humans is less prevalent in recent literature, with many studies being older and often employing routes of administration that are less common in current practice, such as extra-amniotic infusion. While PGF2α is known to be a potent stimulator of myometrial contractions, its therapeutic window and side-effect profile for labor induction at term have been less characterized in large-scale comparative trials against modern formulations of PGE2 and PGE1 analogues.

Data Presentation: Efficacy and Safety of Prostaglandins for Labor Induction

The following tables summarize quantitative data from various studies to provide a comparative overview of Enzaprost, Dinoprostone, and Misoprostol. It is important to note the variability in study designs, patient populations, and drug administration protocols.

Efficacy Outcome	Enzaprost (Dinoprost/PGF2α)	Dinoprostone (PGE2)	Misoprostol (PGE1 Analogue)
Time to Vaginal Delivery	Induction-to-delivery interval for extra-amniotic PGF2α was not significantly different from extra-amniotic saline infusion in one study.[1] Another study using intra-amniotic Enzaprost F for second and third-trimester abortions reported an average time to abortion of 7.3-11.5 hours.[2]	The induction-to-delivery interval with dinoprostone gel was reported as 16.38 ± 7.49 hours in one study[3] and 20.2 hours in another.[4] A study on a controlled-release vaginal insert reported a mean time to vaginal birth of 21.21 hours.	Vaginally administered misoprostol has been shown to result in a shorter induction-to-delivery interval compared to dinoprostone, with one study reporting 13.88 ± 6.62 hours for a 50 µg dose.[3] Another study showed a median time to delivery of 14.0 hours.[4]
Vaginal Delivery within 24 hours	Data from direct comparisons in term labor induction is limited.	In one meta-analysis, intracervical PGE2 was associated with a decreased risk of not achieving vaginal delivery within 24 hours compared to placebo.[5] However, it was found to be less effective than intravaginal PGE2 in achieving delivery within this timeframe.[5]	Vaginal misoprostol (≥50 micrograms) has been found to be highly effective in achieving vaginal birth within 24 hours.[6][7] One meta-analysis showed a higher incidence of vaginal delivery within 12 and 24 hours compared to a dinoprostone vaginal insert.[4]
Cesarean Section Rate	Data is not consistently available from recent comparative trials for term labor induction.	Cesarean section rates with dinoprostone are variable. One study comparing it to a mechanical method showed a rate of 26.7% with dinoprostone.[6] A meta-analysis found no significant difference in cesarean rates between a dinoprostone insert and other prostaglandins.[8]	Meta-analyses have shown similar rates of cesarean delivery between misoprostol and dinoprostone.[4][9] However, low-dose oral misoprostol solution has been associated with the lowest risk of needing a cesarean section.
Need for Oxytocin Augmentation	In a study on pre-labor treatment with Enzaprost suppositories, 62.7% of women required oxytocin for labor induction.[10]	The need for oxytocin augmentation is common with dinoprostone. One study reported that 68% of women in the dinoprostone group required oxytocin.[4]	Misoprostol is associated with a reduced need for oxytocin augmentation compared to dinoprostone.[3][4][9]

Safety Outcome	Enzaprost (Dinoprost/PGF2α)	Dinoprostone (PGE2)	Misoprostol (PGE1 Analogue)
Uterine Hyperstimulation	Data is limited in the context of term labor induction.	The risk of uterine hyperstimulation with dinoprostone is a known side effect.[5][8]	Vaginal misoprostol, particularly at higher doses, is associated with an increased rate of uterine hyperstimulation compared to dinoprostone.[6][7]
Maternal Side Effects	Side effects reported with intra-amniotic administration include cardiac pain, nausea, tachycardia, and increased systolic pressure in 17.6% of cases.[2]	Common side effects include nausea, vomiting, and diarrhea.	Gastrointestinal side effects are common.
Neonatal Outcomes	In a study using Enzaprost suppositories, 90.2% of newborns had an Apgar score of 8-10.[10]	Generally considered safe for the neonate, with no significant differences in Apgar scores or NICU admissions compared to misoprostol in several studies.[4][9]	No significant differences in neonatal outcomes have been noted between misoprostol and dinoprostone in large meta-analyses.[4][9]

Experimental Protocols

Detailed methodologies for key experiments cited are crucial for the replication and advancement of research.

Protocol for Intracervical Dinoprostone Gel Administration

• Study Design: A randomized controlled trial comparing intracervical dinoprostone with oral misoprostol.

• Participants: Pregnant women at term with an unfavorable cervix (Bishop score < 6).

• Intervention: 0.5 mg of dinoprostone gel was administered intracervically. The dose was repeated every 6 hours for a maximum of four doses if there was no cervical change or uterine activity.

• Monitoring: Continuous fetal heart rate and uterine activity monitoring was performed.

• Outcome Measures: Primary outcomes included the interval from drug administration to active labor and delivery. Secondary outcomes included the need for oxytocin, mode of delivery, and maternal and neonatal complications.[3][4]

Protocol for Intravaginal Misoprostol Administration

• Study Design: A randomized controlled trial comparing two doses of intravaginal misoprostol with intracervical dinoprostone.

• Participants: Women with a Bishop's score of <6 requiring labor induction.

• Intervention: Patients were randomized to receive either 25 µg or 50 µg of intravaginal misoprostol every 6 hours for a maximum of 3 doses.

• Monitoring: Fetal heart rate and uterine contractions were monitored throughout the induction process.

• Outcome Measures: The primary efficacy outcome was the induction to vaginal delivery interval. Safety outcomes included the incidence of uterine hyperstimulation and neonatal Apgar scores.[3]

Protocol for Extra-amniotic Dinoprost (PGF2α) Administration

• Study Design: A randomized trial comparing extra-amniotic saline infusion versus extra-amniotic PGF2α.

• Participants: Patients with unfavorable cervices requiring labor induction for maternal or fetal indications.

• Intervention: The study group received extra-amniotic PGF2α. The specific dosage and administration frequency were not detailed in the abstract.

• Monitoring: The change in Bishop score was a key parameter monitored.

• Outcome Measures: The primary outcome was the effectiveness in cervical ripening. Secondary outcomes included induction of labor and achievement of vaginal delivery.[1]

Mandatory Visualizations

Prostaglandin F2α (Dinoprost/Enzaprost) Signaling Pathway in Myometrial Cells

References

• 1. Extra-amniotic saline infusion versus extra-amniotic prostaglandin F2alpha for cervical ripening and induction of labor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Induction of uterine contractions using Enzaprost F administered into the uterine cavity] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. europeanreview.org [europeanreview.org]
• 4. Oral misoprostol and intracervical dinoprostone for cervical ripening and labor induction: a randomized comparison - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Intracervical prostaglandins for induction of labour - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Vaginal prostaglandin (PGE2 and PGF2a) for induction of labour at term - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Prevention of cesarean section. Does intracervical dinoprostone work? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. [Experience in the use of vaginal and intracervical enzaprost suppositories in preparation for labor] - PubMed [pubmed.ncbi.nlm.nih.gov]

An In Vitro Comparison of Enzaprost (Dinoprost) and Other Leading Uterotonic Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective in vitro comparison of Enzaprost (dinoprost, a form of prostaglandin F2α) and other principal uterotonic agents used in research and clinical settings. The following analysis is based on published experimental data to assist in the evaluation of these compounds for further investigation and development.

Introduction to Uterotonic Agents

Uterotonic agents are substances that stimulate the contraction of the uterine smooth muscle (myometrium). They are critical in obstetrics for inducing labor, augmenting uterine contractions, and preventing or treating postpartum hemorrhage. The primary agents discussed in this comparison are Enzaprost (PGF2α), Oxytocin, Carbetocin, Misoprostol (a PGE1 analogue), and Methylergometrine (an ergot alkaloid). Each of these compounds elicits a uterotonic effect through distinct signaling pathways, leading to variations in their potency, efficacy, and potential side effects.

Comparative Efficacy: In Vitro Contractility Data

The contractile response of isolated human myometrial strips to various uterotonic agents is a key in vitro measure of their efficacy. The motility index, a composite measure of the amplitude and frequency of contractions, provides a quantitative assessment of their activity.

Uterotonic Agent	Mean Motility Index (√g·c·10 min⁻¹)	95% Confidence Interval
Oxytocin	5.10	4.70 to 5.50
Ergonovine *	3.46	3.13 to 3.80
Enzaprost (PGF2α)	2.64	2.40 to 2.87
Misoprostol	2.52	2.22 to 2.82

*Data for Ergonovine, an ergot alkaloid closely related to Methylergometrine, is presented.[1]

Data Interpretation: Based on the presented data, oxytocin induces the most potent in vitro myometrial contractions, followed by ergonovine, Enzaprost (PGF2α), and misoprostol.[1] It is important to note that in myometrium from women who have had oxytocin-augmented labor, the effect of oxytocin is reduced, though it remains superior to the other uterotonics.[1] The responses to ergonovine, PGF2α, and misoprostol appear to be unaffected by prior exposure to oxytocin.[1]

Another in vitro study comparing oxytocin and carbetocin found that the motility index of contractions produced by oxytocin was significantly higher than that of carbetocin in both control and oxytocin-pretreated myometrial samples.[2]

Mechanisms of Action and Signaling Pathways

The differential effects of these uterotonic agents stem from their unique interactions with myometrial cell receptors and the subsequent intracellular signaling cascades they trigger.

Enzaprost (PGF2α) Signaling Pathway

Enzaprost, a prostaglandin F2α, binds to the FP receptor, a G-protein coupled receptor (GPCR). This binding activates both Gαq and Gαi proteins. The Gαq pathway stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of intracellular calcium (Ca2+) from the sarcoplasmic reticulum, a key step in muscle contraction.

Enzaprost (PGF2α) Signaling Pathway

Oxytocin and Carbetocin Signaling Pathway

Oxytocin and its synthetic analogue, carbetocin, bind to the oxytocin receptor (OTR), another GPCR. This binding primarily activates the Gαq protein, initiating the same PLC-IP3-Ca2+ cascade as Enzaprost, leading to myometrial contraction. Carbetocin has a longer half-life than oxytocin, resulting in a more sustained uterotonic effect.[2]

Oxytocin/Carbetocin Signaling Pathway

Methylergometrine Signaling Pathway

Methylergometrine primarily acts as an agonist at serotonin 5-HT2A receptors, which are Gq-protein coupled.[3] Its binding initiates the PLC-IP3-Ca2+ pathway, similar to prostaglandins and oxytocin, resulting in potent uterine contractions. It may also have effects on adrenergic receptors.

Methylergometrine Signaling Pathway

Experimental Protocols

The following section outlines a standardized methodology for the in vitro assessment of uterotonic agents on human myometrial tissue.

Myometrial Tissue Preparation and Contractility Assay

• Tissue Acquisition: Myometrial biopsies are obtained from consenting patients undergoing elective cesarean deliveries at term.

• Strip Dissection: The biopsies are immediately placed in physiological salt solution (PSS). Fine, longitudinal strips of myometrium (approximately 10 mm in length and 2-3 mm in width) are dissected from the biopsy.

• Mounting: Each myometrial strip is vertically mounted in an organ bath chamber (10-20 mL volume) containing PSS maintained at 37°C and continuously aerated with 95% O2 and 5% CO2. One end of the strip is attached to a fixed hook, and the other end is connected to an isometric force transducer.

• Equilibration: The strips are equilibrated under a resting tension of 1-2 grams for a period of at least 60-120 minutes, with the PSS being replaced every 15-20 minutes. During this time, spontaneous contractions typically develop.

• Dose-Response Testing: After a stable baseline of spontaneous contractions is achieved, the uterotonic agent is added to the organ bath in a cumulative, dose-dependent manner (e.g., from 10⁻¹⁰ M to 10⁻⁵ M). Each concentration is maintained for a set period (e.g., 10-20 minutes) to allow the contractile response to stabilize.

• Data Acquisition and Analysis: The isometric force of contractions is continuously recorded using a data acquisition system. The amplitude (grams) and frequency (contractions per 10 minutes) of contractions are measured. The motility index (amplitude × frequency) and the area under the curve (AUC) are calculated to quantify the overall contractile activity. Dose-response curves are then generated to determine parameters such as EC50 (the concentration that produces 50% of the maximal response).

In Vitro Myometrial Contractility Assay Workflow

Conclusion

This comparative guide summarizes the in vitro performance of Enzaprost and other key uterotonic agents. The provided data and methodologies offer a foundation for researchers and drug development professionals to design and interpret experiments aimed at further elucidating the mechanisms of uterine contraction and developing novel therapeutic agents. The distinct signaling pathways and varied in vitro efficacies underscore the importance of selecting the appropriate agent based on the specific research or clinical objective.

References

• 1. Comparative efficacy of uterotonic agents: in vitro contractions in isolated myometrial strips of labouring and non-labouring women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In Vitro Comparative Effect of Carbetocin and Oxytocin in Pregnant Human Myometrium with and without Oxytocin Pretreatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biased signaling via serotonin 5-HT2A receptor: From structural aspects to in vitro and in vivo pharmacology - PMC [pmc.ncbi.nlm.nih.gov]

Enzaprost vs. Cloprostenol: A Comparative Guide to Gene Expression in Reproductive Tissues

For researchers, scientists, and drug development professionals, understanding the nuanced molecular impacts of synthetic prostaglandin F2α (PGF2α) analogs is critical for optimizing therapeutic strategies in reproductive medicine. This guide provides a comparative analysis of Enzaprost (dinoprost) and cloprostenol, focusing on their differential effects on gene expression as documented in scientific literature.

While both Enzaprost, a natural PGF2α, and cloprostenol, a synthetic analog, are widely used for inducing luteolysis and synchronizing estrus in cattle, their influence on the transcriptome of reproductive tissues is not identical. Direct comparative high-throughput sequencing studies are limited; however, analysis of existing research reveals key differences in their molecular signatures, particularly in the regulation of genes involved in luteal function, angiogenesis, and hormone receptor expression.

Comparative Gene Expression Analysis

Data from various studies indicate that both dinoprost and cloprostenol trigger luteolysis through the PGF2α receptor (PTGFR), initiating a cascade of gene expression changes. However, the magnitude and profile of these changes can differ.

In bovine corpora lutea, PGF2α administration has been shown to upregulate genes associated with the initiation of luteolysis, such as thrombospondin-1 (THBS1) and pentraxin-3 (PTX3), as early as four hours post-treatment.[1] These genes are implicated in angiogenesis and the inflammatory response. Further in vitro studies on bovine luteal endothelial cells have demonstrated that a PGF2α analog can elevate the expression of fibroblast growth factor 2 (FGF2), THBS1, and THBS2.[1]

A study focusing on cloprostenol in cultured feline luteal cells revealed a more targeted effect on gene expression. While it did not influence the expression of genes related to steroidogenesis (StAR, HSD3B, CYP11A1), prostaglandin synthesis (PTGS2, PGES), or apoptosis (FAS, CASP3, TNFRSF1B, BCL2), it did significantly alter the expression of hormone receptors. Specifically, significant changes were observed in the expression of the luteinizing hormone receptor (LHCGR), prolactin receptor (PRLR), and the PGF2α receptor (PTGFR) itself.[2][3] This suggests that cloprostenol's primary mechanism, at least in the short term, is focused on altering the luteal cells' responsiveness to hormonal signals rather than directly inducing apoptosis or shutting down steroid production.

In multiparous Nelore cows, cloprostenol treatment was found to alter the mRNA expression of the PGF2α receptor (FP) and caspase 3 (CASP-3), indicating a potential role in preparing the endometrium for involution postpartum.[4]

The following table summarizes the key genes reported to be affected by PGF2α analogs, providing a glimpse into their distinct and overlapping regulatory profiles.

Gene	Drug Class	Species	Tissue/Cell Type	Effect	Reference
THBS1	PGF2α analog	Bovine	Corpus Luteum	Upregulated	[1]
PTX3	PGF2α analog	Bovine	Corpus Luteum	Upregulated	[1]
FGF2	PGF2α analog	Bovine	Luteal Endothelial Cells	Upregulated	[1]
THBS2	PGF2α analog	Bovine	Luteal Endothelial Cells	Upregulated	[1]
LHCGR	Cloprostenol	Feline	Luteal Cells	Significantly Changed	[2]
PRLR	Cloprostenol	Feline	Luteal Cells	Significantly Changed	[2]
PTGFR	Cloprostenol	Feline	Luteal Cells	Significantly Changed	[2]
StAR	Cloprostenol	Feline	Luteal Cells	No Influence	[2][3]
HSD3B	Cloprostenol	Feline	Luteal Cells	No Influence	[2][3]
CYP11A1	Cloprostenol	Feline	Luteal Cells	No Influence	[2][3]
PTGS2	Cloprostenol	Feline	Luteal Cells	No Influence	[2][3]
PGES	Cloprostenol	Feline	Luteal Cells	No Influence	[2][3]
FAS	Cloprostenol	Feline	Luteal Cells	No Influence	[2][3]
CASP3	Cloprostenol	Feline	Luteal Cells	No Influence	[2][3]
FP	Cloprostenol	Bovine (Nelore)	Endometrium	Altered mRNA Expression	[4]
CASP-3	Cloprostenol	Bovine (Nelore)	Endometrium	Altered mRNA Expression	[4]
COX-2	Cloprostenol	Bovine (Nelore)	Endometrium	No Change in mRNA Expression	[4]

Experimental Protocols

Gene Expression Analysis in Feline Luteal Cells Treated with Cloprostenol

• Cell Culture: Luteal cells were isolated from domestic cat corpora lutea at the development/maintenance stage. Small luteal cells were cultured for a 2-day period.

• Treatment: Cultured cells were treated with cloprostenol.

• Gene Expression Analysis: Real-time PCR was used to analyze the mRNA expression of selected genes. The studied genes included those coding for enzymes of steroidogenesis (StAR, HSD3B, CYP11A1), prostaglandin synthesis (PTGS2, PGES), hormone receptors (AR, ESR1, PGR, PTGER2, LHCGR, PRLR, PTGFR), an anti-oxidative enzyme (SOD1), and factors of cell apoptosis (FAS, CASP3, TNFRSF1B, BCL2).

• Data Analysis: Changes in mRNA expression were measured and statistically analyzed.[2]

Gene Expression Analysis in Bovine Endometrial Tissue Treated with Cloprostenol

• Animals and Treatment: Multiparous Nelore cows (n=24) were divided into two groups. The treatment group (n=12) received cloprostenol sodium on postpartum Days 1 and 4, while the control group (n=12) received a saline solution.

• Sample Collection: Endometrial biopsies were collected on Days 1, 7, 14, 28, and 42 postpartum.

• Gene Expression Analysis: mRNA expression of prostaglandin F2α receptor (FP), caspase 3 (CASP-3), and cyclooxygenase 2 (COX-2) was analyzed from samples on all collection days.

• Protein Expression Analysis: Protein expression of FP and COX-2 was analyzed from samples on Days 1, 14, 28, and 42.

• Data Analysis: The expression data was analyzed to determine the effect of cloprostenol treatment.[4]

Visualizing the Molecular Pathways

The following diagrams illustrate the known signaling pathways and experimental workflows based on the available literature.

Caption: PGF2α analog signaling pathway leading to the upregulation of key luteolytic genes.

Caption: Workflow for studying cloprostenol's effect on feline luteal cell gene expression.

Conclusion

The available evidence suggests that while both Enzaprost and cloprostenol are effective luteolytic agents, their mechanisms at the gene expression level may have subtle but important differences. Cloprostenol appears to have a more pronounced effect on hormone receptor expression in feline luteal cells, potentially altering the corpus luteum's sensitivity to other endocrine signals. In contrast, the broader class of PGF2α analogs, including dinoprost, is known to upregulate genes involved in tissue remodeling and inflammation, such as THBS1 and PTX3.

Further head-to-head transcriptomic studies are necessary to fully elucidate the comparative gene expression profiles induced by Enzaprost and cloprostenol. Such research would provide a more complete picture of their molecular mechanisms and could lead to more tailored applications in reproductive management and therapy. Researchers should consider these known differences when designing experiments and interpreting results related to the use of these prostaglandin analogs.

References

• 1. researchgate.net [researchgate.net]
• 2. Cloprostenol, a synthetic analog of prostaglandin F2α induces functional regression in cultured luteal cells of felids† - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Temporal analysis of prostaglandin F2α receptor, caspase 3, and cyclooxygenase 2 messenger RNA expression and prostaglandin F2α receptor and cyclooxygenase 2 protein expression in endometrial tissue from multiparous Nelore (Bos taurus indicus) cows treated with cloprostenol sodium during puerperium - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of FP Receptor Agonist Binding Affinities: Dinoprost and its Synthetic Analogs

For researchers, scientists, and professionals in drug development, understanding the nuances of receptor-ligand interactions is paramount. This guide provides an objective comparison of the binding affinities of the endogenous prostaglandin F2α (dinoprost) and several synthetic FP receptor agonists, including latanoprost acid, travoprost acid, and bimatoprost acid. The information is supported by experimental data to facilitate informed decisions in research and development.

Quantitative Comparison of Binding Affinities

The binding affinity of a ligand for its receptor is a critical determinant of its potency and potential therapeutic efficacy. The inhibition constant (Ki) is a quantitative measure of this affinity, with lower Ki values indicating a stronger binding interaction. The data presented below, derived from radioligand binding assays, summarizes the binding affinities of dinoprost and other FP receptor agonists.

Agonist	Binding Affinity (Ki) to FP Receptor (nM)
Travoprost acid	35 ± 5
Bimatoprost acid	83
Latanoprost acid	98
Dinoprost (PGF2α)	195
Bimatoprost	6310 ± 1650

Note: The data for travoprost acid, bimatoprost acid, and latanoprost acid are from a single comparative study for consistency[1][2]. The Ki for dinoprost is from a separate study using a similar methodology[3]. Bimatoprost is the ethyl amide prodrug, while bimatoprost acid is the active metabolite[3].

Travoprost acid demonstrates the highest affinity for the FP receptor among the compounds listed, with a Ki value of 35 ± 5 nM[1][2]. Following travoprost acid are bimatoprost acid (Ki = 83 nM) and latanoprost acid (Ki = 98 nM)[1][2]. The endogenous ligand, dinoprost (PGF2α), exhibits a lower affinity with a Ki of 195 nM[3]. Bimatoprost, the prodrug form, shows a significantly lower affinity (Ki = 6310 ± 1650 nM) compared to its active acid metabolite[3][4].

Experimental Protocols

The binding affinity data presented in this guide are primarily determined through competitive radioligand binding assays. This technique is a standard and reliable method for quantifying the interaction between a receptor and a ligand.

Principle of the Assay:

A radiolabeled ligand with known high affinity for the FP receptor (e.g., [3H]PGF2α) is incubated with a source of the receptor (e.g., cell membranes expressing the FP receptor). The amount of radioligand that binds to the receptor is then measured. To determine the affinity of a test compound (e.g., dinoprost or its analogs), the assay is repeated in the presence of increasing concentrations of the unlabeled test compound. The test compound competes with the radioligand for binding to the receptor. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is known as the IC50 value. The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation, which also takes into account the concentration and affinity of the radiolabeled ligand.

A generalized workflow for such an experiment is depicted below:

Competitive Radioligand Binding Assay Workflow

FP Receptor Signaling Pathway

The prostaglandin F receptor (FP receptor) is a G-protein coupled receptor (GPCR) that primarily signals through the Gq alpha subunit.[5] Upon agonist binding, the receptor undergoes a conformational change, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm. The increase in intracellular calcium, along with the activation of protein kinase C (PKC) by DAG, leads to various downstream cellular responses.

FP Receptor Signaling Pathway

Relative Binding Affinity Comparison

The following diagram provides a visual representation of the relative binding affinities of dinoprost and its analogs to the FP receptor, as indicated by their Ki values. A higher position on the diagram corresponds to a higher binding affinity (lower Ki value).

Hierarchy of FP Receptor Agonist Binding Affinities

References

• 1. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Bimatoprost and its free acid are prostaglandin FP receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Expression, localization, and signaling of prostaglandin F2 alpha receptor in human endometrial adenocarcinoma: regulation of proliferation by activation of the epidermal growth factor receptor and mitogen-activated protein kinase signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Therapeutic Window of Enzaprost for Uterine Infections: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Enzaprost (dinoprost, a prostaglandin F2α) with other therapeutic alternatives for the treatment of uterine infections in veterinary medicine. The information presented is supported by experimental data to aid in the validation of Enzaprost's therapeutic window.

Executive Summary

Uterine infections, such as endometritis, metritis, and pyometra, are significant causes of infertility and economic loss in livestock and companion animals. Treatment strategies aim to eliminate pathogens, resolve inflammation, and restore uterine health. Enzaprost, a synthetic prostaglandin F2α, exerts its therapeutic effect through two primary mechanisms: luteolysis and uterine contraction (uterotonic effect)[1][2]. The luteolytic action reduces progesterone levels, which in turn enhances uterine immune responses, while the uterotonic effect facilitates the physical expulsion of uterine contents[3][4]. This guide compares the efficacy and safety profile of Enzaprost with traditional antibiotic therapies and other ecbolic agents like oxytocin.

Comparative Efficacy of Treatments for Uterine Infections

The following tables summarize quantitative data from various studies, comparing the performance of Enzaprost (PGF2α), antibiotics, and other treatments for uterine infections in different animal species.

Table 1: Comparative Efficacy of PGF2α and Antibiotics for Bovine Clinical Endometritis

Treatment Group	Number of Animals	Clinical Cure Rate (%)	Pregnancy Rate (%)	Days to Conception (Mean)	Citation
Intrauterine Cephapirin	72	77% (after 14 days)	Significantly shorter time to pregnancy than untreated cows	Not Specified	[2][5]
Intramuscular PGF2α (Cloprostenol)	73	77% (after 14 days)	No significant difference from untreated cows	Not Specified	[2]
Intramuscular PGF2α (Dinoprost)	51	Not Specified	Not Specified	Not Specified	[6]
Intrauterine Ampicillin + Oxacillin	49	Not Specified	Not Specified	Not Specified	[6]
No Treatment (Control)	77	Not Specified	Longer time to pregnancy	Not Specified	[2][5]

Table 2: Efficacy of PGF2α for Canine Pyometra

Treatment Protocol	Number of Animals	Success Rate (%)	Recurrence Rate (%)	Subsequent Litter Production	Citation
Dinoprost tromethamine (0.25 or 0.5 mg/kg SC, once daily for 3 days)	10	Not specified, but considered a "practical treatment"	40% within one year, 77% within 27 months	4 bitches produced a litter within one year	[7]
Low-dose Dinoprost (20 μg/kg IM, three times daily)	10	70% resolution	Not Specified	Not Specified	[8]
Aglepristone + Cloprostenol	Not Specified	>80%	Not Specified	Not Specified	[9]

Table 3: Comparative Efficacy of Treatments for Equine Endometritis

Treatment Group	Number of Animals	Conception Rate (%)	Pregnancy Rate (%)	Citation
Uterine lavage with Saline + Cefepime	16	87.5	75
Uterine lavage with Saline + Gentamicin	16	Not specified, lower than Cefepime	Not specified, lower than Cefepime
Systemic Trimethoprim-Sulfadimethoxine (TMS)	10	Not Specified	Not Specified	[10]
Intrauterine Ozone	9	Not Specified	Not Specified	[10]
Uterine lavage with Saline only (Control)	Not Specified	40	26.66

Therapeutic Window and Safety Profile

The therapeutic window of a drug is the range between the minimum effective dose and the dose at which adverse effects occur.

Enzaprost (Dinoprost):

• Effective Dose: In cattle, a common dose is 25 mg of dinoprost for the treatment of chronic metritis or pyometra[11]. For canine pyometra, doses range from low doses of 20 μg/kg to higher doses of 250 µg/kg/day[8][9].

• Adverse Effects: Common side effects are generally transient and dose-dependent. They can include increased rectal temperature, salivation, restlessness, panting, vomiting, defecation, and abdominal pain[3][11]. In rare cases, severe localized clostridial infections at the injection site have been reported[12]. Overdose can lead to more pronounced side effects, but the drug has a short half-life of a few minutes[12][13]. In swine, treatment earlier than 3 days prior to the expected farrowing date may result in reduced piglet viability[11].

• Contraindications: Enzaprost should not be administered to pregnant animals unless induction of parturition or abortion is desired. It is also contraindicated in animals with acute or subacute disorders of the vascular, gastrointestinal, or respiratory systems[14][15].

Antibiotics:

• Effective Dose: Varies widely depending on the specific antibiotic, the route of administration (intrauterine vs. systemic), and the causative pathogen. For example, intrauterine cephapirin in cows is administered at 500 mg[2].

• Adverse Effects: Risks include the development of antibiotic resistance, disruption of the normal uterine microbiome, and potential for residues in milk and meat[16]. Systemic administration can have broader side effects depending on the drug class.

• Contraindications: Known hypersensitivity to the specific antibiotic.

Oxytocin:

• Effective Dose: Used to stimulate uterine contractions, typically in the postpartum period. In sows with metritis, 0.5ml is used alongside antibiotics[17]. In an in-vitro study on bovine uteri, 5 IU of oxytocin induced contractions[18].

• Adverse Effects: Overstimulation of the uterus can lead to uterine rupture, compromised blood flow to the fetus (in pregnant animals), and fetal distress[19][20]. Prolonged use may lead to receptor desensitization.

• Contraindications: Should not be used in cases of obstructive dystocia.

Experimental Protocols

1. Evaluation of Treatments for Bovine Clinical Endometritis

• Study Design: A controlled field trial with random assignment of cows diagnosed with chronic endometritis to different treatment groups.

• Animal Selection: Dairy cows at least 21 days postpartum with clinical signs of endometritis (e.g., purulent vaginal discharge).

• Treatment Groups:

  • Group 1: Intramuscular injection of PGF2α (e.g., 5 mg dinoprost).

  • Group 2: Intrauterine infusion of antibiotics (e.g., 400 mg ampicillin + 800 mg oxacillin).

  • Group 3: Intrauterine antiseptics.

  • Group 4: Control (no initial treatment).

• Data Collection:

  • Pre-treatment: Uterine swabs for bacteriology and blood samples for progesterone analysis.

  • Post-treatment: Evaluation of clinical cure (resolution of vaginal discharge) and reproductive performance (e.g., first service conception rate, days open).

• Statistical Analysis: Multivariate analysis to determine the influence of treatment and other factors on clinical cure and reproductive outcomes[6].

2. Assessment of PGF2α for Canine Pyometra

• Study Design: A clinical study on bitches diagnosed with pyometra.

• Animal Selection: Bitches with a confirmed diagnosis of pyometra (e.g., based on clinical signs, ultrasonography, and uterine biopsy).

• Treatment Protocol: Subcutaneous administration of dinoprost tromethamine (e.g., 0.25 or 0.5 mg/kg body weight) once daily for a specified duration (e.g., 3 days).

• Monitoring and Data Collection:

  • Pre- and post-treatment white blood cell (WBC) counts.

  • Monitoring for side effects (e.g., panting, vomiting, defecation).

  • Long-term follow-up to assess recurrence of pyometra and future reproductive success (number of litters).

• Outcome Measures: Resolution of clinical signs, recurrence rate, and fertility post-treatment[7].

Visualizations

Caption: Signaling pathway of Enzaprost (PGF2α) leading to uterine contraction and luteolysis.

Caption: General experimental workflow for comparing treatments for uterine infections.

Conclusion

Enzaprost (dinoprost) offers a valuable therapeutic option for uterine infections, primarily through its luteolytic and uterotonic effects. Its efficacy is comparable to or, in some cases, may be used in conjunction with antibiotic therapy. The therapeutic window of Enzaprost appears favorable, with transient and manageable side effects at recommended doses. However, the choice of treatment should be based on a thorough diagnosis, consideration of the animal's reproductive status, and the specific type of uterine infection. For breeding animals, PGF2α treatment can be a practical approach to resolving uterine infections while preserving fertility[7]. Further research involving head-to-head clinical trials with standardized protocols and outcome measures will be beneficial in further refining the therapeutic window and optimizing treatment strategies for uterine infections in different animal species.

References

• 1. A Novel Approach to Minimising Acute Equine Endometritis That May Help to Prevent the Development of the Chronic State - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The effect of treatment of clinical endometritis on reproductive performance in dairy cows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pyometra in Dogs | VCA Animal Hospitals [vcahospitals.com]
• 4. Therapeutic efficiency of antibiotics and prostaglandin F2α in postpartum dairy cows with clinical endometritis: an evidence-based evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fertility outcomes in cows with subclinical endometritis after clinical cure of clinical endometritis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [Treatment of chronic bovine endometritis and factors for treatment success] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Prostaglandin F2 alpha treatment of canine pyometra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Medical Management of Pyometra in Dogs: Treatment & Best Practices [veteducation.com]
• 10. Comparison of systemic trimethoprim-sulfadimethoxine treatment and intrauterine ozone application as possible therapies for bacterial endometritis in equine practice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. What are the side effects of Dinoprost Tromethamine? [synapse.patsnap.com]
• 12. zoetisus.com [zoetisus.com]
• 13. ema.europa.eu [ema.europa.eu]
• 14. DailyMed - LUTALYSE STERILE- dinoprost tromethamine injection, solution [dailymed.nlm.nih.gov]
• 15. What is Dinoprost Tromethamine used for? [synapse.patsnap.com]
• 16. Uterine Disease in Dairy Cows: A Comprehensive Review Highlighting New Research Areas - PMC [pmc.ncbi.nlm.nih.gov]
• 17. thepigsite.com [thepigsite.com]
• 18. Effects of oxytocin and PGF2α on uterine contractility in cows with and without metritis-An in-vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Clinical Experiences and Mechanism of Action with the Use of Oxytocin Injection at Parturition in Domestic Animals: Effect on the Myometrium and Fetuses - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Oxytocin (intravenous route, intramuscular route) - Side effects & uses - Mayo Clinic [mayoclinic.org]

Safety & Regulatory Compliance

Navigating the Disposal of Enzaprost (Dinoprost Tromethamine): A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of pharmaceutical products like Enzaprost is a critical component of laboratory safety and environmental responsibility. For researchers, scientists, and drug development professionals, understanding the correct procedures for waste management is paramount to protecting both personnel and the ecosystem. This guide provides essential, step-by-step information for the proper disposal of Enzaprost, a veterinary medicinal product containing dinoprost tromethamine.

Enzaprost, a synthetic prostaglandin, requires careful handling and disposal in accordance with local and national regulations for pharmaceutical waste.[1][2][3][4][5] Improper disposal, such as flushing down the drain or discarding in regular trash, can lead to environmental contamination.[6][7]

Operational Plan for Enzaprost Disposal

Adherence to a structured disposal plan is crucial for maintaining a safe laboratory environment. The following steps outline the recommended procedure for managing Enzaprost waste:

• Waste Identification and Segregation:

  • Identify all materials contaminated with Enzaprost, including unused solutions, empty vials, syringes, needles, and personal protective equipment (PPE).

  • Segregate Enzaprost waste from other chemical and biological waste streams to ensure proper handling and disposal.[8]

• Containerization:

  • Use designated, leak-proof, and clearly labeled containers for Enzaprost waste.[9] For sharps such as needles and broken vials, use a puncture-resistant sharps container.

  • The container label should clearly indicate "Pharmaceutical Waste," the name "Enzaprost (dinoprost tromethamine)," and any other information required by your institution or local regulations.

• Storage:

  • Store the waste container in a secure, designated area away from general laboratory traffic.[9]

  • Storage conditions for the waste should align with the storage recommendations for the product itself, which is typically refrigerated at 5°C - 15°C and protected from light.[1]

• Disposal Route Determination:

  • Consult your institution's Environmental Health and Safety (EHS) office or equivalent department to determine the approved disposal pathway for pharmaceutical waste.[10]

  • Do not dispose of Enzaprost waste via wastewater systems (sinks or drains).[3][7]

  • The primary recommended disposal method for pharmaceutical waste is often through a licensed waste disposal contractor who can handle incineration or other approved inactivation methods.[9]

  • Inquire about pharmaceutical take-back programs, which are a safe and preferred method for disposal.[2][3][6]

• Documentation:

  • Maintain accurate records of the disposed Enzaprost waste, including quantities and disposal dates, as required by your institution's protocols and local regulations.

Key Disposal Considerations for Enzaprost

To facilitate quick reference, the following table summarizes the critical aspects of Enzaprost disposal.

Consideration	Recommended Action
Waste Type	Unused solution, empty vials, contaminated sharps, and PPE.
Segregation	Separate from general, chemical, and biohazardous waste.
Container	Labeled, leak-proof containers; puncture-resistant for sharps.
Primary Disposal Route	Licensed pharmaceutical waste contractor.
Alternate Disposal	Approved pharmaceutical take-back programs.[2][3][6]
Prohibited Disposal	Do not dispose of in sinks, drains, or regular trash.[3][6][7]
Regulatory Compliance	Adhere to all local, state, and federal regulations for pharmaceutical waste.[6][11]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Enzaprost waste in a laboratory setting.

Enzaprost Disposal Decision Workflow

By adhering to these procedures, laboratory professionals can ensure the safe handling and disposal of Enzaprost, minimizing risks to both human health and the environment, thereby fostering a culture of safety and responsibility within the scientific community.

References

• 1. hps.com.au [hps.com.au]
• 2. assets.hpra.ie [assets.hpra.ie]
• 3. vmd.defra.gov.uk [vmd.defra.gov.uk]
• 4. Pharmaceutical particulars - Enzaprost® 5 mg/ml Solution for injection for cattle and pig [noahcompendium.co.uk]
• 5. ruminants.ceva.com [ruminants.ceva.com]
• 6. sdmedwaste.com [sdmedwaste.com]
• 7. Pharmaceutical Waste | Department of Toxic Substances Control [dtsc.ca.gov]
• 8. gmpsop.com [gmpsop.com]
• 9. images.thdstatic.com [images.thdstatic.com]
• 10. odu.edu [odu.edu]
• 11. danielshealth.com [danielshealth.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Enzaprost

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount, especially when working with potent compounds like Enzaprost (dinoprost tromethamine). This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to build a foundation of trust and safety in your laboratory.

Enzaprost, a synthetic analogue of the naturally occurring prostaglandin F2α, requires careful handling due to its pharmacological activity.[1] Prostaglandins of the PGF2α type can be absorbed through the skin and may cause bronchospasm or miscarriage.[2][3][4] Therefore, adherence to strict safety protocols is crucial.

Essential Safety and Personal Protective Equipment (PPE)

A multi-layered approach to safety, incorporating engineering controls, administrative controls, and personal protective equipment, is essential when handling Enzaprost.

Exposure Limits

Understanding the occupational exposure limits is the first step in ensuring a safe working environment. For Dinoprost Tromethamine, the active ingredient in Enzaprost, the following short-term exposure limit has been established:

Compound	15-Minute Short-Term Exposure Limit (STEL)
Dinoprost Tromethamine	4 µg/m³
Source:[3][4][5]

Personal Protective Equipment (PPE) Recommendations

The selection of appropriate PPE is critical to minimize exposure. The following table summarizes the recommended PPE for handling Enzaprost in a laboratory setting.

PPE Category	Minimum Recommendation	Enhanced Protection (for high-risk procedures)
Hand Protection	Single pair of impervious gloves (e.g., nitrile).[2][3][4][6]	Double-gloving with chemically resistant gloves.
Eye Protection	Safety glasses with side shields.[3][4][5][7]	Chemical splash goggles or a face shield.[6]
Body Protection	A fully buttoned laboratory coat.[2]	A disposable gown made of a resistant material.[8]
Respiratory Protection	Not generally required with adequate ventilation.	A NIOSH-approved respirator if ventilation is insufficient or the STEL is exceeded.[3][5]

Important Considerations for Personnel:

• High-Risk Individuals: Women of childbearing age, pregnant women, asthmatics, and individuals with bronchial or other respiratory problems should exercise extreme caution when handling this product.[2][3][4][9] It is highly recommended that these individuals avoid handling Enzaprost.

• Glove Usage: Always inspect gloves for tears or punctures before use. Change gloves immediately if they become contaminated. After handling the product, remove gloves and wash your hands thoroughly with soap and water.[3][4][5][9]

Operational and Disposal Plans

A clear, step-by-step plan for handling and disposing of Enzaprost is essential to maintain a safe and efficient workflow.

Standard Operating Procedure for Handling Enzaprost

• Preparation and Planning:

  • Review the Safety Data Sheet (SDS) for Enzaprost before starting any work.[1]

  • Ensure that an emergency eyewash station and safety shower are readily accessible.[4][5]

  • Prepare all necessary materials and equipment in a designated and well-ventilated area, preferably within a chemical fume hood.[3][4][5]

• Handling and Use:

  • Don the appropriate PPE as outlined in the table above.

  • Carefully withdraw the required amount of Enzaprost solution from the vial using a sterile syringe and needle, employing aseptic techniques.[2][4][10]

  • Avoid the formation of aerosols.[2]

  • In case of a spill, immediately alert others in the area. Contain the spill with absorbent materials and decontaminate the area according to your institution's protocols.

• Post-Procedure:

  • Decontaminate all work surfaces and equipment after use.

  • Remove PPE in the correct order to avoid cross-contamination.

  • Dispose of all waste materials according to the disposal plan.

  • Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of Enzaprost and associated waste is critical to prevent environmental contamination and accidental exposure.

• Unused Product: Unused Enzaprost should be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations.[2][3][5][7] Do not dispose of Enzaprost down the drain or in the regular trash.[2]

• Contaminated Materials: All materials that have come into contact with Enzaprost, such as gloves, syringes, needles, and labware, should be considered contaminated and disposed of as hazardous waste.

• Waste Containers: Use clearly labeled, leak-proof, and chemically compatible containers for all Enzaprost waste.[1][11]

• Institutional Guidelines: Always follow your institution's specific guidelines for hazardous waste disposal. Contact your Environmental Health and Safety (EHS) department for guidance.[1]

Visualizing Safety and Workflow

Diagrams can provide a clear and immediate understanding of complex processes and relationships.

References

• 1. Prostaglandin production after experimental discectomy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. An improved LC-MS-MS method for the quantification of prostaglandins E2 and D2 production in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. An agonist sensitive, quick and simple cell-based signaling assay for determination of ligands mimicking prostaglandin E2 or E1 activity through subtype EP1 receptor: Suitable for high throughput screening - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. revvity.com [revvity.com]
• 9. resources.rndsystems.com [resources.rndsystems.com]
• 10. Prostaglandins and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cloud-clone.com [cloud-clone.com]